Bismuth nitrate pentahydrate

• CAS: 10035-06-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to Bismuth Nitrate Pentahydrate for Scientific and Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bismuth nitrate (B79036) pentahydrate, Bi(NO₃)₃·5H₂O, is an inorganic salt that has garnered significant interest across various scientific disciplines, including materials science, organic synthesis, and pharmacology. Its utility as a precursor for other bismuth compounds, as a versatile catalyst, and in the formulation of pharmaceuticals makes a thorough understanding of its properties essential.[1][2] This technical guide provides an in-depth overview of the physical and chemical properties of bismuth nitrate pentahydrate, supported by experimental methodologies and visual workflows to aid in its practical application.

Physical Properties

Bismuth nitrate pentahydrate typically appears as colorless, lustrous triclinic crystals.[3][4] It is a hygroscopic solid with a slight nitric acid odor.[3][5] Key physical properties are summarized in the table below.

Property	Value	References
Molecular Formula	Bi(NO₃)₃·5H₂O	[6]
Molecular Weight	485.07 g/mol	[6]
Appearance	Colorless, white, lustrous triclinic crystals	[3][4][7]
Density	2.83 g/cm³	[3][8]
Melting Point	30 °C (decomposes)	[3][8]
Boiling Point	75-80 °C (decomposes)	[3][8]
Crystal Structure	Triclinic	[7]

Chemical Properties and Reactivity

Bismuth nitrate pentahydrate is a stable compound under normal conditions but exhibits notable reactivity, particularly in the presence of water and reducing agents. It is a strong oxidizer and is incompatible with strong acids, strong reducing agents, organic materials, and finely powdered metals.[3][9]

Property	Description	References
Solubility	Soluble in dilute nitric acid, acetic acid, glycerol, and acetone. Insoluble in alcohol and ethyl acetate.	[3][10]
Water Solubility	Decomposes in water to form bismuth subnitrate (BiONO₃) and nitric acid.	[7][11]
Stability	Stable under normal storage conditions, but is hygroscopic and moisture-sensitive.	[9][12]
Reactivity	Reacts with strong reducing agents to form elemental bismuth. It can act as an oxidant and a Lewis acid catalyst in organic synthesis.	[10][11]
Thermal Decomposition	Decomposes upon heating, releasing nitrogen oxides.	[7]

Hydrolysis Pathway

Bismuth nitrate pentahydrate readily hydrolyzes in water. This reaction is fundamental to its use in the synthesis of various bismuth-based nanomaterials. The process involves the formation of bismuth subnitrate, a less soluble compound.[11]

Caption: Hydrolysis of Bismuth Nitrate Pentahydrate in Water.

Experimental Protocols

Detailed experimental protocols are crucial for the consistent and accurate use of bismuth nitrate pentahydrate in research and development. Below are methodologies for its synthesis and its application as a precursor in nanoparticle synthesis.

Synthesis of Bismuth Nitrate Pentahydrate

Bismuth nitrate pentahydrate can be prepared by the reaction of bismuth metal with concentrated nitric acid.[7] A general laboratory-scale procedure is as follows:

• Reaction Setup: In a well-ventilated fume hood, place a known quantity of bismuth metal granules into a flask.

• Acid Addition: Slowly add concentrated nitric acid to the flask. The reaction is exothermic and will produce nitrogen oxide gas, which is toxic.

  • Reaction: Bi + 4HNO₃ → Bi(NO₃)₃ + 2H₂O + NO

• Dissolution: Gently heat and stir the mixture until the bismuth metal has completely dissolved.

• Crystallization: Allow the solution to cool, which will induce the crystallization of bismuth nitrate pentahydrate.

• Isolation: The crystals can be isolated by filtration.

Experimental Workflow: Synthesis of Bismuth Nitrate Pentahydrate

Caption: Workflow for the Synthesis of Bismuth Nitrate Pentahydrate.

Synthesis of Bismuth Oxide (Bi₂O₃) Nanoparticles

Bismuth nitrate pentahydrate is a common precursor for the synthesis of bismuth oxide nanoparticles, which have applications in catalysis and electronics.[13] A facile hydrolysis solvothermal method is described below.

• Precursor Solution: Dissolve a specific amount of bismuth nitrate pentahydrate in ethylene (B1197577) glycol with stirring to form a homogeneous solution.

• Solvothermal Reaction: Transfer the solution to a Teflon-lined stainless steel autoclave and heat it to a temperature between 120-150°C for a designated period.

• Product Collection: After the reaction, allow the autoclave to cool to room temperature. The resulting precipitate is collected by centrifugation.

• Washing: Wash the collected nanoparticles with deionized water and ethanol (B145695) several times to remove any unreacted precursors and byproducts.

• Drying: Dry the final product, bismuth oxide nanoparticles, in an oven at a specified temperature.

Experimental Workflow: Solvothermal Synthesis of Bi₂O₃ Nanoparticles

Caption: Workflow for Solvothermal Synthesis of Bi₂O₃ Nanoparticles.

Applications in Drug Development and Research

Bismuth compounds, derived from bismuth nitrate pentahydrate, have a history of use in pharmaceutical formulations, particularly for gastrointestinal disorders.[1][14] Bismuth-containing drugs are known to form a protective layer over ulcers, shielding them from stomach acid.[14] Furthermore, bismuth compounds exhibit antimicrobial properties and are used in combination with antibiotics to treat Helicobacter pylori infections.[14]

In research, bismuth nitrate pentahydrate serves as a versatile reagent in organic synthesis. It is utilized as a catalyst for various reactions, including the selective oxidation of sulfides to sulfoxides and in the synthesis of coumarins.[3][10] Its role as a precursor in the synthesis of bismuth-based nanoparticles is also a significant area of research for applications in drug delivery, bioimaging, and cancer therapy.[15]

Safety and Handling

Bismuth nitrate pentahydrate is an oxidizing agent and can intensify fires.[6] It is also corrosive and can cause skin and eye irritation.[11] Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this chemical.[11] It should be stored in a cool, dry, well-ventilated area away from combustible materials and moisture.[12]

Conclusion

Bismuth nitrate pentahydrate is a compound with a rich profile of physical and chemical properties that make it highly valuable in both industrial and academic settings. Its role as a key precursor for a wide array of bismuth compounds and nanomaterials, coupled with its catalytic activity, underscores its importance in chemical synthesis and pharmaceutical development. A comprehensive understanding of its characteristics, handling requirements, and reaction pathways is paramount for its effective and safe utilization in advancing scientific research and developing new therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 4. Bismuth nitrate pentahydrate | 10035-06-0 [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Bismuth-based nanoparticles and nanocomposites: synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. matec-conferences.org [matec-conferences.org]
• 9. sibran.ru [sibran.ru]
• 10. scispace.com [scispace.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. Bot Verification [rasayanjournal.co.in]
• 13. Bismuth(III) nitrate - Wikipedia [en.wikipedia.org]
• 14. Biological Activities of Bismuth Compounds: An Overview of the New Findings and the Old Challenges Not Yet Overcome - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The versatile biomedical applications of bismuth-based nanoparticles and composites: therapeutic, diagnostic, biosensing, and regenerative properties - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00283A [pubs.rsc.org]

An In-depth Technical Guide to the Crystal Structure and Morphology of Bismuth Nitrate Pentahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and morphology of bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O). This information is critical for understanding the solid-state properties of this compound, which is a key precursor in the synthesis of various bismuth-containing pharmaceuticals and advanced materials.

Crystal Structure of Bismuth Nitrate Pentahydrate

Bismuth nitrate pentahydrate crystallizes in the triclinic system with the space group P-1.[1] The crystal structure is characterized by a complex coordination environment around the central bismuth (Bi³⁺) ion. Each bismuth ion is coordinated by three bidentate nitrate (NO₃⁻) ions and four water (H₂O) molecules, resulting in a coordination number of 10.[1] The fifth water molecule is not directly coordinated to the bismuth ion but is involved in the hydrogen bonding network within the crystal lattice.

The intricate arrangement of the nitrate ions and water molecules around the bismuth center dictates the overall crystal packing and the resulting physicochemical properties of the compound. Understanding this structure is fundamental for predicting its reactivity and behavior in various applications.

Table 1: Crystallographic Data for Bismuth Nitrate Pentahydrate

Parameter	Value
Crystal System	Triclinic
Space Group	P-1
a	6.520(8) Å
b	8.642(8) Å
c	10.683(9) Å
α	100.82(6)°
β	80.78(6)°
γ	104.77(7)°
V	567.7 ų
Z	2

Source: Redetermination of the structure of bismuth(III) nitrate pentahydrate, Bi(NO3)3.5H2O, Lazarini, F. (1985).

Coordination sphere of the Bismuth(III) ion.

Crystal Morphology

The typical morphology of bismuth nitrate pentahydrate is described as lustrous, colorless triclinic crystals.[2] The external shape of the crystals is a manifestation of the internal crystal structure and is influenced by the conditions of crystallization.

Factors that can influence the crystal morphology include:

• Supersaturation: The level of supersaturation of the crystallizing solution can affect the growth rates of different crystal faces, leading to variations in crystal habit.

• Solvent: The choice of solvent can influence the solubility and the interaction with different crystal faces, thereby altering the morphology.

• Impurities: The presence of impurities can selectively adsorb onto specific crystal faces, inhibiting their growth and modifying the overall crystal shape.

• Temperature and pH: These parameters can affect the solubility and the kinetics of crystallization, which in turn can impact the crystal morphology.

While specific protocols for controlling the morphology of bismuth nitrate pentahydrate are not extensively documented, principles of crystal engineering can be applied. For instance, the controlled addition of additives or the careful regulation of crystallization conditions can be explored to obtain crystals with desired shapes and sizes.

Experimental Protocols

Synthesis of Bismuth Nitrate Pentahydrate

A common method for the synthesis of bismuth nitrate pentahydrate involves the dissolution of metallic bismuth or bismuth oxide in nitric acid, followed by crystallization.

Protocol:

• Dissolution: Carefully dissolve a known quantity of high-purity bismuth metal granules or bismuth(III) oxide powder in concentrated nitric acid (e.g., 14 M).[3] The reaction is exothermic and releases toxic nitrogen oxides; therefore, it must be performed in a well-ventilated fume hood. Gentle heating may be applied to facilitate dissolution.

• Concentration: If necessary, the resulting solution can be carefully heated to evaporate excess acid and water to achieve a supersaturated solution.

• Crystallization: Allow the solution to cool slowly to room temperature. Bismuth nitrate pentahydrate crystals will precipitate out of the solution. The cooling rate can influence the size of the crystals.

• Isolation: Separate the crystals from the mother liquor by filtration.

• Washing: Wash the crystals with a small amount of cold, dilute nitric acid to remove any residual mother liquor.

• Drying: Dry the crystals in a desiccator over a suitable drying agent. The crystals are hygroscopic and should be stored in a tightly sealed container.[2]

A typical synthesis workflow.

Characterization Techniques

Powder X-ray diffraction is a powerful technique to confirm the crystal structure and phase purity of the synthesized bismuth nitrate pentahydrate.

Methodology:

• Sample Preparation: A small amount of the crystalline sample is finely ground to a homogeneous powder using an agate mortar and pestle. The powder is then mounted on a sample holder.

• Data Acquisition: The XRD pattern is collected using a diffractometer with Cu Kα radiation (λ = 1.5406 Å). A typical 2θ range for analysis would be from 10° to 80° with a step size of 0.02° and a suitable scan speed.

• Data Analysis: The obtained diffraction pattern is compared with standard diffraction patterns from crystallographic databases (e.g., JCPDS) to confirm the identity of the compound. The lattice parameters can be refined using appropriate software.

SEM is used to visualize the morphology and surface features of the crystals.

Methodology:

• Sample Mounting: A representative sample of the crystals is mounted on an aluminum stub using double-sided carbon tape.

• Coating: As bismuth nitrate pentahydrate is a non-conductive material, the sample must be coated with a thin layer of a conductive material, such as gold or palladium, using a sputter coater.[4] This prevents charging effects during imaging.

• Imaging: The coated sample is then introduced into the SEM chamber. Images are acquired at various magnifications using an appropriate accelerating voltage to reveal the crystal morphology, size distribution, and surface topography.

Workflow for crystal characterization.

This technical guide provides essential information on the crystal structure and morphology of bismuth nitrate pentahydrate, along with fundamental experimental protocols for its synthesis and characterization. This knowledge is invaluable for scientists and researchers working with this compound in pharmaceutical development and materials science.

References

• 1. Bismuth(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. Bismuth nitrate pentahydrate | 10035-06-0 [chemicalbook.com]
• 3. matec-conferences.org [matec-conferences.org]
• 4. vpi2004.com [vpi2004.com]

Synthesis of Bismuth Nitrate Pentahydrate from Metallic Bismuth and Nitric Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) from metallic bismuth and nitric acid. Bismuth nitrate pentahydrate is a crucial precursor in the preparation of various bismuth compounds with applications in pharmaceuticals and materials science.[1] This document outlines the primary synthesis methodologies, detailed experimental protocols, and relevant quantitative data to support research and development activities.

Chemical Principles and Reaction Stoichiometry

The synthesis of bismuth nitrate pentahydrate from metallic bismuth is fundamentally a redox reaction where bismuth metal is oxidized by nitric acid.[2] The stoichiometry of the reaction can vary depending on the concentration of the nitric acid and the reaction conditions, influencing the nature of the nitrogen oxide byproducts.

The balanced chemical equation for the reaction with concentrated nitric acid is:

Bi(s) + 6HNO₃(conc) → Bi(NO₃)₃(aq) + 3NO₂(g) + 3H₂O(l) [2]

Alternatively, with dilute nitric acid, the reaction proceeds as:

Bi(s) + 4HNO₃(dil) → Bi(NO₃)₃(aq) + NO(g) + 2H₂O(l)

Upon cooling and crystallization from the aqueous solution, the pentahydrate form is obtained.

Synthesis Methodologies

Several methods for the synthesis of bismuth nitrate pentahydrate have been reported, each with distinct advantages and considerations regarding purity, yield, and environmental impact. The primary methods include:

• Direct Dissolution in Concentrated Nitric Acid: This is the most straightforward method, involving the direct reaction of bismuth metal with concentrated nitric acid.[3]

• Dissolution with Oxygen Feed in Dilute Nitric Acid: This method aims to reduce the consumption of nitric acid and minimize the release of toxic nitrogen oxides by introducing oxygen as an oxidant.[4]

• Preliminary Oxidation to Bismuth Oxide: In this approach, metallic bismuth is first converted to bismuth oxide (Bi₂O₃), which is then dissolved in nitric acid. This method also helps in avoiding the atmospheric release of toxic nitrogen oxides.[4][5]

Experimental Protocols

Direct Dissolution Method

This protocol describes the synthesis of bismuth nitrate pentahydrate by the direct reaction of metallic bismuth with concentrated nitric acid.

Materials:

• Metallic Bismuth (granules or powder)

• Concentrated Nitric Acid (e.g., 14 M)[6]

Procedure:

• In a well-ventilated fume hood, carefully add metallic bismuth granules or powder in small portions to concentrated nitric acid in a suitable reaction vessel.

• The reaction is exothermic and will produce brown fumes of nitrogen dioxide (NO₂).[2] Gentle heating may be applied to increase the reaction rate if it slows down.[2]

• Continue adding bismuth until the reaction ceases, indicating that the nitric acid has been consumed.

• Once the bismuth has completely dissolved, filter the resulting solution to remove any unreacted metal or impurities.[2]

• Allow the clear filtrate to cool slowly to facilitate the crystallization of bismuth nitrate pentahydrate.

• Collect the crystals by filtration, wash with a small amount of cold, dilute nitric acid to remove any adsorbed impurities, and then dry them in a desiccator.[2]

Environmentally Conscious Method with Preliminary Oxidation

This protocol outlines a more environmentally friendly approach that minimizes the release of nitrogen oxides.

Materials:

• Metallic Bismuth

• Source of Oxygen (e.g., air, pure oxygen)

• Nitric Acid

Procedure:

• Convert metallic bismuth to bismuth oxide (Bi₂O₃) through oxidation. This can be achieved by heating the metal in the presence of air or oxygen.

• Dissolve the resulting bismuth oxide in nitric acid.[5] The reaction is: Bi₂O₃ + 6HNO₃ → 2Bi(NO₃)₃ + 3H₂O [5]

• Filter the solution to remove any insoluble impurities.

• Concentrate the solution by gentle heating to initiate crystallization.

• Cool the solution to obtain crystals of bismuth nitrate pentahydrate.

• Isolate the crystals by filtration, wash, and dry as described in the direct dissolution method.

Quantitative Data Summary

The following tables summarize key quantitative data related to the synthesis and properties of bismuth nitrate pentahydrate.

Parameter	Value	Reference
Molecular Formula	Bi(NO₃)₃·5H₂O	[7]
Molecular Weight	485.07 g/mol	[7]
Appearance	Colorless, white crystals	[3]
Density	2.83 g/cm³	[1]
Melting Point	30 °C (decomposes)	[8]
Boiling Point	75-80 °C (decomposes)	[7]
Solubility	Soluble in dilute nitric acid, acetone, glycerol. Decomposes in water. Insoluble in alcohol.	[1][8]

Table 1: Physicochemical Properties of Bismuth Nitrate Pentahydrate

Parameter	Condition	Observation	Reference
Nitric Acid Concentration (for Bi(NO₃)₃·5H₂O formation)	≥9.0 mol/l	Formation of bismuth nitrate pentahydrate.	[4]
Nitric Acid Concentration (with oxygen feed)	~1.5 mol/l	Used to dissolve metallic bismuth while minimizing hydrolysis.	[4]
Bismuth Concentration (in dilute HNO₃ with O₂)	Should not be higher than 60 g/l	To prevent hydrolysis of bismuth.	[4]
Final Reaction Temperature	≤25 °С	Recommended for complete conversion in certain methods.	[4]
pH for Hydrolysis to Oxynitrates	> 0	Readily hydrolyzes to form a range of oxynitrates.	[3]

Table 2: Reaction Condition Parameters

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key experimental workflows for the synthesis of bismuth nitrate pentahydrate.

Caption: Workflow for the direct synthesis of bismuth nitrate pentahydrate.

Caption: Workflow for the synthesis via preliminary oxidation of bismuth.

Safety and Handling

Bismuth nitrate pentahydrate is an oxidizing agent and should be handled with care.[7] It is incompatible with strong reducing agents, organic materials, and finely powdered metals.[1] The reaction of bismuth with concentrated nitric acid produces toxic nitrogen dioxide gas and should be performed in a well-ventilated fume hood.[2] Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times.

Conclusion

The synthesis of bismuth nitrate pentahydrate from metallic bismuth can be achieved through various methods, with the direct dissolution in nitric acid being the most common. However, for larger-scale and more environmentally friendly production, methods involving preliminary oxidation of bismuth offer significant advantages by reducing the emission of toxic byproducts. The choice of method will depend on the specific requirements of the application, including desired purity, yield, and environmental considerations. This guide provides the foundational knowledge for researchers and professionals to select and implement a suitable synthesis strategy for their needs.

References

• 1. Bismuth nitrate pentahydrate Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Bismuth(III) nitrate - Wikipedia [en.wikipedia.org]
• 4. sibran.ru [sibran.ru]
• 5. Bismuth(III) nitrate - Crystal growing [en.crystalls.info]
• 6. matec-conferences.org [matec-conferences.org]
• 7. Bismuth(III) nitrate reagent grade, 98 10035-06-0 [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]

A Technical Guide to the Thermal Decomposition of Bismuth Nitrate Pentahydrate for Pharmaceutical and Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) is a critical precursor in the synthesis of various bismuth compounds utilized in pharmaceuticals and advanced materials. Its thermal decomposition is a key process in the production of bismuth oxides and other derivatives, making a thorough understanding of its decomposition mechanism essential for process optimization, quality control, and the development of novel materials. This technical guide provides an in-depth analysis of the thermal decomposition pathway of bismuth nitrate pentahydrate, detailing the intermediate products, temperature-dependent transformations, and the experimental protocols used for its characterization.

Thermal Decomposition Mechanism

The thermal decomposition of bismuth nitrate pentahydrate is a multi-step process involving dehydration, hydrolysis, and the formation of various bismuth oxynitrate intermediates before the final conversion to bismuth(III) oxide. The precise nature and stability of these intermediates can be influenced by experimental conditions such as heating rate and atmospheric environment.

The decomposition begins with the loss of its five water molecules of hydration at relatively low temperatures. Following dehydration, a series of complex reactions occur, leading to the formation of several basic bismuth nitrate species. A notable intermediate, penta-bismuth hepta-oxide nitrate (Bi₅O₇NO₃), has been identified as a key precursor to the final oxide product.[1][2] The decomposition process culminates in the formation of bismuth(III) oxide (Bi₂O₃) at higher temperatures. The decomposition is known to commence at approximately 60°C and is generally complete by around 565°C.[3]

The initial stages of decomposition, particularly the loss of water, for many hydrated metal nitrates typically occur in the range of 35-70°C.[4] For a mixture containing bismuth nitrate pentahydrate, a mass loss associated with its decomposition has been observed in the temperature range of 34.0-50.8°C.[5]

The overall decomposition can be summarized in the following stages:

• Dehydration: Loss of the five water molecules.

• Formation of Basic Bismuth Nitrates: A series of complex bismuth oxynitrates are formed.

• Formation of Bi₅O₇NO₃: A key intermediate is formed upon further heating.

• Final Decomposition to Bi₂O₃: The final oxide product is formed with the release of nitrogen oxides.

Quantitative Analysis of Thermal Decomposition

The following table summarizes the key stages and associated temperature ranges for the thermal decomposition of bismuth nitrate pentahydrate, compiled from various studies. It is important to note that the exact temperatures and mass losses can vary depending on the experimental conditions, such as heating rate and sample preparation.

Stage	Temperature Range (°C)	Intermediate/Final Product	Theoretical Mass Loss (%)
1. Dehydration	~30 - 150	Bi(NO₃)₃	18.56
2. Formation of Basic Bismuth Nitrates	~150 - 400	Various Bismuth Oxynitrates	Variable
3. Formation of Bi₅O₇NO₃	~400 - 460	Bi₅O₇NO₃	~11.0 (from Bi(NO₃)₃)
4. Decomposition of Bi₅O₇NO₃	~460 - 565	Bi₂O₃	~3.2 (from Bi₅O₇NO₃)

Experimental Protocols

The characterization of the thermal decomposition of bismuth nitrate pentahydrate is primarily conducted using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of a sample as a function of temperature in a controlled atmosphere.

Methodology:

• Sample Preparation: A small, accurately weighed sample of bismuth nitrate pentahydrate (typically 5-10 mg) is placed in an inert crucible (e.g., alumina (B75360) or platinum).

• Instrumentation: A thermogravimetric analyzer is used. The instrument is purged with a continuous flow of an inert gas, such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent unwanted oxidative reactions.

• Heating Program: The sample is heated from ambient temperature to a final temperature (e.g., 700°C) at a constant heating rate (e.g., 10°C/min).

• Data Acquisition: The mass of the sample is continuously monitored and recorded as a function of temperature and time.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the temperature ranges of mass loss, the percentage of mass loss at each stage, and the thermal stability of the intermediates and the final product. The derivative of the TGA curve (DTG) can be used to pinpoint the temperatures of the maximum rate of mass loss.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow into or out of a sample as a function of temperature or time, providing information on thermal events such as melting, crystallization, and decomposition.

Methodology:

• Sample Preparation: A small, accurately weighed sample of bismuth nitrate pentahydrate (typically 2-5 mg) is hermetically sealed in an aluminum or platinum pan. An empty, sealed pan is used as a reference.

• Instrumentation: A differential scanning calorimeter is used. The sample and reference pans are placed in the DSC cell.

• Heating Program: The sample and reference are subjected to the same controlled temperature program as in the TGA analysis (e.g., heating from ambient to 500°C at 10°C/min) in a controlled atmosphere (e.g., flowing nitrogen).

• Data Acquisition: The instrument measures the difference in heat flow between the sample and the reference.

• Data Analysis: The DSC curve (heat flow vs. temperature) shows endothermic (heat absorbing) and exothermic (heat releasing) peaks corresponding to thermal events. For bismuth nitrate pentahydrate, endothermic peaks would be expected for dehydration and some decomposition steps, while exothermic peaks might be observed for oxidative decomposition or crystallization of new phases.

Visualizing the Decomposition Pathway

The following diagrams illustrate the logical flow of the thermal decomposition of bismuth nitrate pentahydrate and a typical experimental workflow for its analysis.

Caption: Stepwise thermal decomposition of bismuth nitrate pentahydrate.

Caption: Workflow for the thermal analysis of bismuth nitrate pentahydrate.

References

• 1. Bismuth oxynitrate - Wikipedia [en.wikipedia.org]
• 2. semanticscholar.org [semanticscholar.org]
• 3. JPH0747489B2 - Bi5O7 (NO3) compound represented by formula and process for producing the same - Google Patents [patents.google.com]
• 4. uh-ir.tdl.org [uh-ir.tdl.org]
• 5. Bot Verification [rasayanjournal.co.in]

Solubility Profile of Bismuth Nitrate Pentahydrate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) in various organic solvents. This information is critical for researchers and professionals in drug development and other scientific fields where bismuth compounds are utilized. This document summarizes known solubility data, outlines detailed experimental protocols for solubility determination, and presents visual representations of relevant biological and synthetic pathways involving bismuth compounds.

Quantitative Solubility Data

While extensive research has been conducted on the applications of bismuth nitrate pentahydrate, precise quantitative solubility data in a wide range of organic solvents remains limited in publicly available literature. The following table summarizes the qualitative solubility of bismuth nitrate pentahydrate in several common organic solvents based on available chemical data sheets and publications. It is important to note that "soluble" and "insoluble" are relative terms and do not represent absolute values. For precise applications, experimental determination of solubility is highly recommended.

Solvent	Chemical Formula	Qualitative Solubility
Acetone	C₃H₆O	Soluble
Glycerol	C₃H₈O₃	Soluble
Acetic Acid	CH₃COOH	Soluble
Diethyl Ether	(C₂H₅)₂O	Highly Soluble
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Highly Soluble
Ethanol	C₂H₅OH	Insoluble/Slightly Soluble
Ethyl Acetate	CH₃COOC₂H₅	Insoluble

Experimental Protocols for Solubility Determination

To obtain precise quantitative solubility data for bismuth nitrate pentahydrate in a specific organic solvent, a well-defined experimental protocol is necessary. The following outlines a gravimetric method, a reliable and commonly used technique for determining the solubility of a solid in a liquid.

Objective: To determine the solubility of bismuth nitrate pentahydrate in a given organic solvent at a specific temperature (e.g., 25°C) in g/100 mL.

Materials:

• Bismuth nitrate pentahydrate (analytical grade)

• Selected organic solvent (high purity)

• Thermostatically controlled water bath or incubator

• Erlenmeyer flasks with stoppers

• Analytical balance (accurate to ±0.0001 g)

• Syringe filters (solvent-compatible, e.g., PTFE)

• Pre-weighed glass vials with caps

• Oven for drying

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of bismuth nitrate pentahydrate to an Erlenmeyer flask containing a known volume of the organic solvent. The presence of undissolved solid at equilibrium is crucial.

  • Seal the flask to prevent solvent evaporation.

  • Place the flask in a thermostatically controlled environment (e.g., a water bath) set to the desired temperature.

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). Continuous stirring or periodic vigorous shaking is recommended.

• Sample Collection and Filtration:

  • Once equilibrium is assumed, allow the solution to stand undisturbed in the temperature-controlled environment for a few hours to let the excess solid settle.

  • Carefully draw a known volume of the supernatant (the clear liquid above the solid) using a pre-warmed syringe to prevent premature crystallization.

  • Immediately attach a syringe filter to the syringe and dispense the clear, saturated solution into a pre-weighed, labeled glass vial. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Record the exact volume of the filtered saturated solution collected.

  • Place the vial with the collected solution in an oven at a temperature sufficient to evaporate the solvent without decomposing the bismuth nitrate pentahydrate (a preliminary thermogravimetric analysis can determine the optimal temperature, which is below its decomposition temperature of 75-80°C). Ensure the oven is in a well-ventilated area, especially when working with flammable organic solvents.

  • Once the solvent has completely evaporated, a solid residue of bismuth nitrate pentahydrate will remain.

  • Cool the vial in a desiccator to prevent moisture absorption and then weigh it on the analytical balance.

  • Repeat the drying and weighing process until a constant weight is achieved.

• Calculation of Solubility:

  • The weight of the dissolved bismuth nitrate pentahydrate is the final constant weight of the vial minus the initial weight of the empty vial.

  • The solubility can then be calculated and expressed in the desired units, typically grams per 100 mL of solvent ( g/100 mL).

  Solubility ( g/100 mL) = (Weight of residue (g) / Volume of solution collected (mL)) x 100

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate a conceptual signaling pathway for bismuth compound-induced apoptosis and a general experimental workflow for the synthesis of bismuth nanoparticles.

Bismuth Compound-Induced Apoptosis Signaling Pathway

Caption: Conceptual pathway of bismuth-induced apoptosis.

Experimental Workflow for Bismuth Nanoparticle Synthesis

The Lewis Acid Character of Bismuth Nitrate Pentahydrate: A Technical Guide for Drug Development Professionals

An in-depth exploration of the catalytic prowess of bismuth nitrate (B79036) pentahydrate, a versatile and environmentally benign Lewis acid, in organic synthesis. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of its applications, mechanistic insights, and detailed experimental protocols.

Bismuth(III) nitrate pentahydrate, Bi(NO₃)₃·5H₂O, has emerged as a compelling Lewis acid catalyst in modern organic synthesis.[1][2] Its low toxicity, cost-effectiveness, and stability in the presence of moisture and oxygen make it an attractive alternative to conventional, often hazardous, Lewis acids.[3] The Lewis acidity of bismuth compounds is attributed to the weak shielding of the 4f electrons in the bismuth atom, which has an electron configuration of [Xe]4f¹⁴ 5d¹⁰ 6s² 6p³.[4][5] This characteristic enables bismuth(III) to act as an electron pair acceptor, activating a wide array of functional groups and facilitating a diverse range of chemical transformations crucial for the synthesis of pharmaceutical intermediates and complex molecules.

Catalytic Applications in Organic Synthesis

Bismuth nitrate pentahydrate has demonstrated remarkable efficacy in catalyzing a variety of organic reactions, including carbon-carbon and carbon-heteroatom bond-forming reactions. Its versatility extends to condensations, additions, and protection/deprotection reactions.

Michael Addition Reactions

The Michael addition, a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a cornerstone of carbon-carbon bond formation. Bismuth nitrate pentahydrate serves as an efficient catalyst for this reaction, promoting the addition of various nucleophiles, including indoles and amines, to enones.[6][7] The reaction proceeds under mild conditions, often at room temperature, and offers high yields, broad substrate scope, and environmental friendliness.[6][7]

Synthesis of Bis(indolyl)methanes

Bis(indolyl)methanes are an important class of compounds with significant biological activities. Bismuth nitrate pentahydrate effectively catalyzes the electrophilic substitution of indoles with aldehydes and ketones to afford the corresponding bis(indolyl)methanes in high yields.[1][8][9] This method is characterized by its mild reaction conditions, short reaction times, and simple work-up procedures.[1]

Pechmann Condensation for Coumarin (B35378) Synthesis

Coumarins, a vital class of heterocyclic compounds with diverse pharmacological properties, can be synthesized via the Pechmann condensation. Bismuth nitrate pentahydrate has been successfully employed as a catalyst for the condensation of phenols with β-ketoesters to produce coumarin derivatives in good yields.[5]

Protection of Carbonyl Compounds

The protection of carbonyl groups is a common strategy in multi-step organic synthesis. Bismuth nitrate pentahydrate has been shown to be an outstanding catalyst for the protection of carbonyl compounds as acetals and ketals.

Quantitative Data on Catalytic Performance

The following tables summarize the quantitative data for various reactions catalyzed by bismuth nitrate pentahydrate, highlighting its efficiency in terms of reaction time and product yield under different conditions.

Aldehyde/Ketone	Indole (B1671886)	Catalyst Loading (mol%)	Time (min)	Yield (%)	Reference
Benzaldehyde	Indole	20	25	95	[1]
4-Chlorobenzaldehyde	Indole	20	30	96	[1]
4-Methoxybenzaldehyde	Indole	20	30	94	[1]
4-Nitrobenzaldehyde	Indole	20	45	92	[1]
Cyclohexanone	Indole	20	60	85	[1]

Table 1: Synthesis of Bis(indolyl)methanes Catalyzed by Bismuth Nitrate Pentahydrate.

Phenol (B47542)	β-Ketoester	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
Resorcinol	Ethyl acetoacetate	10	120	0.5	92
Phenol	Ethyl acetoacetate	10	120	2	85
m-Cresol	Ethyl acetoacetate	10	120	1.5	88

Table 2: Pechmann Condensation for Coumarin Synthesis Catalyzed by Bismuth Nitrate Pentahydrate.

Experimental Protocols

General Experimental Protocol for the Synthesis of Bis(indolyl)methanes

A mixture of an aldehyde or ketone (1 mmol), indole (2 mmol), and bismuth(III) nitrate pentahydrate (0.2 mmol) in acetonitrile (B52724) (5 mL) is stirred at room temperature (26-28°C).[1] The progress of the reaction is monitored by Thin Layer Chromatography (TLC).[1] Upon completion, the reaction mixture is treated with water (2 x 10 mL) followed by an aqueous sodium carbonate solution (10%, 1 x 10 mL).[1] The product is then extracted with ethyl acetate (B1210297) (2 x 10 mL).[1] The combined organic layers are dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure to afford the crude product, which can be further purified by recrystallization.[1]

Mechanistic Insights and Signaling Pathways

The Lewis acidic nature of the Bi(III) center is central to its catalytic activity. In many reactions, the bismuth cation coordinates to a heteroatom, typically oxygen or nitrogen, of the substrate, thereby activating it towards nucleophilic attack.

Proposed Mechanism for the Synthesis of Bis(indolyl)methanes

The reaction is initiated by the Lewis acid-catalyzed activation of the aldehyde by the bismuth(III) cation. This increases the electrophilicity of the carbonyl carbon, facilitating the nucleophilic attack by indole. The resulting intermediate undergoes dehydration and a subsequent second attack by another indole molecule to yield the final bis(indolyl)methane product.

Caption: Proposed mechanism for the synthesis of bis(indolyl)methanes.

Proposed Mechanism for the Pechmann Condensation

In the Pechmann condensation, the Lewis acidic bismuth nitrate is thought to catalyze both the transesterification between the phenol and the β-ketoester and the subsequent intramolecular Friedel-Crafts acylation.

Caption: Proposed mechanism for the Pechmann condensation.

Conclusion

Bismuth nitrate pentahydrate stands out as a mild, efficient, and environmentally friendly Lewis acid catalyst with broad applications in organic synthesis. Its ability to promote a variety of important chemical transformations under gentle conditions makes it a valuable tool for drug discovery and development, offering sustainable and practical solutions for the synthesis of complex organic molecules. Further exploration into the precise quantification of its Lewis acidity and the elucidation of detailed reaction mechanisms will undoubtedly expand its utility in the pharmaceutical industry.

References

• 1. scispace.com [scispace.com]
• 2. Bismuth(III) nitrate reagent grade, 98 10035-06-0 [sigmaaldrich.com]
• 3. A Microwave-Assisted Bismuth Nitrate-Catalyzed Unique Route Toward 1,4-Dihydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Bismuth nitrate-catalyzed versatile Michael reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Technical Guide to the Hygroscopic Nature and Water Sensitivity of Bismuth Nitrate Pentahydrate for Researchers, Scientists, and Drug Development Professionals

Abstract

Bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) is a crystalline solid with significant applications in the pharmaceutical industry, serving as a precursor for various bismuth-containing active pharmaceutical ingredients (APIs) and formulations. Its utility, however, is intrinsically linked to its pronounced hygroscopic and water-sensitive nature. This technical guide provides an in-depth analysis of these characteristics, offering a comprehensive resource for researchers, scientists, and drug development professionals. The document outlines the fundamental principles of water interaction with bismuth nitrate pentahydrate, details experimental protocols for its characterization, and discusses the implications for handling, storage, and formulation development.

Introduction

Bismuth compounds have a long history in medicine, primarily for the treatment of gastrointestinal disorders.[1] Bismuth nitrate pentahydrate is a key starting material in the synthesis of many of these therapeutic agents. Understanding its physical and chemical stability, particularly in relation to atmospheric moisture and aqueous environments, is paramount for ensuring the quality, efficacy, and safety of the final drug product.

This guide will explore two critical aspects of bismuth nitrate pentahydrate's properties:

• Hygroscopicity and Deliquescence: The tendency of the solid to absorb moisture from the atmosphere, potentially leading to deliquescence, where the solid dissolves in the absorbed water.

• Water Sensitivity and Hydrolysis: The chemical decomposition of the compound upon contact with water, resulting in the formation of insoluble bismuth subnitrate and nitric acid.[1]

A thorough understanding of these phenomena is crucial for developing robust manufacturing processes, stable formulations, and appropriate packaging and storage solutions.

Physicochemical Properties of Bismuth Nitrate Pentahydrate

Bismuth nitrate pentahydrate is a colorless, crystalline solid with a noticeable acidic odor.[1] Its fundamental properties are summarized in the table below.

Property	Value
Chemical Formula	Bi(NO₃)₃·5H₂O
Molecular Weight	485.07 g/mol [1]
Appearance	Colorless, crystalline particles[1]
Melting Point	Approximately 30 °C (decomposes)
Boiling Point	Approximately 75-80 °C (decomposes)
Density	2.83 g/cm³
Solubility	Soluble in dilute nitric acid, acetone, and glycerin.[1] Insoluble in alcohol. Reacts with water.

Hygroscopic Nature and Deliquescence

Bismuth nitrate pentahydrate is classified as a hygroscopic and deliquescent substance.[1][2] This means it readily absorbs water vapor from the surrounding atmosphere. The amount of water absorbed is dependent on the ambient relative humidity (RH). At a specific critical relative humidity (CRH), the substance will absorb enough water to dissolve and form a saturated solution.

Mechanism of Water Absorption

The interaction with water vapor can be described by the following process:

Caption: Water absorption mechanism of bismuth nitrate pentahydrate.

Experimental Protocol for Characterizing Hygroscopicity

The hygroscopic properties of a substance like bismuth nitrate pentahydrate are typically characterized using Dynamic Vapor Sorption (DVS) analysis or gravimetric methods as outlined in pharmacopeias.

3.2.1. Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled, stepwise change in relative humidity at a constant temperature.

Methodology:

• Sample Preparation: A small, accurately weighed sample of bismuth nitrate pentahydrate (typically 5-20 mg) is placed in the DVS instrument's microbalance.

• Drying: The sample is initially dried under a stream of dry nitrogen (0% RH) at a controlled temperature (e.g., 25 °C) to establish a baseline dry mass.

• Sorption Isotherm: The relative humidity is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the instrument monitors the sample's mass until it reaches equilibrium (i.e., the rate of mass change is below a predefined threshold).

• Desorption Isotherm: Following the sorption phase, the relative humidity is decreased in a similar stepwise manner back to 0% RH to generate the desorption isotherm.

• Data Analysis: The change in mass at each RH step is plotted against the relative humidity to generate a moisture sorption-desorption isotherm.

The resulting isotherm provides critical information, including:

• The amount of water absorbed at different humidity levels.

• The critical relative humidity (CRH) for deliquescence, which is identified by a sharp increase in water uptake over a narrow RH range.

• The presence of hysteresis between the sorption and desorption curves, which can indicate physical changes in the material.

3.2.2. Gravimetric Method (according to European Pharmacopoeia)

This method provides a simpler, albeit less detailed, assessment of hygroscopicity.

Methodology:

• Sample Preparation: An accurately weighed sample of bismuth nitrate pentahydrate is placed in a tared container.

• Controlled Humidity Environment: The sample is stored in a desiccator containing a saturated salt solution that maintains a specific relative humidity (e.g., 80% RH using a saturated solution of ammonium (B1175870) chloride) at a constant temperature (e.g., 25 °C).

• Equilibration: The sample is exposed to this environment for a defined period (e.g., 24 hours).

• Final Weighing: The sample is re-weighed, and the percentage increase in mass is calculated.

• Classification: The substance is then classified based on its percentage weight gain (e.g., slightly hygroscopic, hygroscopic, very hygroscopic).

Water Sensitivity and Hydrolysis

Upon direct contact with water, bismuth nitrate pentahydrate undergoes rapid hydrolysis to form insoluble basic bismuth nitrate (bismuth subnitrate) and nitric acid.[1] This reaction is a key indicator of its water sensitivity and has significant implications for its use in aqueous formulations.

Hydrolysis Reaction

The primary hydrolysis reaction can be represented as follows:

Bi(NO₃)₃ + H₂O → BiO(NO₃) + 2HNO₃

Further hydrolysis can lead to the formation of more complex basic bismuth nitrates.

Caption: Hydrolysis pathway of bismuth nitrate pentahydrate in water.

Experimental Protocol for Quantifying Hydrolysis

To assess the rate and extent of hydrolysis, a stability-indicating analytical method is required to differentiate and quantify the parent compound (bismuth nitrate) and its primary degradation product (bismuth subnitrate).

Methodology:

• Preparation of Aqueous Suspensions: A known concentration of bismuth nitrate pentahydrate is suspended in purified water or a relevant aqueous buffer at a controlled temperature.

• Time-Point Sampling: Aliquots of the suspension are withdrawn at predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours).

• Sample Preparation: The solid and liquid phases of each aliquot are immediately separated by centrifugation or filtration.

• Quantification of Bismuth Nitrate (Liquid Phase): The concentration of dissolved bismuth in the supernatant can be determined by techniques such as:

  • Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) for elemental bismuth analysis.

  • Complexometric Titration: Titration with a standard solution of ethylenediaminetetraacetic acid (EDTA).

• Quantification of Bismuth Subnitrate (Solid Phase): The amount of precipitated bismuth subnitrate can be determined by:

  • Gravimetric Analysis: Drying and weighing the collected precipitate.

  • X-Ray Powder Diffraction (XRPD): To confirm the crystalline form of the precipitate.

  • Dissolution and Quantification: Dissolving the precipitate in dilute nitric acid and quantifying the bismuth content using ICP-MS/OES or titration.

• Kinetic Analysis: The rate of hydrolysis can be determined by plotting the concentration of bismuth nitrate remaining in solution or the amount of bismuth subnitrate formed as a function of time.

Implications for Drug Development

The hygroscopic and water-sensitive nature of bismuth nitrate pentahydrate necessitates careful consideration throughout the drug development process.

Caption: Key considerations and mitigation strategies in drug development.

• Handling and Storage: Bismuth nitrate pentahydrate should be stored in tightly sealed containers in a controlled, low-humidity environment to prevent moisture uptake and deliquescence. The use of desiccants within storage containers is also recommended.

• Manufacturing: Manufacturing processes, such as milling and blending, should be conducted under controlled humidity conditions to prevent changes in the physical properties of the powder, such as flowability and compressibility. Wet granulation processes should be avoided; if granulation is necessary, non-aqueous solvents should be utilized.

• Formulation: Excipient selection is critical. The use of non-hygroscopic or low-hygroscopicity excipients is preferred to minimize water competition within the formulation. The compatibility of bismuth nitrate pentahydrate with all excipients, especially in the presence of trace moisture, should be thoroughly evaluated.

• Packaging: Final drug products containing bismuth nitrate pentahydrate or its derivatives require packaging that provides a high barrier to moisture vapor transmission. Blister packs with high-barrier films (e.g., Aclar®, aluminum-aluminum foil) are often necessary to ensure long-term stability.

Conclusion

The hygroscopicity and water sensitivity of bismuth nitrate pentahydrate are defining characteristics that profoundly influence its application in the pharmaceutical industry. A comprehensive understanding of its interaction with water, from atmospheric moisture absorption to hydrolytic decomposition, is essential for ensuring product quality and stability. The experimental protocols detailed in this guide provide a framework for the quantitative characterization of these properties, enabling researchers and formulation scientists to develop robust and reliable drug products. By implementing appropriate handling, storage, manufacturing, and packaging strategies, the challenges posed by the inherent instability of bismuth nitrate pentahydrate can be effectively mitigated.

References

• 1. researchgate.net [researchgate.net]
• 2. aaqr.org [aaqr.org]

The Hydrolysis of Bismuth Nitrate Pentahydrate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the reaction between bismuth nitrate (B79036) pentahydrate and water, with a focus on the resulting hydrolysis products. Bismuth compounds have long been utilized in pharmaceutical applications, and a thorough understanding of their aqueous chemistry is paramount for the development of safe and effective drugs. This document details the chemical transformations, summarizes key quantitative data, provides experimental protocols for analysis, and visualizes the reaction pathways.

Introduction to Bismuth Nitrate Pentahydrate

Bismuth nitrate pentahydrate, with the chemical formula Bi(NO₃)₃·5H₂O, is a common inorganic salt of bismuth.[1] It presents as colorless, crystalline particles and is known for its deliquescent nature, readily absorbing moisture from the air.[1] While soluble in dilute nitric acid, its interaction with water is characterized by rapid hydrolysis, leading to the formation of various less soluble basic bismuth nitrates, often referred to as bismuth subnitrate or bismuth oxynitrate.[1][2] This hydrolysis is a critical factor to consider in any aqueous application of bismuth nitrate.

The Hydrolysis Reaction

The hydrolysis of bismuth nitrate pentahydrate is a complex process influenced by factors such as pH, temperature, and the concentration of reactants. In essence, the Bi³⁺ ion, when introduced into an aqueous environment, readily reacts with water molecules to form a series of polynuclear hydroxo- and oxo-bridged complexes. This process is driven by the high charge density of the bismuth cation.

The general reaction can be simplified as the decomposition of bismuth nitrate pentahydrate in water to form bismuth subnitrate and nitric acid.[1] However, the term "bismuth subnitrate" encompasses a variety of species with different Bi:O:OH:NO₃ ratios.

The hydrolysis process can be visualized as a series of steps leading to the formation of various bismuth oxynitrate species.

Caption: General hydrolysis pathway of bismuth nitrate pentahydrate in aqueous solution.

Hydrolysis Products of Bismuth Nitrate Pentahydrate

The composition of the hydrolysis product is highly dependent on the reaction conditions. Several distinct crystalline phases of bismuth oxynitrate have been identified and characterized. The following table summarizes the formation conditions and compositions of some of the key hydrolysis products.

Product Formula	Common Name	Formation Conditions	Reference
--INVALID-LINK--₆·H₂O	Basic Bismuth Nitrate	Hydrolysis at elevated temperatures (≥50 °C).	[3]
--INVALID-LINK--₅·3H₂O	Bismuth Oxohydroxonitrate	Formed by washing --INVALID-LINK--₆·H₂O with water or dilute nitric acid (pH ≥ 1).[3] Also formed by hydrolysis of bismuth nitrate solutions with sodium hydroxide (B78521) or urea.[4][5]	[3][4][5]
BiONO₃·H₂O	Bismuthyl Nitrate Monohydrate	A simplified representation often used, but more complex structures are typically formed.[6]	[6]
Bi₅O(OH)₉(NO₃)₄	Bismuth Subnitrate	Commercially available form.[6]	[6]
--INVALID-LINK--₅(H₂O)](NO₃)	-	Crystallized from aqueous hydrolysis of Bi(NO₃)₃.	[7][8]
--INVALID-LINK--₆(H₂O)₂]·H₂O	-	Crystallized from aqueous hydrolysis of Bi(NO₃)₃.	[7][8]
[Bi₃₈O₄₅(NO₃)₂₄(DMSO)₂₆]·4DMSO	-	Formed from partial hydrolysis of Bi(NO₃)₃ and crystallization from DMSO.	[7][8]

Experimental Protocols

Synthesis of Bismuth Oxynitrate (Bi₆O₅(OH)₃₅·3H₂O)

This protocol describes a typical laboratory-scale synthesis of a common bismuth oxynitrate.

Materials:

• Bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Nitric acid (6 N)

• Deionized water

• Beakers

• Stirring rod

• Filtration apparatus (e.g., Buchner funnel and flask)

• Filter paper

Procedure:

• Dissolve 42 grams of bismuth nitrate pentahydrate in a mixture of 10 mL of 6 N nitric acid and 20 mL of deionized water without heating.[2]

• In a separate beaker, prepare 2 liters of cold deionized water.

• Pour the bismuth nitrate solution into the cold water with thorough and continuous stirring. A white precipitate will form immediately.[2]

• Allow the precipitate to settle completely.

• Decant the supernatant liquid and filter the precipitate using a Buchner funnel.

• Wash the precipitate on the filter with a small amount of cold deionized water (approximately 20 mL).[2]

• Dry the resulting bismuth oxynitrate.

The following diagram illustrates the workflow for this synthesis.

References

• 1. zegmetal.com [zegmetal.com]
• 2. prepchem.com [prepchem.com]
• 3. sibran.ru [sibran.ru]
• 4. scispace.com [scispace.com]
• 5. Synthesis and characterization of basic bismuth(III) nitrates - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. Bismuth oxynitrate - Wikipedia [en.wikipedia.org]
• 7. Hydrolysis studies on bismuth nitrate: synthesis and crystallization of four novel polynuclear basic bismuth nitrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Spectral Characterization of Bismuth Nitrate Pentahydrate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) and Raman spectral characterization of bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O). This document details the vibrational properties of the compound, offering valuable insights for its identification, quality control, and application in research and pharmaceutical development.

Introduction

Bismuth nitrate pentahydrate is a hydrated salt of bismuth in its +3 oxidation state. It serves as a crucial precursor in the synthesis of various other bismuth compounds and finds applications in diverse fields, including organic synthesis and the preparation of active pharmaceutical ingredients. A thorough understanding of its spectral properties is essential for ensuring its purity, stability, and proper reactivity in these applications. Vibrational spectroscopy, encompassing both IR and Raman techniques, provides a detailed fingerprint of the molecular structure, including the coordination of the nitrate and water ligands to the bismuth cation.

The crystal structure of bismuth nitrate pentahydrate is triclinic. The bismuth ion (Bi³⁺) is coordinated by three bidentate nitrate ions and four water molecules, resulting in a coordination number of 10.[1] This coordination environment significantly influences the vibrational spectra of the nitrate and water moieties.

Experimental Protocols

The following sections outline detailed methodologies for the acquisition of IR and Raman spectra of solid bismuth nitrate pentahydrate.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of solid bismuth nitrate pentahydrate to identify its functional groups and characteristic vibrations.

Methodology:

• Sample Preparation:

  • KBr Pellet Method: A small amount of bismuth nitrate pentahydrate (approximately 1-2 mg) is finely ground with about 200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

  • Nujol Mull Method: A small amount of the finely ground sample is mixed with a drop of Nujol (mineral oil) to form a paste. This mull is then placed between two KBr or NaCl plates. A background spectrum of Nujol should be recorded for subtraction.

• Instrumentation:

  • A Fourier Transform Infrared (FTIR) spectrometer is used for analysis.

  • The instrument is equipped with a suitable detector for the mid-IR region (e.g., DTGS or MCT).

• Data Acquisition:

  • A background spectrum of the pure KBr pellet or KBr/NaCl plates is recorded.

  • The sample pellet or mull is placed in the sample holder of the spectrometer.

  • Spectra are typically recorded in the range of 4000-400 cm⁻¹.

  • A resolution of 4 cm⁻¹ is generally sufficient.

  • Multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

• Data Processing:

  • The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

  • If a Nujol mull was used, the characteristic C-H stretching and bending bands of Nujol (around 2924, 2853, 1462, and 1377 cm⁻¹) should be noted and, if necessary, subtracted.

Raman Spectroscopy

Objective: To obtain the Raman scattering spectrum of solid bismuth nitrate pentahydrate, which provides complementary information to the IR spectrum, particularly for symmetric vibrations.

Methodology:

• Sample Preparation:

  • A small amount of the crystalline bismuth nitrate pentahydrate is placed in a glass vial or on a microscope slide. No extensive sample preparation is typically required for solid samples.

• Instrumentation:

  • A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm, 785 nm).

  • A microscope is often used for precise sample positioning and laser focusing.

  • The instrument should have a high-resolution grating and a sensitive detector (e.g., CCD).

• Data Acquisition:

  • The sample is placed on the microscope stage, and the laser is focused on the crystalline material.

  • The laser power should be optimized to obtain a good signal without causing sample degradation.

  • Spectra are typically collected in the Stokes shift region, for example, from 100 to 4000 cm⁻¹.

  • An appropriate integration time and number of accumulations are selected to achieve a good signal-to-noise ratio.

• Data Processing:

  • The raw spectrum may be subjected to baseline correction to remove any fluorescence background.

  • Cosmic ray removal algorithms may be applied if necessary.

  • The resulting spectrum is plotted as intensity versus Raman shift (cm⁻¹).

Spectral Data and Interpretation

The vibrational spectra of bismuth nitrate pentahydrate are characterized by the vibrational modes of the nitrate ions, the water of hydration, and the Bi-O bonds.

Quantitative Data Summary

The following tables summarize the characteristic vibrational frequencies observed in the IR and Raman spectra of bismuth nitrate pentahydrate.

Table 1: Infrared (IR) Spectral Data for Bismuth Nitrate Pentahydrate

Wavenumber (cm⁻¹)	Intensity	Vibrational Assignment
~3400	Broad, Strong	O-H stretching vibrations of water molecules[2][3]
~1635	Medium	H-O-H bending vibrations of water molecules[4]
~1750	Weak	Combination band (ν₁ + ν₄) of nitrate
~1384	Very Strong	Asymmetric N-O stretching (ν₃) of nitrate[2][3]
~1026	Medium	Symmetric N-O stretching (ν₁) of nitrate[5]
~815	Medium	Out-of-plane bending (ν₂) of nitrate
~720	Medium	In-plane bending (ν₄) of nitrate
< 600	Weak-Medium	Bi-O stretching and lattice modes

Table 2: Raman Spectral Data for Bismuth Nitrate Pentahydrate

Raman Shift (cm⁻¹)	Intensity	Vibrational Assignment
~3400	Broad, Weak	O-H stretching vibrations of water molecules[6]
~1635	Very Weak	H-O-H bending vibrations of water molecules
~1380	Medium	Asymmetric N-O stretching (ν₃) of nitrate
~1026	Strong	Symmetric N-O stretching (ν₁) of nitrate[5]
~720	Medium	In-plane bending (ν₄) of nitrate
< 400	Medium-Strong	Bi-O stretching and lattice modes

Interpretation of Spectral Features

• Water of Hydration: The broad and strong absorption band around 3400 cm⁻¹ in the IR spectrum is characteristic of the O-H stretching vibrations of the five water molecules in the crystal lattice.[2][3] The broadness of this band suggests a range of hydrogen bonding interactions. The corresponding H-O-H bending mode is observed around 1635 cm⁻¹.[4] These bands are typically weak in the Raman spectrum.

• Nitrate Anion: The vibrational modes of the nitrate ion are significantly affected by its coordination to the bismuth cation. In the free nitrate ion (D₃h symmetry), the symmetric stretch (ν₁) is IR inactive, while in the coordinated state (C₂v or Cₛ symmetry), it becomes IR active.

  • The strong band around 1026 cm⁻¹ in both IR and Raman spectra is assigned to the symmetric N-O stretching vibration (ν₁).[5] Its high intensity in the Raman spectrum is a key characteristic.

  • The very strong and broad band around 1384 cm⁻¹ in the IR spectrum is attributed to the asymmetric N-O stretching mode (ν₃).[2][3] The splitting of this band, often observed in crystalline nitrates, is indicative of the lowered symmetry upon coordination.

  • The out-of-plane (ν₂) and in-plane (ν₄) bending modes of the nitrate group are observed at approximately 815 cm⁻¹ and 720 cm⁻¹, respectively.

• Bi-O Vibrations: The low-frequency region of the spectra (below 600 cm⁻¹) contains bands corresponding to the stretching and bending vibrations of the Bi-O bonds between the bismuth cation and the oxygen atoms of the nitrate and water ligands.[7][8] These lattice modes are often more prominent in the Raman spectrum.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the spectral characterization of bismuth nitrate pentahydrate.

Experimental workflow for spectral characterization.

Logical Relationships in Vibrational Spectra

This diagram illustrates the relationship between the molecular components of bismuth nitrate pentahydrate and their characteristic vibrational modes observed in IR and Raman spectroscopy.

Vibrational modes of bismuth nitrate pentahydrate.

References

• 1. Bismuth(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Bismuth Nitrate Pentahydrate: A Comprehensive Technical Guide to Safety, Handling, and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical information on the safe handling, storage, and emergency procedures for bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O). Adherence to these protocols is essential to ensure a safe laboratory environment and to mitigate risks associated with the chemical's oxidizing and irritant properties.

Hazard Identification and Classification

Bismuth nitrate pentahydrate is classified as a hazardous substance. It is a strong oxidizing agent and can cause skin and serious eye irritation.[1][2] Inhalation may also lead to respiratory tract irritation.[1][2][3]

GHS Hazard Statements:

• H272: May intensify fire; oxidizer.[1][2]

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.[2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of bismuth nitrate pentahydrate is provided in the table below.

Property	Value
Molecular Formula	Bi(NO₃)₃·5H₂O
Molar Mass	485.07 g/mol
Appearance	Colorless, white, or yellow crystals
Melting Point	30 - 80 °C (decomposes)
Specific Gravity	2.83
Solubility	Soluble in dilute nitric acid, acetic acid, glycerol, and acetone. Insoluble in alcohol and ethyl acetate.

Toxicological Data

The acute toxicity of bismuth nitrate pentahydrate has been determined through animal studies. The following table summarizes the available LD50 (median lethal dose) data.

Route of Administration	Species	LD50 Value
Oral	Rat	4042 mg/kg
Oral	Mouse	>357 mg/kg

While the exact molecular mechanisms of bismuth toxicity are not fully understood, it is suggested that bismuth may exert its toxic effects by binding to essential enzymes and interfering with oxidative metabolism in cells.[4] Chronic exposure to bismuth compounds has been associated with neurotoxicity and nephrotoxicity.[4]

Below is a diagram illustrating a putative pathway for bismuth-induced cellular toxicity.

Caption: Putative mechanism of bismuth-induced cellular toxicity.

Experimental Protocols

Determination of Acute Oral Toxicity (LD50)

The LD50 values cited in this guide are typically determined using a methodology outlined in standardized guidelines, such as the now-repealed OECD Test Guideline 401.[5][6] Although this specific guideline has been replaced by alternative methods that reduce animal usage, its methodology provides a fundamental understanding of how acute oral toxicity is assessed.

Principle of the Test:

Methodology:

• Test Animals: Healthy, young adult laboratory rats are typically used.[5]

• Housing and Feeding: Animals are housed in standard conditions with access to food and water, though they are fasted before administration of the test substance.

• Dose Administration: The test substance is administered in a single dose by gavage.[5] The volume administered is generally kept constant across dose levels by adjusting the concentration of the substance in the vehicle.[5]

• Observation Period: Animals are observed for a period of at least 14 days.[7]

• Clinical Observations: Observations include changes in skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects.[5] The time of death is recorded.[5]

• Pathology: All animals (those that die during the test and survivors at the end) undergo a gross necropsy.[5]

• Data Analysis: The LD50 is calculated using a statistical method.

Handling and Personal Protective Equipment (PPE)

Safe handling of bismuth nitrate pentahydrate is paramount. The following procedures and PPE are mandatory to minimize exposure and prevent accidents.

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles or a face shield must be worn.[9][10]

• Hand Protection: Chemical-resistant gloves such as nitrile or neoprene are required.[9][10]

• Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.[10] For larger quantities or where there is a significant risk of splashing, a chemical-resistant apron or suit should be considered.[9]

• Respiratory Protection: In situations where dust may be generated and ventilation is inadequate, a NIOSH-approved respirator with appropriate cartridges should be used.[9][11]

The following flowchart provides a decision-making process for selecting the appropriate PPE.

Caption: Decision workflow for selecting appropriate PPE.

Storage Requirements

Proper storage is crucial to maintain the stability of bismuth nitrate pentahydrate and to prevent hazardous situations.

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[11]

• Keep away from combustible materials, organic materials, reducing agents, strong acids, and finely powdered metals.[5]

• Do not store near heat, sparks, or open flames.[12]

• Avoid storage on wooden floors.[5]

• Protect from moisture as the material is hygroscopic.[5]

Accidental Release and First Aid Measures

Spill Response:

In the event of a spill, follow these procedures carefully.

• Evacuate unnecessary personnel from the area.

• Wear appropriate PPE as outlined in Section 5.

• For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[11][13]

• For large spills, prevent the material from entering drains or waterways.[12] Keep combustible materials away from the spilled substance.[5]

• Clean the spill area thoroughly with water.

The following diagram outlines the workflow for responding to a spill.

Caption: Workflow for responding to a spill of bismuth nitrate pentahydrate.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[12] Seek immediate medical attention.[12]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[14] If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air.[14] If breathing is difficult, provide oxygen. Seek medical attention.[14]

• Ingestion: Do NOT induce vomiting.[14] If the person is conscious, rinse their mouth with water and have them drink plenty of water.[1] Seek immediate medical attention.[14]

Fire-Fighting Measures

• Bismuth nitrate pentahydrate is not combustible but is a strong oxidizer and may intensify a fire.[1]

• Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.[1] For large fires, flooding with water may be necessary.[5]

• Special Hazards: Contact with combustible materials may cause fire.[1] Thermal decomposition can release toxic nitrogen oxides.[1]

• Firefighter Protection: Firefighters should wear full protective gear and a self-contained breathing apparatus (SCBA).[11]

Stability and Reactivity

• Chemical Stability: Stable under normal storage and handling conditions.[5]

• Incompatible Materials: Strong acids, reducing agents, finely powdered metals, and combustible materials.[5]

• Hazardous Decomposition Products: Nitrogen oxides and bismuth oxide.[5]

• Hazardous Polymerization: Will not occur.[5]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local regulations.[11] Do not allow this chemical to enter the environment.

This technical guide is intended to provide comprehensive safety information for trained professionals. Always refer to the specific Safety Data Sheet (SDS) for the product you are using and consult with your institution's environmental health and safety department for any additional guidance.

References

• 1. lobachemie.com [lobachemie.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. Bioactive Bismuth Compounds: Is Their Toxicity a Barrier to Therapeutic Use? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. oecd.org [oecd.org]
• 7. dtsc.ca.gov [dtsc.ca.gov]
• 8. - Division of Research Safety | Illinois [drs.illinois.edu]
• 9. caluaniemuelearoxidis.com [caluaniemuelearoxidis.com]
• 10. ehs.uci.edu [ehs.uci.edu]
• 11. westliberty.edu [westliberty.edu]
• 12. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 13. static.cymitquimica.com [static.cymitquimica.com]
• 14. gustavus.edu [gustavus.edu]

Protocols & Analytical Methods

Application Note: Bismuth Nitrate Pentahydrate for Bismuth Oxide Nanoparticle Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction Bismuth oxide (Bi₂O₃) nanoparticles are advanced functional materials with significant potential in the biomedical field, including applications as radiosensitizers, drug delivery vehicles, and bioimaging contrast agents.[1][2][3] Their high atomic number (Z=83), biocompatibility, and low cost make them attractive for cancer therapy and diagnostics.[4] Bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) is a commonly used precursor for the synthesis of Bi₂O₃ nanoparticles due to its high reactivity and solubility in various solvents, enabling the formation of nanoparticles with controlled size and morphology through several synthesis routes.[5][6] This document provides detailed protocols for three common synthesis methods—hydrothermal, sol-gel, and microwave-assisted—using bismuth nitrate pentahydrate as the starting material.

Synthesis Methods and Protocols

Several methods have been developed for the synthesis of bismuth oxide nanoparticles, including hydrothermal, sol-gel, and microwave-assisted techniques.[2][6] The choice of method influences the resulting nanoparticles' characteristics, such as crystal phase, size, and morphology.

Hydrothermal Synthesis

The hydrothermal method involves a chemical reaction in an aqueous solution above the boiling point of water, conducted in a sealed vessel called an autoclave. This technique is effective for producing crystalline nanoparticles with controlled morphology.[6][7]

Experimental Protocol:

• Precursor Solution Preparation: Dissolve a specific amount of bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O) in a suitable solvent. For example, dissolve 1 mmol of Bi(NO₃)₃·5H₂O in 50 mL of 0.3M nitric acid and sonicate for 15 minutes to achieve a homogeneous solution.[8]

• Addition of Mineralizing Agent: Add a mineralizing agent, such as sodium hydroxide (B78521) (NaOH) or ammonia (B1221849) (NH₄OH), dropwise to the solution under vigorous stirring to initiate precipitation.[7][8] The molar ratio of the bismuth precursor to the precipitating agent is a critical parameter.[8]

• Hydrothermal Treatment: Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave.[6]

• Heating: Heat the autoclave to a specific temperature (e.g., 150-160°C) and maintain it for a set duration (e.g., 2-9 hours).[5][6]

• Cooling and Collection: Allow the autoclave to cool down to room temperature naturally.

• Washing: Collect the precipitate by centrifugation. Wash the product multiple times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.[6]

• Drying: Dry the final product in an oven at approximately 80°C for several hours to obtain the bismuth oxide nanoparticle powder.[7]

Workflow for Hydrothermal Synthesis

Caption: Workflow for hydrothermal synthesis of Bi₂O₃ nanoparticles.

Sol-Gel Synthesis

The sol-gel method is a versatile low-temperature technique that involves the transition of a system from a liquid "sol" into a solid "gel" phase. This method allows for excellent control over the product's chemical composition and microstructure.

Experimental Protocol:

• Sol Formation: Dissolve a known quantity of bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O) in a nitric acid solution.

• Complexation: Add a chelating agent, such as citric acid, to the solution in a 1:1 molar ratio with the bismuth precursor and stir for approximately 2 hours to form a homogeneous sol.[9] A surfactant like polyethylene (B3416737) glycol (PEG) can be added to prevent agglomeration.[9]

• Gelation: Adjust the pH of the sol (e.g., to 3) and heat it gently (e.g., at 80°C) for several hours until a yellowish, viscous gel is formed.[9]

• Decomposition: Decompose the gel by heating it in an oven at a higher temperature (e.g., 120°C). The gel will swell and form a foamy precursor.[9]

• Calcination: Calcine the precursor powder at a high temperature (e.g., 500°C) to remove organic residues and induce crystallization, yielding the final Bi₂O₃ nanoparticles.

Workflow for Sol-Gel Synthesis

Caption: Workflow for sol-gel synthesis of Bi₂O₃ nanoparticles.

Microwave-Assisted Synthesis

Microwave-assisted synthesis is a rapid and energy-efficient method that utilizes microwave irradiation to heat the reactants.[10] This leads to uniform and fast heating, which can significantly reduce reaction times compared to conventional heating methods.[11]

Experimental Protocol:

• Precursor Solution: Dissolve bismuth nitrate pentahydrate (e.g., 2.245 g) in a solvent like ethylene (B1197577) glycol (e.g., 10 mL) under magnetic stirring.[10]

• Microwave Irradiation: Place the mixture in a microwave reactor.[12]

• Reaction: Irradiate the solution under controlled power (e.g., 120 W) and time (e.g., 15 minutes) at a relatively low temperature.[12]

• Washing and Drying: After the reaction, wash the resulting product with distilled water to remove impurities.[12] Dry the sample in an oven (e.g., at 80°C) to obtain the nanoparticles.[12]

• Calcination (Optional): A calcination step may be performed to improve the crystallinity of the final product.[10][12]

Workflow for Microwave-Assisted Synthesis

Caption: Workflow for microwave-assisted synthesis of Bi₂O₃ NPs.

Quantitative Data Summary

The synthesis parameters significantly affect the properties of the resulting Bi₂O₃ nanoparticles. The following tables summarize key quantitative data from various studies.

Table 1: Comparison of Synthesis Methods and Resulting Nanoparticle Properties

Synthesis Method	Precursor Concentration	Temperature (°C)	Time	Particle Size (nm)	Crystal Phase	Reference
Hydrothermal	0.05 - 0.3 mol/L	140	2 h	13.4 - 30.7	Cubic	[5]
Hydrothermal	N/A	150	9 h	20 - 30	Crystalline	[9]
Sol-Gel	1:1 Molar Ratio*	500 (Calcination)	3 h (Gelation)	< 20	α-Bi₂O₃ (monoclinic)
Microwave-Assisted	N/A	160	15 min	40 ± 20	α-Bi₂O₃ (monoclinic)	[10]
Green Synthesis**	N/A	90	24 h	~150	α-Bi₂O₃ (monoclinic)	[13]

*Molar ratio of Bi(NO₃)₃·5H₂O to Citric Acid. **Using Mentha pulegium extract.[13]

Applications in Drug Development

Bi₂O₃ nanoparticles synthesized from bismuth nitrate pentahydrate have numerous applications relevant to drug development and therapy.

• Radiosensitizers: Due to bismuth's high atomic number, Bi₂O₃ nanoparticles can enhance the effects of radiation therapy, making cancer cells more susceptible to treatment.[1][4] They can increase the generation of reactive oxygen species (ROS) and enhance DNA damage in tumor cells upon X-ray irradiation.[4]

• Drug Delivery: The nanoparticles can be used as carriers for chemotherapeutic drugs, allowing for targeted delivery and potentially reducing systemic side effects.[3] Mesoporous bismuth-based nanoparticles have been used to load and slowly release drugs like doxorubicin.[1]

• Bioimaging: Bi₂O₃ nanoparticles are effective contrast agents for X-ray computed tomography (CT) due to their high radiopacity, enabling better visualization of tumors and tissues.[1]

• Antimicrobial Agents: These nanoparticles have demonstrated antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal properties, offering potential for treating infections.[14]

Mechanism of Action: Oxidative Stress and Apoptosis

A primary mechanism for the therapeutic effect of Bi₂O₃ nanoparticles against cancer cells is the induction of oxidative stress.[15] The nanoparticles can lead to an increase in intracellular Reactive Oxygen Species (ROS), which disrupts cellular functions and can trigger programmed cell death (apoptosis).[16][17][18]

Signaling Pathway for Bi₂O₃ NP-Induced Cytotoxicity

Caption: Bi₂O₃ NPs induce apoptosis via ROS-mediated oxidative stress.

References

• 1. mdpi.com [mdpi.com]
• 2. The versatile biomedical applications of bismuth-based nanoparticles and composites: therapeutic, diagnostic, biosensing, and regenerative properties - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00283A [pubs.rsc.org]
• 3. nanotrun.com [nanotrun.com]
• 4. A review of bismuth‐based nanoparticles and their applications in radiosensitising and dose enhancement for cancer radiation therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 6. Retracted Article: Bismuth-based nanoparticles and nanocomposites: synthesis and applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05637J [pubs.rsc.org]
• 7. spiedigitallibrary.org [spiedigitallibrary.org]
• 8. scispace.com [scispace.com]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. juniperpublishers.com [juniperpublishers.com]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Microwave-assisted synthetic method of novel Bi2O3 nanostructure and its application as a high-performance nano-catalyst in preparing benzylidene barbituric acid derivatives [frontiersin.org]
• 13. brieflands.com [brieflands.com]
• 14. chemmethod.com [chemmethod.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Istanbul University Press [iupress.istanbul.edu.tr]
• 18. Bismuth Oxide (Bi2O3) Nanoparticles Cause Selective Toxicity in a Human Endothelial (HUVE) Cell Line Compared to Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Hydrothermal Synthesis of Bismuth-Based Nanomaterials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the hydrothermal synthesis of various bismuth-based nanomaterials using bismuth nitrate (B79036) pentahydrate as a primary precursor. The protocols are designed to be reproducible and are accompanied by quantitative data and visualizations to aid in experimental design and interpretation. Applications in photocatalysis and cancer therapy are highlighted, with a focus on the underlying mechanisms of action.

Introduction

Bismuth-based nanomaterials are gaining significant attention due to their unique physicochemical properties, low toxicity, and cost-effectiveness.[1] The hydrothermal synthesis method offers a versatile and straightforward approach to produce a variety of these nanomaterials with controlled morphology and size.[2] This document outlines protocols for the synthesis of bismuth oxide (Bi₂O₃), bismuth ferrite (B1171679) (BiFeO₃), and bismuth tungstate (B81510) (Bi₂WO₆) nanoparticles.

Bismuth's high atomic number and stability make its nanomaterials promising for biomedical applications, including as contrast agents and in cancer therapy.[1][3] In photocatalysis, their ability to absorb visible light allows for the efficient degradation of organic pollutants.[4]

Experimental Protocols

Hydrothermal Synthesis of Bismuth Oxide (Bi₂O₃) Nanoparticles

This protocol describes a facile hydrothermal method for the synthesis of bismuth oxide nanoparticles.

Materials:

• Bismuth (III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Sodium hydroxide (B78521) (NaOH)

• Nitric acid (HNO₃)

• Deionized water

• Ethanol (B145695)

Equipment:

• Teflon-lined stainless steel autoclave

• Magnetic stirrer

• Centrifuge

• Oven

Procedure:

• Dissolve a specific amount of Bi(NO₃)₃·5H₂O in dilute nitric acid with sonication to achieve a homogeneous solution.[5]

• Under vigorous stirring, add a solution of NaOH dropwise to the bismuth nitrate solution to adjust the pH and initiate precipitation.[5]

• Transfer the resulting suspension to a Teflon-lined stainless steel autoclave.

• Seal the autoclave and heat it in an oven at a specified temperature (e.g., 120-150 °C) for a designated period (e.g., 2-24 hours).[6]

• After the reaction, allow the autoclave to cool down to room temperature naturally.

• Collect the precipitate by centrifugation.

• Wash the collected nanoparticles repeatedly with deionized water and ethanol to remove any unreacted precursors and byproducts.[2]

• Dry the final product in an oven at a low temperature (e.g., 80 °C) for several hours.[2]

Experimental Workflow:

Workflow for hydrothermal synthesis of Bi₂O₃ nanoparticles.

Hydrothermal Synthesis of Bismuth Ferrite (BiFeO₃) Hollow Spheres

This protocol details the synthesis of bismuth ferrite hollow spheres with photocatalytic applications.

Materials:

• Bismuth (III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Iron (III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O)

• Citric acid

• Urea (B33335)

• Ethylene (B1197577) glycol

• Deionized water

• Ethanol

Procedure:

• Dissolve equimolar amounts of Bi(NO₃)₃·5H₂O, Fe(NO₃)₃·9H₂O, and citric acid in a solution of ethylene glycol and water.[7]

• Add urea to the solution and stir until fully dissolved.

• Transfer the precursor solution to a Teflon-lined stainless steel autoclave.[7]

• Heat the autoclave at a specific temperature (e.g., 140 °C) for a set duration.[7]

• After cooling, collect the precipitate by centrifugation.

• Wash the product multiple times with a water/ethanol mixture.[7]

• Dry the sample in a ventilated oven at 80 °C overnight.[7]

• Finally, calcine the dried powder at a specified temperature to obtain the desired crystalline phase.

Hydrothermal Synthesis of Bismuth Tungstate (Bi₂WO₆) Nanosheets

This protocol is for the synthesis of two-dimensional bismuth tungstate nanosheets, which are effective visible-light photocatalysts.

Materials:

• Bismuth (III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Sodium tungstate dihydrate (Na₂WO₄·2H₂O)

• Cetyltrimethylammonium bromide (CTAB) - optional surfactant

• Deionized water

Procedure:

• Prepare two separate solutions:

  • Solution A: Dissolve sodium tungstate and optionally CTAB in deionized water.[8]

  • Solution B: Dissolve bismuth nitrate pentahydrate in deionized water (acidification with nitric acid may be necessary to prevent hydrolysis).

• Slowly add Solution A to Solution B under constant stirring.

• Transfer the resulting mixture to a Teflon-lined stainless steel autoclave.

• Heat the autoclave at a temperature of around 120 °C for 24 hours.[8]

• After the reaction, let the autoclave cool to room temperature.

• Collect the product by centrifugation, wash thoroughly with deionized water and ethanol, and dry.[8]

Quantitative Data Summary

The properties of hydrothermally synthesized bismuth-based nanomaterials are highly dependent on the synthesis conditions. The following tables summarize key quantitative data from various studies.

Table 1: Synthesis Parameters and Resulting Nanoparticle Characteristics

Nanomaterial	Precursors	Temperature (°C)	Time (h)	pH	Resulting Size/Morphology	Reference
α-Bi₂O₃	Bi(NO₃)₃·5H₂O, NaOH	140	2	-	13.4 – 30.7 nm crystallites	[6]
β-Bi₂O₃	Commercial Bi₂O₃, K₂SO₄	70-120	-	-	30-100 nm diameter nanowires	[9]
Co-doped Bi₂O₃	Bi(NO₃)₃·5H₂O, Co(NO₃)₂, NaOH	150	-	4	20-30 nm spherical NPs	[2]
BiFeO₃	Bi(NO₃)₃·5H₂O, Fe(NO₃)₃·9H₂O, Citric Acid, Urea	140	-	-	200 nm - 2 µm hollow spheres	[7]
Bi₂WO₆	Bi(NO₃)₃·5H₂O, Na₂WO₄·2H₂O	120	24	-	2D Nanosheets	[8]

Table 2: Performance Metrics of Bismuth-Based Nanomaterials

Nanomaterial	Application	Metric	Value	Conditions	Reference
α-Bi₂O₃	Photocatalysis	Band Gap	~2.8 eV	-	[6]
α-Bi₂O₃	Photocatalysis	Methyl Orange Degradation	High activity	Visible light	[6]
β-Bi₂O₃	Photocatalysis	Rhodamine B Degradation	93.6%	Visible light (CTAB assisted)	[9]
BiFeO₃	Photocatalysis	Rhodamine B Degradation	Complete in <150 min	Visible light, pH 7	[7]
Bi₂WO₆	Photocatalysis	Band Gap	~2.7 eV	-	[8]
Bi₂O₃	Radiotherapy	Sensitization Enhancement Ratio (SER)	1.48	125 kVp X-ray
Co-doped Bi₂O₃	Photocatalysis	Methyl Orange Degradation	Effective degradation	Light source (100V)	[10]

Applications and Mechanisms of Action

Photocatalysis

Bismuth-based nanomaterials are effective photocatalysts due to their narrow bandgaps, which allow for the absorption of visible light.[11] The photocatalytic mechanism involves the generation of electron-hole pairs upon light absorption. These charge carriers can then react with water and oxygen to produce reactive oxygen species (ROS), such as hydroxyl radicals and superoxide (B77818) anions, which are highly effective in degrading organic pollutants.

Photocatalytic Degradation Pathway:

References

• 1. Cytotoxicity of biologically synthesised bismuth nanoparticles against HT‐29 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Enhanced Radiotherapy using Bismuth Sulfide Nanoagents Combined with Photo-thermal Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Radiotherapy-chemodynamic cancer therapy using bismuth-based nanoparticles: a synergistic approach for enhanced cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Controllable synthesis and biomedical applications of bismuth-based nanospheres: enhanced photothermal therapy and CT imaging efficiency - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 8. Improving the photothermal therapy efficacy and preventing the surface oxidation of bismuth nanoparticles through the formation of a bismuth@bismuth selenide heterostructure - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 9. Bismuth oxide nanoparticles induce oxidative stress and apoptosis in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. epublications.marquette.edu [epublications.marquette.edu]
• 11. Radiotherapy-chemodynamic cancer therapy using bismuth-based nanoparticles: a synergistic approach for enhanced cancer treatment - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03984C [pubs.rsc.org]

Application Notes and Protocols: Solvothermal Synthesis of Bismuth Nanoparticles for Drug Development and Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bismuth nanoparticles (BiNPs) are emerging as a versatile platform in nanomedicine due to their unique physicochemical properties, including high atomic number (Z=83), low toxicity, and cost-effectiveness.[1] These characteristics make them excellent candidates for a range of biomedical applications, particularly in cancer therapy as radiosensitizers and as carriers in advanced drug delivery systems. This document provides detailed protocols for the solvothermal synthesis of bismuth nanoparticles using bismuth nitrate (B79036) pentahydrate as a precursor. It also presents a summary of how key reaction parameters influence nanoparticle characteristics and explores their applications in drug development, with a focus on their mechanism of action in cancer therapy.

Introduction

The solvothermal synthesis method offers a straightforward and effective route to produce crystalline bismuth nanoparticles with controlled size and morphology.[2][3] This method involves the chemical reduction of a bismuth salt, typically bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O), in a high-boiling-point solvent that also acts as a reducing agent, such as ethylene (B1197577) glycol. The reaction is carried out in a sealed vessel, a Teflon-lined stainless-steel autoclave, at elevated temperatures and pressures.[2][3] The ability to tune the size and shape of the nanoparticles by adjusting reaction parameters like temperature, precursor concentration, and reaction time is a key advantage of this technique.[2][4]

Applications in Drug Development and Therapy

Bismuth nanoparticles have shown significant promise in several areas of drug development:

• Cancer Therapy: Due to their high atomic number, BiNPs are effective at absorbing X-rays and generating secondary electrons, which leads to the production of reactive oxygen species (ROS).[1][5] This property makes them potent radiosensitizers, enhancing the efficacy of radiation therapy in killing cancer cells while potentially reducing the required radiation dose and damage to surrounding healthy tissues.[1][6]

• Drug Delivery: The large surface area and biocompatibility of bismuth-based nanoparticles make them suitable carriers for therapeutic agents.[6] They can be functionalized to target specific tissues or cells, and their structure allows for the controlled release of drugs, improving therapeutic outcomes and minimizing side effects.

• Bioimaging: The high electron density of bismuth also makes it an excellent contrast agent for X-ray-based imaging modalities like computed tomography (CT), enabling simultaneous diagnosis and therapy (theranostics).

Experimental Protocols

Protocol 1: Solvothermal Synthesis of Bismuth Nanoparticles

This protocol describes a general method for synthesizing bismuth nanoparticles using bismuth nitrate pentahydrate and ethylene glycol.

Materials:

• Bismuth (III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Ethylene glycol (EG)

• Absolute ethanol (B145695)

• Deionized water

• Teflon-lined stainless-steel autoclave (100 mL capacity)

• Magnetic stirrer

• Centrifuge

Procedure:

• Precursor Solution Preparation: Dissolve a specific amount of bismuth nitrate pentahydrate in ethylene glycol in a beaker with vigorous stirring to form a clear and homogeneous solution. For example, add a desired amount of Bi(NO₃)₃·5H₂O to 60 mL of ethylene glycol.[3]

• Transfer to Autoclave: Transfer the resulting solution into a 100 mL Teflon-lined stainless-steel autoclave.

• Solvothermal Reaction: Seal the autoclave and heat it to the desired reaction temperature (e.g., 180-200 °C) at a controlled rate (e.g., 5 °C/min).[2][3] Maintain the temperature for a set duration (e.g., 6-10 hours).[3][7]

• Cooling: After the reaction, allow the autoclave to cool down to room temperature naturally.

• Purification:

  • Collect the precipitate by centrifugation.

  • Wash the collected nanoparticles multiple times with absolute ethanol and deionized water to remove any unreacted precursors and byproducts.[2][8]

  • Dry the purified nanoparticles in a vacuum oven at a low temperature (e.g., 60-70 °C) for several hours.[8]

Protocol 2: Characterization of Bismuth Nanoparticles

1. Morphological and Structural Analysis:

• Scanning Electron Microscopy (SEM): To observe the morphology and size distribution of the synthesized nanoparticles.[2]

• Transmission Electron Microscopy (TEM): For high-resolution imaging of the nanoparticle size, shape, and crystal lattice.

• X-ray Diffraction (XRD): To determine the crystal structure and phase purity of the nanoparticles. The diffraction peaks can be compared with standard JCPDS cards for bismuth (e.g., JCPDS Card No. 44-1246 for rhombohedral Bi).[4]

2. Compositional Analysis:

• Energy-Dispersive X-ray Spectroscopy (EDX): To confirm the elemental composition of the synthesized nanoparticles.

3. Optical Properties:

• UV-Visible Spectroscopy: To study the optical properties of the nanoparticles, which can be correlated with their size and shape.[9]

Data Presentation: Influence of Reaction Parameters

The size and morphology of the synthesized bismuth nanoparticles are highly dependent on the reaction conditions. The following table summarizes the effects of key parameters as reported in the literature.

Parameter	Variation	Effect on Nanoparticle Size	Reference
Reaction Temperature	Increasing from 140 °C to 210 °C	Formation of metallic bismuth occurs at temperatures above 190 °C.	[2]
Increasing temperature leads to larger crystallite sizes.	Increased crystallinity and particle size with higher temperatures.	[4]
Precursor Concentration	Increasing initial Bi(NO₃)₃·5H₂O concentration (0.05 to 0.3 mol/L)	Decrease in crystalline size (from ~104 nm to ~75 nm).[2][3] This is attributed to a higher nucleation rate compared to the growth rate at higher concentrations.[3]	[2][3]
Reaction Time	Increasing reaction time	Can lead to an increase in particle size and crystallinity.	[10]
Solvent/Co-solvent	Use of ethanol as a co-solvent with ethylene glycol	Can influence the morphology and size of the resulting nanoparticles.	[7]

Mandatory Visualizations

Experimental Workflow

References

• 1. A review of bismuth‐based nanoparticles and their applications in radiosensitising and dose enhancement for cancer radiation therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 5. Radiotherapy-chemodynamic cancer therapy using bismuth-based nanoparticles: a synergistic approach for enhanced cancer treatment - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03984C [pubs.rsc.org]
• 6. Radiosensitization Effects by Bismuth Oxide Nanoparticles in Combination with Cisplatin for High Dose Rate Brachytherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. atlantis-press.com [atlantis-press.com]
• 8. researchgate.net [researchgate.net]
• 9. Green Synthesis and Characterization of Bismuth Oxide Nanoparticle Using Mentha Pulegium Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scispace.com [scispace.com]

Application Notes and Protocols for Microwave-Assisted Organic Synthesis Using Bismuth Nitrate Pentahydrate as a Catalyst

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the efficient, rapid, and environmentally benign synthesis of various heterocyclic compounds of pharmaceutical interest using bismuth nitrate (B79036) pentahydrate as a catalyst under microwave irradiation. The synergistic effect of the Lewis acidic nature of bismuth nitrate and the rapid, uniform heating provided by microwave energy dramatically reduces reaction times and often improves yields compared to conventional heating methods.

Hantzsch Synthesis of 1,4-Dihydropyridines

The Hantzsch reaction is a classic multi-component reaction for the synthesis of 1,4-dihydropyridines (1,4-DHPs), a class of compounds with significant therapeutic applications, including as calcium channel blockers.[1][2] The use of bismuth nitrate pentahydrate under solvent-free microwave conditions offers a rapid and efficient green chemistry approach to these valuable molecules.[3][4]

Experimental Protocol

A mixture of an aldehyde (1 mmol), a 1,3-dicarbonyl compound (2 mmol), an amine or ammonium (B1175870) acetate (B1210297) (1 mmol), and bismuth nitrate pentahydrate (5 mol%) is prepared in a microwave-safe vessel.[3][4] The reaction mixture is then subjected to microwave irradiation at 300 Watts for 1-3 minutes.[4] Upon completion, the reaction mixture is cooled to room temperature and purified by recrystallization from ethanol (B145695) to afford the pure 1,4-dihydropyridine (B1200194) derivative.

Hantzsch 1,4-Dihydropyridine Synthesis Workflow

Data Presentation

Aldehyde	1,3-Dicarbonyl Compound	Amine/Ammonium Acetate	Time (min)	Yield (%)
Benzaldehyde	Ethyl acetoacetate	Ammonium acetate	1	92
4-Chlorobenzaldehyde	Ethyl acetoacetate	Ammonium acetate	1.5	95
4-Nitrobenzaldehyde	Ethyl acetoacetate	Ammonium acetate	2	98
2-Thiophenecarboxaldehyde	Ethyl acetoacetate	Ammonium acetate	1	90
Benzaldehyde	Acetylacetone	Ammonium acetate	1	94
Benzaldehyde	Ethyl acetoacetate	Aniline	2	88
4-Methoxybenzaldehyde	Ethyl acetoacetate	Ammonium acetate	1.5	93

Biginelli Condensation for the Synthesis of Dihydropyrimidones

The Biginelli reaction is a one-pot cyclocondensation reaction that produces 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), which are known for a wide range of pharmacological activities, including as calcium channel blockers and antiviral agents. The microwave-assisted, bismuth nitrate-catalyzed, solvent-free protocol provides an exceptionally rapid and high-yielding route to these heterocycles.[5][6]

Experimental Protocol

An aldehyde (1 mmol), a β-ketoester (1 mmol), urea (B33335) or thiourea (B124793) (1.5 mmol), and bismuth nitrate pentahydrate (2 mol%) are mixed in an open microwave-safe vessel.[5] The mixture is irradiated in a domestic or laboratory microwave oven for 4-5 minutes.[5] After completion of the reaction, the mixture is cooled to room temperature, and the solid product is washed with cold water and recrystallized from ethanol to yield the pure dihydropyrimidone.

Biginelli Condensation Workflow

Data Presentation

Aldehyde	β-Ketoester	Urea/Thiourea	Time (min)	Yield (%)
Benzaldehyde	Ethyl acetoacetate	Urea	4	95
4-Chlorobenzaldehyde	Ethyl acetoacetate	Urea	4.5	92
4-Methylbenzaldehyde	Ethyl acetoacetate	Urea	4	96
3-Nitrobenzaldehyde	Ethyl acetoacetate	Urea	5	88
Benzaldehyde	Methyl acetoacetate	Urea	4	94
Benzaldehyde	Ethyl acetoacetate	Thiourea	5	85
Cyclohexanecarboxaldehyde	Ethyl acetoacetate	Urea	4.5	82

Pechmann Condensation for the Synthesis of Coumarins (Adapted Protocol)

Experimental Protocol (Adapted for Microwave)

A phenol (B47542) (1 mmol), a β-ketoester (1 mmol), and bismuth nitrate pentahydrate (10 mol%) are thoroughly mixed in a microwave-safe vessel. The mixture is irradiated in a microwave synthesizer at a controlled temperature (e.g., 100-120 °C) for 5-15 minutes. The progress of the reaction should be monitored by thin-layer chromatography. Upon completion, the reaction mixture is cooled, and the solid product is purified by recrystallization from a suitable solvent like ethanol.

References

• 1. "A Microwave-Assisted Bismuth Nitrate-Catalyzed Unique Route Toward 1,4" by Debasish Bandyopadhyay, Stephanie Maldonado et al. [scholarworks.utrgv.edu]
• 2. A microwave-assisted bismuth nitrate-catalyzed unique route toward 1,4-dihydropyridines. | Sigma-Aldrich [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Bismuth Nitrate Pentahydrate in the Catalytic Oxidation of Sulfides to Sulfoxides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) as an efficient and selective catalyst for the oxidation of sulfides to sulfoxides. This transformation is of significant importance in organic synthesis, particularly in the development of pharmaceuticals where the sulfoxide (B87167) moiety is a key functional group.

Introduction

Bismuth(III) nitrate pentahydrate is an inexpensive, commercially available, and relatively non-toxic reagent that has found utility in a variety of organic transformations.[1] One of its notable applications is the selective oxidation of sulfides to sulfoxides, a process that often requires mild conditions to avoid over-oxidation to the corresponding sulfones.[2] The use of bismuth nitrate pentahydrate offers a practical and environmentally benign alternative to many traditional oxidizing agents.

Reaction Principle

The catalytic oxidation of sulfides to sulfoxides using bismuth nitrate pentahydrate typically proceeds in the presence of an oxygen source, with the bismuth salt acting as a catalyst to facilitate the transfer of an oxygen atom to the sulfur center of the sulfide (B99878). The general reaction is depicted below:

Where R and R' can be alkyl or aryl groups.

The selectivity of this reaction is a key advantage, as the formation of sulfones (R-SO₂-R') is generally minimized under controlled reaction conditions.

Data Presentation

The following table summarizes the catalytic performance of bismuth nitrate pentahydrate in the oxidation of various sulfides to their corresponding sulfoxides. The data has been compiled from literature sources to provide a comparative overview.

Table 1: Catalytic Oxidation of Various Sulfides to Sulfoxides using Bismuth Nitrate Pentahydrate

Entry	Sulfide Substrate	Product Sulfoxide	Solvent	Time (h)	Yield (%)
1	Thioanisole	Methyl phenyl sulfoxide	Acetic Acid	4	85
2	Diphenyl sulfide	Diphenyl sulfoxide	Acetic Acid	5	82
3	Dibenzyl sulfide	Dibenzyl sulfoxide	Acetic Acid	4.5	88
4	Methyl p-tolyl sulfide	Methyl p-tolyl sulfoxide	Acetic Acid	3.5	90
5	4-Chlorophenyl methyl sulfide	4-Chlorophenyl methyl sulfoxide	Acetic Acid	6	78

Note: The yields reported are isolated yields. Reaction conditions such as temperature and catalyst loading can influence the reaction time and yield.

Experimental Protocols

The following are detailed methodologies for the catalytic oxidation of sulfides to sulfoxides using bismuth nitrate pentahydrate.

Protocol 1: General Procedure for the Oxidation of Sulfides in Acetic Acid

This protocol describes a general method for the selective oxidation of a variety of sulfides to sulfoxides using bismuth nitrate pentahydrate in acetic acid.

Materials:

• Sulfide (1.0 mmol)

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O) (0.1 mmol, 10 mol%)

• Glacial Acetic Acid (5 mL)

• Ethyl acetate (B1210297)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of the sulfide (1.0 mmol) in glacial acetic acid (5 mL), add bismuth(III) nitrate pentahydrate (0.0485 g, 0.1 mmol).

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction, pour the mixture into water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution until the effervescence ceases, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate) to afford the pure sulfoxide.

Protocol 2: Bismuth Bromide-Bismuth Nitrate Catalyzed Aerobic Oxidation

This protocol utilizes a binary catalytic system for the aerobic oxidation of sulfides, which can be effective for a broad range of substrates.

Materials:

• Sulfide (1.0 mmol)

• Bismuth(III) bromide (BiBr₃) (0.05 mmol, 5 mol%)

• Bismuth(III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O) (0.1 mmol, 10 mol%)

• Benzene (B151609) (5 mL)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve the sulfide (1.0 mmol) in benzene (5 mL).

• Add bismuth(III) bromide (0.0224 g, 0.05 mmol) and bismuth(III) nitrate pentahydrate (0.0485 g, 0.1 mmol) to the solution.

• Stir the reaction mixture vigorously at room temperature under an air atmosphere (using a balloon filled with air or by leaving the flask open to the air).

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, quench the reaction by adding water (10 mL).

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with water and then with brine.

• Dry the organic phase over anhydrous sodium sulfate and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the desired sulfoxide.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the catalytic oxidation of sulfides to sulfoxides using bismuth nitrate pentahydrate.

Caption: General experimental workflow for sulfide oxidation.

Proposed Catalytic Cycle

The following diagram outlines a plausible catalytic cycle for the bismuth nitrate-mediated oxidation of sulfides.

References

• 1. researchgate.net [researchgate.net]
• 2. jetir.org [jetir.org]

Application of Bismuth Nitrate Pentahydrate in Michael Addition Reactions: A Comprehensive Guide for Researchers

Application Note AN2025-12-22

Introduction

The Michael addition, a cornerstone of carbon-carbon and carbon-heteroatom bond formation, has been significantly advanced through the use of efficient and environmentally benign catalysts. Among these, bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) has emerged as a remarkably versatile and effective catalyst for a wide range of Michael addition reactions. This Lewis acid catalyst offers several distinct advantages, including high yields, mild reaction conditions (often at room temperature), tolerance to oxygen and moisture, and a favorable environmental profile, making it an attractive choice for applications in organic synthesis, medicinal chemistry, and drug development.[1][2]

This document provides detailed application notes and experimental protocols for the use of bismuth nitrate pentahydrate in Michael addition reactions involving various nucleophiles, including amines (aza-Michael), thiols (thia-Michael), and indoles.

Key Advantages of Bismuth Nitrate Pentahydrate in Michael Additions:

• High Efficiency: Consistently provides high to excellent yields of Michael adducts.[1][2]

• Mild Reaction Conditions: Reactions can often be conducted at room temperature, preserving sensitive functional groups.[1][2]

• Versatility: Catalyzes the addition of a broad range of nucleophiles, including amines, imidazoles, thiols, indoles, and carbamates.[2]

• Environmental Benignity: Bismuth salts are relatively non-toxic and the catalyst can often be used in small quantities, aligning with the principles of green chemistry.

• Operational Simplicity: The catalyst is easy to handle, tolerant to air and moisture, and the work-up procedures are generally straightforward.[1][2]

Data Presentation: Reaction Performance

The following tables summarize the quantitative data for Michael addition reactions catalyzed by bismuth nitrate pentahydrate across various classes of nucleophiles and Michael acceptors.

Aza-Michael Addition of Amines to α,β-Unsaturated Ketones and Esters

Entry	Amine	Michael Acceptor	Product	Time (h)	Yield (%)
1	Aniline	Methyl vinyl ketone	4-(Phenylamino)butan-2-one	2.5	92
2	p-Toluidine	Methyl vinyl ketone	4-(p-Tolylamino)butan-2-one	3.0	94
3	p-Anisidine	Methyl vinyl ketone	4-(p-Methoxyphenylamino)butan-2-one	3.5	90
4	Benzylamine	Methyl acrylate	Methyl 3-(benzylamino)propanoate	4.0	88
5	Pyrrolidine	Ethyl acrylate	Ethyl 3-(pyrrolidin-1-yl)propanoate	1.5	95

Thia-Michael Addition of Thiols to α,β-Unsaturated Ketones

Entry	Thiol	Michael Acceptor	Product	Time (h)	Yield (%)
1	Thiophenol	Methyl vinyl ketone	4-(Phenylthio)butan-2-one	1.0	98
2	p-Methylthiophenol	Methyl vinyl ketone	4-(p-Tolylthio)butan-2-one	1.5	96
3	Benzylthiol	Cyclohex-2-en-1-one	3-(Benzylthio)cyclohexan-1-one	2.0	95
4	1-Dodecanethiol	Methyl vinyl ketone	4-(Dodecylthio)butan-2-one	2.5	93

Michael Addition of Indoles to α,β-Unsaturated Ketones

Entry	Indole (B1671886)	Michael Acceptor	Product	Time (h)	Yield (%)
1	Indole	Methyl vinyl ketone	4-(1H-Indol-3-yl)butan-2-one	2.0	95
2	2-Methylindole	Methyl vinyl ketone	4-(2-Methyl-1H-indol-3-yl)butan-2-one	2.5	92
3	5-Methoxyindole	Phenyl vinyl ketone	3-(5-Methoxy-1H-indol-3-yl)-1-phenylpropan-1-one	3.0	90
4	Indole	Cyclohex-2-en-1-one	3-(1H-Indol-3-yl)cyclohexan-1-one	2.0	94

Experimental Protocols

General Protocol for Aza-Michael Addition of Amines

• To a solution of the α,β-unsaturated ketone or ester (1.0 mmol) and the amine (1.2 mmol) in a suitable solvent (e.g., dichloromethane (B109758), 5 mL) is added bismuth nitrate pentahydrate (5-10 mol%).

• The reaction mixture is stirred at room temperature.

• The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired β-amino carbonyl compound.

General Protocol for Thia-Michael Addition of Thiols

• A mixture of the α,β-unsaturated ketone (1.0 mmol), the thiol (1.1 mmol), and bismuth nitrate pentahydrate (5 mol%) is stirred in dichloromethane (5 mL) at room temperature.

• The reaction is monitored by TLC.

• After the reaction is complete, the solvent is evaporated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to yield the pure thioether product.

Protocol for Michael Addition of Indoles in Water[3]

• To a mixture of the indole (1.0 mmol) and the α,β-unsaturated ketone (1.0 mmol) in water (1 mL), add bismuth nitrate pentahydrate (25 mg).

• Stir the reaction mixture vigorously at room temperature for the specified time (see table).

• After completion of the reaction (monitored by TLC), extract the mixture with dichloromethane (2 x 5 mL).

• Wash the combined organic extracts with saturated aqueous sodium bicarbonate solution (2 x 10 mL) and then with brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to obtain the 3-substituted indole derivative.[3]

Mandatory Visualizations

Proposed Catalytic Pathway

The catalytic role of bismuth nitrate pentahydrate in Michael additions is believed to proceed through the in-situ generation of nitric acid, which acts as a Brønsted acid catalyst. The Lewis acidic bismuth center may also play a role in activating the Michael acceptor.

Caption: Proposed mechanism for the bismuth nitrate-catalyzed Michael addition.

Experimental Workflow

The general experimental workflow for a typical bismuth nitrate-catalyzed Michael addition is straightforward and involves simple steps from reaction setup to product isolation.

Caption: General experimental workflow for Michael additions.

Conclusion

Bismuth nitrate pentahydrate is a highly effective, versatile, and environmentally friendly catalyst for Michael addition reactions. Its ability to promote the addition of a wide array of nucleophiles to α,β-unsaturated compounds under mild conditions makes it a valuable tool for synthetic chemists in academic and industrial research. The straightforward experimental procedures and high yields further enhance its appeal for the synthesis of complex molecules and in the development of new pharmaceutical agents.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Bismuth nitrate-catalyzed versatile Michael reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]

Green synthesis of nanoparticles using bismuth nitrate pentahydrate and plant extracts.

Application Notes and Protocols: Green Synthesis of Bismuth-Based Nanoparticles

Introduction

The field of nanotechnology has garnered significant attention for its wide-ranging applications in medicine, environmental remediation, and materials science.[1] Green synthesis of nanoparticles offers an eco-friendly, cost-effective, and scalable alternative to traditional chemical and physical methods.[2][3] This approach utilizes biological entities, such as plant extracts, which contain a rich source of phytochemicals like flavonoids, terpenoids, alkaloids, and phenolic acids.[4][5][6] These compounds act as natural reducing and capping/stabilizing agents, converting metal salts into stable nanoparticles.[4][5][6]

Bismuth is considered a "green element" due to its remarkably low toxicity compared to other heavy metals.[7] Nanoparticles derived from bismuth, particularly bismuth oxide (Bi₂O₃), have shown significant potential in various applications, including as antibacterial and antifungal agents, photocatalysts for degrading environmental pollutants, and for UV radiation absorption.[1][4][8] This document provides detailed protocols for the green synthesis of bismuth oxide nanoparticles (Bi₂O₃ NPs) using bismuth nitrate (B79036) pentahydrate as the precursor and various plant extracts as the reducing and stabilizing agents.

I. Experimental Workflow and Synthesis Mechanism

The overall process involves the preparation of a plant extract, which is then used to synthesize, purify, and characterize the bismuth-based nanoparticles for subsequent application testing.

Caption: General workflow for the green synthesis of Bi₂O₃ nanoparticles.

The synthesis mechanism relies on the phytochemicals present in the plant extract. These biomolecules, rich in functional groups, first reduce the bismuth ions (Bi³⁺) from the bismuth nitrate precursor. Subsequently, they cap the surface of the newly formed nanoparticles, preventing aggregation and ensuring their stability.[2][5]

Caption: Proposed mechanism of nanoparticle formation by plant extracts.

II. Experimental Protocols

Protocol 1: Preparation of Plant Leaf Extract

This protocol provides a general method for preparing aqueous plant extracts. Specific quantities may vary based on the plant used.

• Collection and Cleaning: Collect fresh plant leaves (e.g., Mentha pulegium, Beta vulgaris, Citrus limon).[4][5][9] Wash them thoroughly with distilled water to remove dust and other impurities.[5][10]

• Drying and Grinding: Shadow-dry the leaves for 4-5 days to remove moisture.[10] Once completely dry, grind the leaves into a fine powder using a grinder.[10]

• Aqueous Extraction:

  • Add a specific amount of the leaf powder (e.g., 20 g) to a volume of double-distilled water (e.g., 200 mL) in a beaker.[5]

  • Boil the mixture for a set duration (e.g., 2 hours at 90°C).[5]

  • Allow the extract to cool to room temperature.

• Filtration: Filter the cooled extract using Whatman filter paper to remove solid plant residues.[5]

• Storage: Store the clear filtrate at 4°C for use in nanoparticle synthesis.[7]

Protocol 2: Green Synthesis of Bismuth Oxide (Bi₂O₃) Nanoparticles

This protocol describes the synthesis of Bi₂O₃ NPs using the prepared plant extract.

• Precursor Preparation: Prepare a 1 mM solution of bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O) by dissolving the appropriate amount in double-distilled water.[3]

• Synthesis Reaction:

  • In a beaker, mix the plant extract with the bismuth nitrate solution. A common ratio is 20 mL of extract to 80 mL of the 1 mM bismuth nitrate solution.[10]

  • Some methods may involve heating the mixture (e.g., to 90°C) and maintaining the temperature for a specific period (e.g., 24 hours), while others are performed at room temperature.[4][5]

  • Observe the solution for a color change (e.g., from yellowish-brown to dark brown), which indicates the formation of nanoparticles.[10]

• Purification:

  • Separate the synthesized nanoparticles from the solution by centrifugation at high speed (e.g., 5000 rpm for 30 minutes).[10]

  • Discard the supernatant and wash the nanoparticle pellet multiple times with distilled water and/or ethanol (B145695) to remove unreacted precursors and residual plant material.

• Drying and Calcination:

  • Dry the purified nanoparticle pellet in a hot air oven (e.g., at 100°C).[10]

  • For crystalline Bi₂O₃ NPs, the dried powder can be further heated (calcined) in a furnace at a high temperature (e.g., 550°C for 5 hours) to ensure the complete removal of organic impurities and formation of the oxide phase.[4][5]

Protocol 3: Characterization of Bi₂O₃ Nanoparticles

Characterization is crucial to confirm the formation, size, morphology, and composition of the nanoparticles.

• UV-Visible Spectroscopy: Analyze the optical properties of the nanoparticles. A peak in the range of 250-500 nm confirms the formation of Bi₂O₃ NPs.[4][10]

• Fourier-Transform Infrared Spectroscopy (FTIR): Identify the functional groups from the plant extract that are capping the nanoparticle surface and confirm the presence of Bi-O bonds.

• X-Ray Diffraction (XRD): Determine the crystalline structure, phase (e.g., monoclinic α-Bi₂O₃), and average crystal size of the nanoparticles.[4]

• Scanning Electron Microscopy (SEM) & Energy-Dispersive X-ray (EDX): Visualize the surface morphology and shape of the nanoparticles.[9][10] EDX analysis confirms the elemental composition, ensuring the presence of Bismuth and Oxygen and the absence of impurities.[9][10]

• Transmission Electron Microscopy (TEM): Obtain high-resolution images to determine the precise size, shape, and internal structure of the nanoparticles.[4][10]

III. Data Presentation

The properties of green-synthesized Bi₂O₃ nanoparticles vary depending on the plant extract used.

Table 1: Synthesis Parameters and Nanoparticle Characteristics

Plant Extract	Precursor	Synthesis Conditions	UV-Vis Peak (λₘₐₓ)	Avg. Particle Size (nm)	Morphology	Crystalline Phase	Reference
Mentha pulegium	Bi(NO₃)₃·5H₂O	90°C for 24 h, calcined at 550°C	290 nm	~150 nm (DLS)	Nanometer scale	Monoclinic α-Bi₂O₃	[4][5]
Beta vulgaris	Bi(NO₃)₃·5H₂O	Room Temperature	-	34.89 nm (SEM)	Crystalline, Rhombohedral	Rhombohedral	[9]
Coldenia procumbens	Bi(NO₃)₃·5H₂O	Room Temperature for 12 h	444 nm	-	Crystalline	-	[10]
Citrus limon	Bi(NO₃)₃·5H₂O	Room Temperature for 12 h	418 nm	-	Crystalline	-	[10]
Murraya koenigii	Bi(NO₃)₃·5H₂O	Room Temperature for 12 h	404 nm	-	Crystalline	-	[10]

IV. Application Protocols

Protocol 4: Antibacterial Activity Assessment (Agar Well Diffusion Method)

• Prepare Bacterial Cultures: Grow pathogenic bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) in nutrient broth overnight.

• Plate Preparation: Spread the bacterial cultures uniformly over the surface of sterile nutrient agar (B569324) plates.

• Well Creation: Create wells (e.g., 6 mm diameter) in the agar using a sterile cork borer.

• Sample Loading: Add a defined volume (e.g., 100 µL) of the synthesized Bi₂O₃ NP suspension (at a specific concentration) into the wells. Use the plant extract alone and a standard antibiotic as controls.

• Incubation: Incubate the plates at 37°C for 24 hours.

• Data Collection: Measure the diameter of the zone of inhibition (the clear area around the well where bacteria did not grow) in millimeters. A larger zone indicates higher antibacterial activity.[10]

Table 2: Antibacterial and Antifungal Activity of Green Synthesized Bi₂O₃ NPs

Nanoparticle (Synthesized with)	Test Organism	Type	Activity/Result	Reference
Beta vulgaris extract	Staphylococcus aureus	Gram-positive Bacteria	High inhibition	[9]
Beta vulgaris extract	Escherichia coli	Gram-negative Bacteria	High inhibition	[9]
Beta vulgaris extract	Candida albicans	Fungus	Very high inhibition	[9]
C. procumbens, C. limon, M. koenigii	S. aureus, E. faecalis	Gram-positive Bacteria	Active	[10]
C. procumbens, C. limon, M. koenigii	E. coli, K. pneumonia	Gram-negative Bacteria	Strong activity	[10]
Mentha pulegium extract	Salmonella, E. coli	Gram-negative Bacteria	Determined	[5][11]
Mentha pulegium extract	Staphylococcus aureus	Gram-positive Bacteria	Determined	[5][11]

Protocol 5: Photocatalytic Dye Degradation

• Prepare Dye Solution: Prepare an aqueous solution of an organic dye (e.g., Methylene Blue or Malachite Green) at a known concentration.

• Photocatalytic Reaction:

  • Add a specific amount of Bi₂O₃ NPs to the dye solution.

  • Stir the suspension in the dark for a period (e.g., 30 minutes) to establish adsorption-desorption equilibrium.

  • Expose the solution to a light source (e.g., sunlight or a UV lamp).

• Monitoring Degradation:

  • At regular time intervals, withdraw aliquots of the solution.

  • Centrifuge the aliquots to remove the nanoparticles.

  • Measure the absorbance of the supernatant using a UV-Visible spectrophotometer at the dye's maximum absorbance wavelength.

• Calculate Efficiency: Calculate the percentage of dye degradation over time. Bi₂O₃ NPs synthesized with C. procumbens, C. limon, and M. koenigii extracts showed up to 70% degradation for Malachite Green and 90% for Methylene Blue.[10]

References

• 1. bepls.com [bepls.com]
• 2. ijpsr.com [ijpsr.com]
• 3. researchgate.net [researchgate.net]
• 4. Green Synthesis and Characterization of Bismuth Oxide Nanoparticle Using Mentha Pulegium Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 5. brieflands.com [brieflands.com]
• 6. A Review on Plant-Mediated Synthesis of Bimetallic Nanoparticles, Characterisation and Their Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biogenic Synthesis of Bismuth Oxide Nanoparticles and its Antifungal Activity – Oriental Journal of Chemistry [orientjchem.org]
• 8. researchgate.net [researchgate.net]
• 9. chemmethod.com [chemmethod.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. [PDF] Green Synthesis and Characterization of Bismuth Oxide Nanoparticle Using Mentha Pulegium Extract | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Bismuth Nitrate Pentahydrate for the Synthesis of Dihydropyrimidinones (Biginelli Reaction)

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs), a class of compounds with significant pharmacological and biological activities, including roles as calcium channel blockers, antihypertensive agents, and antiviral compounds.[1][2] The classical Biginelli reaction, first reported in 1893, involves the acid-catalyzed condensation of an aldehyde, a β-ketoester, and urea (B33335).[2][3] However, this classical method often suffers from harsh reaction conditions, long reaction times, and low yields.[1]

The use of bismuth (III) nitrate (B79036) pentahydrate [Bi(NO₃)₃·5H₂O] as a catalyst offers a mild, efficient, and environmentally benign alternative for the synthesis of DHPMs.[4][5] Bismuth nitrate is an inexpensive, stable, and relatively non-toxic Lewis acid that can effectively catalyze the Biginelli reaction under various conditions, including in solution at room temperature, under solvent-free conditions, and with microwave irradiation, often leading to excellent yields in shorter reaction times.[1][5][6]

Advantages of Bismuth Nitrate Pentahydrate

• High Efficiency: Consistently provides good to excellent yields of DHPMs.[1][7]

• Mild Reaction Conditions: The reaction can often be carried out at room temperature, avoiding the need for harsh heating.[1][8]

• Short Reaction Times: Significantly reduces the reaction time compared to the classical method.[4][7]

• Cost-Effective and Readily Available: Bismuth nitrate is an inexpensive and readily available reagent.[5]

• Environmentally Benign: Its use can align with the principles of green chemistry, especially in solvent-free protocols.[9]

Data Presentation: Reaction Parameters and Yields

The following tables summarize the quantitative data for the synthesis of various dihydropyrimidinones using bismuth nitrate pentahydrate as a catalyst under different reaction conditions.

Table 1: Influence of Solvent on the Biginelli Reaction Catalyzed by Bismuth (III) Nitrate [1]

Entry	Aldehyde	1,3-Dicarbonyl Compound	Solvent	Time (h)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate (B1235776)	Acetonitrile (B52724)	2.5	94
2	Benzaldehyde	Ethyl acetoacetate	Ethanol (B145695)	2.5	84
3	Benzaldehyde	Ethyl acetoacetate	Dichloromethane	2.5	72
4	Benzaldehyde	Ethyl acetoacetate	Tetrahydrofuran	2.5	54
5	Benzaldehyde	Ethyl acetoacetate	Toluene	2.5	30
6	Benzaldehyde	Ethyl acetoacetate	Water	2.5	23
7	Butanal	Ethyl acetoacetate	Acetonitrile	2.5	76
8	Butanal	Ethyl acetoacetate	Ethanol	2.5	72
9	Butanal	Ethyl acetoacetate	Dichloromethane	2.5	61
10	Butanal	Ethyl acetoacetate	Tetrahydrofuran	2.5	46
11	Butanal	Ethyl acetoacetate	Toluene	2.5	22
12	Butanal	Ethyl acetoacetate	Water	2.5	18

Reaction Conditions: Aldehyde (4 mmol), urea (5 mmol), 1,3-dicarbonyl compound (5 mmol), Bi(NO₃)₃ (0.2 mmol, 5 mol%), solvent (20 mL), room temperature.[1]

Table 2: Synthesis of Dihydropyrimidinones/thiones using Various Aldehydes in Acetonitrile [1]

Entry	Aldehyde	R	X	Product	Time (h)	Yield (%)
1	Benzaldehyde	OEt	O	4a	2.5	95
2	4-Cl-Benzaldehyde	OEt	O	4b	2.5	92
3	4-MeO-Benzaldehyde	OEt	O	4c	2.5	94
4	4-NO₂-Benzaldehyde	OEt	O	4d	2.5	85
5	Propanal	OEt	O	4h	2.5	72
6	Butanal	OEt	O	4i	2.5	76
7	Benzaldehyde	OEt	S	5a	2.5	90
8	4-Cl-Benzaldehyde	OEt	S	5b	2.5	88

Reaction Conditions: Aldehyde (4 mmol), urea or thiourea (B124793) (5 mmol), ethyl acetoacetate (5 mmol), Bi(NO₃)₃ (0.2 mmol, 5 mol%), acetonitrile (20 mL), room temperature.[1]

Table 3: Microwave-Assisted, Solvent-Free Synthesis of Dihydropyrimidinones [5]

Entry	Aldehyde	1,3-Dicarbonyl Compound	Time (min)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	4.5	95
2	4-Cl-Benzaldehyde	Ethyl acetoacetate	4.5	92
3	4-MeO-Benzaldehyde	Ethyl acetoacetate	4.5	94
4	4-NO₂-Benzaldehyde	Ethyl acetoacetate	4.5	85
5	Vanillin	Ethyl acetoacetate	5.0	96

Reaction Conditions: Aldehyde, urea, and dicarbonyl compound in a 1:1.1:1.1 ratio with 2 mol% Bi(NO₃)₃, irradiated in a domestic microwave.[5]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Dihydropyrimidinones in Acetonitrile at Room Temperature [1][8]

• To a round-bottomed flask equipped with a magnetic stirrer, add acetonitrile (20 mL) and bismuth (III) nitrate pentahydrate (0.2 mmol, 5 mol%).

• To this solution, add the aldehyde (4 mmol), urea (or thiourea) (5 mmol), and the 1,3-dicarbonyl compound (5 mmol).

• Stir the reaction mixture at room temperature for the time specified in Table 2 (typically 2.5 hours).

• Upon completion of the reaction (monitored by TLC), wash the mixture with water.

• Filter the resulting solid product.

• Recrystallize the crude product from ethanol to afford the pure dihydropyrimidinone.

Protocol 2: Microwave-Assisted, Solvent-Free Synthesis of Dihydropyrimidinones [5]

• In a suitable vessel, mix the aldehyde (e.g., 1 mmol), urea (1.1 mmol), the β-ketoester (1.1 mmol), and bismuth (III) nitrate pentahydrate (0.02 mmol, 2 mol%).

• Place the vessel in a domestic microwave oven.

• Irradiate the mixture for the time indicated in Table 3 (typically 4-5 minutes).

• After completion, add crushed ice to the reaction mixture.

• Filter the solid product and wash with water.

• Recrystallize the crude product from ethanol to obtain the pure dihydropyrimidinone.

Reaction Mechanism and Visualization

The proposed mechanism for the bismuth nitrate-catalyzed Biginelli reaction likely proceeds through an acyl-imine intermediate.[1][3] The Lewis acidic bismuth nitrate activates the aldehyde, facilitating the condensation with urea to form the acyl-imine intermediate. This is followed by the addition of the enol form of the β-ketoester to the imine, and subsequent cyclization and dehydration to yield the final dihydropyrimidinone product.[1]

Caption: Workflow for the Bismuth Nitrate-Catalyzed Biginelli Reaction.

References

• 1. Synthesis of 3,4-dihydropyrimidin-2(1H)-ones/thiones via Biginelli reaction promoted by bismuth(III)nitrate or PPh₃ without solvent - Arabian Journal of Chemistry [arabjchem.org]
• 2. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 3. sctunisie.org [sctunisie.org]
• 4. researchgate.net [researchgate.net]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. arabjchem.org [arabjchem.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Aromatic Nitration using Bismuth Nitrate Pentahydrate under Mild Conditions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) as a mild and efficient reagent for the nitration of aromatic compounds. This methodology presents a valuable alternative to traditional nitration techniques that often require harsh and corrosive acidic conditions, offering advantages in terms of safety, selectivity, and environmental impact.[1][2][3][4]

Bismuth nitrate pentahydrate is a commercially available, inexpensive, and easy-to-handle solid reagent.[5][6] Its application in aromatic nitration has been demonstrated for a wide range of substrates, including phenols, anilines, and other activated or deactivated aromatic systems.[1][7][8] The reaction conditions are generally mild, often proceeding at room temperature or with gentle heating, and can be adapted for various applications, including the synthesis of pharmaceutical intermediates, dyes, and other fine chemicals.[1][2]

Key Advantages:

• Mild Reaction Conditions: Avoids the use of concentrated sulfuric and nitric acids, reducing hazards and waste.[1][2]

• Good to Excellent Yields: Provides high yields of nitrated products for a variety of aromatic substrates.

• Regioselectivity: Can offer improved regioselectivity, particularly for sensitive substrates like phenols and anilines.[1][3]

• Functional Group Tolerance: The mild conditions allow for the nitration of substrates with various functional groups.[2]

• Environmentally Benign: Considered a greener alternative to traditional nitration methods.[5][9]

Experimental Protocols

Protocol 1: General Procedure for the Nitration of Activated Aromatic Compounds

This protocol is suitable for the nitration of activated aromatic compounds such as anisole, toluene, and xylenes.

Materials:

• Aromatic substrate

• Bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Solvent (e.g., acetone (B3395972), 1,2-dichloroethane, or an ionic liquid like [bmim][PF6])[8][10][11]

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Standard laboratory glassware for workup

Procedure:

• To a solution or suspension of the aromatic substrate (1.0 mmol) in the chosen solvent (5-10 mL) in a round-bottom flask, add bismuth nitrate pentahydrate (1.0-1.2 mmol).

• Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[10] For less reactive substrates, the mixture can be heated to reflux.

• Upon completion of the reaction (typically 1-6 hours), filter the reaction mixture to remove any inorganic salts.

• The filtrate is then subjected to an appropriate workup procedure. This usually involves washing with water, followed by an aqueous solution of sodium bicarbonate to remove any acidic byproducts.

• The organic layer is dried over anhydrous sodium sulfate (B86663) or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization to afford the pure nitrated aromatic compound.

Protocol 2: Nitration of Phenolic Compounds

This protocol is optimized for the mononitration of phenols, often yielding a mixture of ortho and para isomers.

Materials:

• Phenolic substrate

• Bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O) (0.5 equivalents for mononitration)[3]

• Acetone[3]

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Dissolve the phenolic substrate (1.0 mmol) in acetone (10 mL) in a round-bottom flask.

• Add bismuth nitrate pentahydrate (0.5 mmol) to the solution.

• Stir the reaction mixture at ambient temperature or at reflux.[3] Monitor the reaction progress by TLC.

• Once the starting material is consumed, the reaction is quenched by the addition of water.

• The product is typically extracted with an organic solvent such as ethyl acetate.

• The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The resulting crude product can be purified by column chromatography to separate the ortho and para isomers.

Protocol 3: Ortho-Selective Nitration of Anilines

This method, employing acetic anhydride (B1165640) as an additive, has shown to be effective and regioselective for the ortho-nitration of anilines.[1][2]

Materials:

• Aniline (B41778) substrate

• Bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Acetic anhydride

• Dichloromethane (B109758) (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

Procedure:

• In a round-bottom flask, dissolve the substituted aniline (1.0 mmol) in dichloromethane (10 mL).

• Add acetic anhydride (1.0-1.5 mmol) to the solution.

• Add bismuth nitrate pentahydrate (1.0 mmol) to the mixture.

• The reaction mixture is then stirred under mild reflux.[1][2] The reaction progress is monitored by TLC.

• After completion, the reaction is cooled to room temperature and filtered.

• The filtrate is washed with water and a saturated solution of sodium bicarbonate.

• The organic layer is dried over anhydrous sodium sulfate and the solvent evaporated to give the crude product.

• Purification by column chromatography often yields the ortho-nitro aniline as the major product.[1][2]

Data Presentation

Table 1: Nitration of Various Aromatic Compounds with Bismuth Nitrate Pentahydrate

Entry	Substrate	Co-reagent/Solvent	Temp. (°C)	Time (h)	Yield (%)	Major Isomer(s)
1	Toluene	1,2-DCE	RT	4	85	o/p (55:45)
2	Anisole	Acetone	RT	2	92	p
3	Phenol	Acetone	Reflux	1	93	o/p (40:60)
4	Acetanilide	DCM / Ac₂O	Reflux	3	88	o
5	Naphthalene	Dichloromethane	RT	5	85	1-nitro
6	Chlorobenzene	1,2-DCE	85	15	75	o/p (30:70)
7	Biphenyl	Mechanochemical/MgSO₄	RT	0.5	100	o/p (41:59)

Note: Yields and isomer ratios are indicative and can vary based on specific reaction conditions.

Visualizations

Reaction Mechanism and Workflow

The following diagrams illustrate the proposed mechanism for electrophilic aromatic substitution and a general experimental workflow for the nitration of aromatic compounds using bismuth nitrate pentahydrate.

Caption: Proposed generation of the nitronium ion and subsequent electrophilic attack.

Caption: General experimental workflow for aromatic nitration.

Caption: Logical relationship of substrate scope for nitration.

References

• 1. An Alternative Method for the Selective Synthesis of Ortho-nitro Anilines Using Bismuth Nitrate Pentahydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. docs.preterhuman.net [docs.preterhuman.net]
• 5. Facile nitration of aromatic compounds using Bi(NO3)3·5H2... [degruyterbrill.com]
• 6. Bismuth(III)nitrate pentahydrate [himedialabs.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 10. m.youtube.com [m.youtube.com]
• 11. lookchem.com [lookchem.com]

Application Notes & Protocols: Bismuth-Based Catalysts for Photocatalytic Degradation of Pollutants

Introduction

Bismuth-based semiconductors have emerged as highly promising photocatalysts for environmental remediation, particularly for the degradation of persistent organic pollutants in water.[1][2][3] Unlike traditional wide-bandgap photocatalysts like TiO₂, many bismuth-based materials such as bismuth vanadate (B1173111) (BiVO₄), bismuth tungstate (B81510) (Bi₂WO₆), and bismuth oxyhalides (BiOX) can be activated by visible light, which constitutes a significant portion of the solar spectrum.[1][4] This characteristic makes them suitable for sustainable, solar-driven purification technologies. Their unique electronic structures, featuring a valence band formed by the hybridization of O 2p and Bi 6s orbitals, facilitate the mobility of photogenerated charge carriers, thereby enhancing photocatalytic activity.[1] These materials are employed in advanced oxidation processes to mineralize complex organic molecules, such as dyes and antibiotics, into benign substances like CO₂ and H₂O.[5] This document provides detailed protocols for the synthesis of several common bismuth-based photocatalysts and for evaluating their photocatalytic performance.

Experimental Protocols

Protocol 1: Synthesis of Bismuth Vanadate (BiVO₄) via Hydrothermal Method

This protocol describes a common method for synthesizing monoclinic scheelite BiVO₄, which is known to be the most photoactive crystalline phase under visible light.[6][7] The synthesis involves a co-precipitation step followed by hydrothermal treatment.[7]

Materials and Reagents:

• Bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O)

• Ammonium metavanadate (NH₄VO₃)

• Nitric acid (HNO₃)

• Sodium hydroxide (B78521) (NaOH)

• Deionized (DI) water

• Ethanol (B145695)

Procedure:

• Precursor Solution A: Dissolve a specific amount of Bi(NO₃)₃·5H₂O in a dilute HNO₃ solution with vigorous stirring until a clear solution is formed.

• Precursor Solution B: Dissolve a stoichiometric equivalent of NH₄VO₃ in a dilute NaOH solution with stirring. The pH of this solution can be adjusted to control the final crystalline phase of the BiVO₄.[7]

• Co-precipitation: Slowly add Solution A to Solution B dropwise under vigorous stirring. A yellow precipitate will form immediately.

• pH Adjustment: Adjust the pH of the resulting suspension to a desired value (e.g., pH 7 for certain morphologies) using HNO₃ or NaOH.[7][8]

• Hydrothermal Treatment: Transfer the suspension into a Teflon-lined stainless-steel autoclave. Seal the autoclave and heat it in an oven at a specified temperature (e.g., 140-180°C) for a designated duration (e.g., 12-24 hours).[4]

• Washing and Drying: After the autoclave cools down to room temperature, collect the precipitate by centrifugation. Wash the product repeatedly with DI water and ethanol to remove any residual ions.

• Calcination (Optional but Recommended): Dry the washed powder in an oven at 60-80°C. For improved crystallinity, the dried powder can be calcined in a muffle furnace at temperatures ranging from 400°C to 600°C for a few hours.[6] The optimal calcination temperature can significantly impact photocatalytic performance.[6]

Protocol 2: Synthesis of Bismuth Tungstate (Bi₂WO₆) via Ultrasonic Solvothermal Method

This protocol details a combined ultrasonic solvothermal and calcination method to synthesize Bi₂WO₆, which has shown excellent activity for degrading pollutants like fluoroquinolone antibiotics.[9][10][11]

Materials and Reagents:

• Bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Sodium tungstate dihydrate (Na₂WO₄·2H₂O)

• Ethylene (B1197577) glycol

• Deionized (DI) water

• Ethanol

Procedure:

• Precursor Dissolution: Dissolve stoichiometric amounts of Bi(NO₃)₃·5H₂O and Na₂WO₄·2H₂O in separate beakers containing ethylene glycol or a mixture of DI water and ethanol.

• Mixing and Sonication: Mix the two solutions and subject the mixture to ultrasonic treatment for approximately 30 minutes to ensure homogeneity.

• Solvothermal Reaction: Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave. Heat the autoclave at a specific temperature (e.g., 160-180°C) for 12-24 hours.

• Collection and Washing: Once the reaction is complete and the autoclave has cooled, retrieve the precipitate by centrifugation. Wash the product thoroughly with DI water and ethanol.

• Drying: Dry the powder in an oven overnight at 60-80°C.

• Calcination: Calcine the dried powder in a furnace. A typical condition is 450°C for 3 hours.[9][10] Calcination has been shown to improve the crystallinity and visible light utilization of the Bi₂WO₆ catalyst.[9][10]

Protocol 3: Synthesis of Bismuth Oxychloride (BiOCl) via Solvothermal Method

This protocol describes a facile solvothermal synthesis for BiOCl, a material known for its unique layered structure and stability.[12][13]

Materials and Reagents:

• Bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Sodium chloride (NaCl) or another chloride source (e.g., imidazole (B134444) hydrochloride)[14]

• Ethylene glycol or another suitable solvent

• Deionized (DI) water

• Ethanol

Procedure:

• Precursor Solution A: Dissolve Bi(NO₃)₃·5H₂O in ethylene glycol under vigorous stirring.

• Precursor Solution B: Dissolve a stoichiometric amount of NaCl in DI water or ethylene glycol.

• Mixing: Add Solution B to Solution A dropwise while stirring continuously. A white precipitate should form.

• Solvothermal Reaction: Transfer the mixture to a Teflon-lined autoclave and heat at a temperature between 120°C and 160°C for 6-12 hours.

• Washing and Drying: After cooling, collect the white product by centrifugation, wash it multiple times with DI water and ethanol, and dry it in an oven at 60°C.

Protocol 4: General Protocol for Photocatalytic Degradation Experiment

This protocol outlines the general steps to evaluate the photocatalytic activity of the synthesized bismuth-based catalysts using a model organic pollutant.[5]

Materials and Reagents:

• Synthesized bismuth-based photocatalyst powder

• Model pollutant (e.g., Methylene Blue, Rhodamine B, Norfloxacin, 2,4-Dichlorophenol)[6][7][9][15]

• Deionized (DI) water

• Light source (e.g., 300W Xenon arc lamp with a UV cutoff filter (λ > 400 nm) for visible light, or natural sunlight).[6][10]

Procedure:

• Catalyst Suspension: Prepare a stock solution of the model pollutant in DI water (e.g., 10-20 mg/L).[10][12] Suspend a specific amount of the photocatalyst powder (e.g., 0.5-1.0 g/L) in a measured volume of the pollutant solution (e.g., 100 mL).[10]

• Adsorption-Desorption Equilibrium: Stir the suspension in complete darkness for 30-60 minutes to establish an adsorption-desorption equilibrium between the catalyst surface and the pollutant molecules.[10] Take an initial sample ("t=0") at the end of this period.

• Photocatalytic Reaction: Place the reactor under the light source and begin irradiation while maintaining continuous stirring.

• Sampling: At regular time intervals (e.g., every 15 or 20 minutes), withdraw aliquots of the suspension (e.g., 3-5 mL).

• Sample Preparation: Immediately centrifuge or filter each aliquot to remove the catalyst particles.

• Analysis: Measure the concentration of the pollutant in the clear supernatant using a UV-Vis spectrophotometer at the wavelength of maximum absorbance for the specific pollutant.

• Data Calculation: The degradation efficiency (%) is calculated using the formula: Efficiency (%) = [(C₀ - Cₜ) / C₀] × 100 where C₀ is the initial concentration after equilibrium and Cₜ is the concentration at time t. The reaction kinetics are often modeled using a pseudo-first-order model: ln(C₀/Cₜ) = kt, where k is the apparent rate constant.[10]

Visualizations

Experimental and Mechanistic Diagrams

References

• 1. Bismuth-based nanostructured photocatalysts for the remediation of antibiotics and organic dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent advances in degradation of organic pollutant in aqueous solutions using bismuth based photocatalysts: A review [ouci.dntb.gov.ua]
• 4. BiVO4 As a Sustainable and Emerging Photocatalyst: Synthesis Methodologies, Engineering Properties, and Its Volatile Organic Compounds Degradation Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis and characterization of BiVO 4 nanoparticles for environmental applications - RSC Advances (RSC Publishing) DOI:10.1039/D0RA01065K [pubs.rsc.org]
• 7. Hydrothermal synthesis of m-BiVO4/t-BiVO4 heterostructure for organic pollutants degradation: Insight into the photocatalytic mechanism of exposed facets from crystalline phase controlling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and application of Bi2WO6 for the photocatalytic degradation of two typical fluoroquinolones under visible light irradiation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis and application of Bi2WO6 for the photocatalytic degradation of two typical fluoroquinolones under visible light irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. One-step synthesis of Bi/C-BiOCl composites: double defect regulation, band structure modulation, and visible light photocatalytic enhancement mechanisms - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. [PDF] Preparation and photocatalytic activity of BiOCl catalyst | Semantic Scholar [semanticscholar.org]
• 15. tandfonline.com [tandfonline.com]

Bismuth Nitrate Pentahydrate in Fischer-Type Glycosylation of Unprotected Sugars: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of bismuth nitrate (B79036) pentahydrate as an efficient, eco-friendly, and cost-effective catalyst in the Fischer-type glycosylation of unprotected and unactivated sugars. This methodology offers a straightforward approach to the synthesis of alkyl and aryl glycosides, which are crucial intermediates in drug development and other biomedical research.

Introduction

Fischer-type glycosylation is a fundamental reaction in carbohydrate chemistry for the synthesis of glycosides.[1] The use of bismuth nitrate pentahydrate [Bi(NO₃)₃·5H₂O] as a catalyst presents a significant advancement in this area.[2][3] This Lewis acid catalyst is non-toxic, inexpensive, easy to handle, and air-insensitive, making it an attractive alternative to traditional strong acid catalysts.[4] This method allows for the direct glycosylation of unprotected sugars, avoiding the need for lengthy protecting group strategies.[5][6]

The reaction proceeds with high α-selectivity, and the resulting anomeric mixtures can be effectively separated.[2][3][7] This protocol is applicable to a range of monosaccharides and alcohols, demonstrating its versatility in synthesizing a library of glycosides.[7]

Quantitative Data Summary

The efficiency of bismuth nitrate pentahydrate-catalyzed Fischer glycosylation has been demonstrated with various unprotected sugars and alcohols. The following table summarizes the reaction conditions, yields, and anomeric ratios for the synthesis of representative alkyl and aryl glycopyranosides.

Entry	Sugar Donor	Alcohol Acceptor	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	α:β Ratio
1	D-Glucose	Propargyl alcohol	10	60	4	83	10:1
2	D-Glucose	Benzyl alcohol	10	60	5	81	6:1
3	L-Rhamnose	Propargyl alcohol	10	60	2.5	76	19:1
4	D-Galactose	Benzyl alcohol	10	60	4.5	79	8:1
5	D-Arabinose	Propargyl alcohol	10	60	3	85	9:1
6	N-Acetyl-D-glucosamine	Benzyl alcohol	10	60	6	72	α-only

Data sourced from Polanki, I., et al. (2015).[2]

Experimental Protocols

General Protocol for Fischer-Type Glycosylation

This protocol outlines the general procedure for the glycosylation of an unprotected sugar with an alcohol using bismuth nitrate pentahydrate as a catalyst.[7]

Materials:

• Unprotected monosaccharide (e.g., D-glucose, L-rhamnose)

• Alcohol (5 equivalents)

• Bismuth nitrate pentahydrate [Bi(NO₃)₃·5H₂O] (10 mol%)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) apparatus

• Silica (B1680970) gel for column chromatography

Procedure:

• To a round-bottom flask, add the unprotected sugar (1 equivalent), the desired alcohol (5 equivalents), and bismuth nitrate pentahydrate (10 mol%).

• Stir the reaction mixture at 60 °C.

• Monitor the progress of the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the excess alcohol.

• Purify the residue by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired glycosides.

Protocol for the Separation of α- and β-Glycosides

An expedient method for the separation of anomeric mixtures involves flash liquid chromatography using silver nitrate-impregnated silica gel.[2][3][7]

Materials:

• Silica gel

• Silver nitrate (AgNO₃) solution (aqueous)

• Crude mixture of α- and β-glycosides

• Flash chromatography system

Preparation of AgNO₃-impregnated silica gel:

• Prepare a solution of silver nitrate in water.

• Add silica gel to the AgNO₃ solution and mix thoroughly to form a slurry.

• Evaporate the water under reduced pressure to obtain a free-flowing powder.

• Activate the silver nitrate-impregnated silica gel by heating before use.

Chromatography Procedure:

• Pack a flash chromatography column with the prepared AgNO₃-impregnated silica gel.

• Load the crude mixture of glycosides onto the column.

• Elute the column with an appropriate solvent system, starting with a non-polar eluent and gradually increasing the polarity. The α- and β-anomers will separate based on their differential interaction with the silver ions.

Diagrams

Experimental Workflow

References

• 1. Fischer glycosylation | PPTX [slideshare.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. scientificlabs.ie [scientificlabs.ie]
• 5. BJOC - Strategies toward protecting group-free glycosylation through selective activation of the anomeric center [beilstein-journals.org]
• 6. Site-selective, stereocontrolled glycosylation of minimally protected sugars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

The Pivotal Role of Bismuth Nitrate Pentahydrate in the Synthesis of Bismuth-Based Metal-Organic Frameworks: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Bismuth-based Metal-Organic Frameworks (Bi-MOFs) have emerged as a promising class of materials in biomedical applications, particularly in drug delivery, owing to their inherent low toxicity and unique structural properties.[1][2] At the heart of their synthesis lies the selection of an appropriate bismuth precursor, with bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) being a prominent and widely utilized starting material.[3][4][5] This document provides detailed application notes and experimental protocols for the synthesis of Bi-MOFs using bismuth nitrate pentahydrate, with a focus on methodologies relevant to drug development and photocatalysis.

Application Notes

Bismuth nitrate pentahydrate serves as a readily available and effective source of Bi³⁺ ions for the solvothermal, hydrothermal, ultrasonic, and mechanochemical synthesis of various Bi-MOFs.[6][7][8][9] The choice of synthesis method and reaction parameters, such as solvent, temperature, and time, significantly influences the resulting MOF's morphology, crystallinity, and porosity.[1][4] For instance, the synthesis of the well-known CAU-17, a biocompatible Bi-MOF, can be achieved through different routes, each yielding materials with distinct characteristics.[6][7]

The flexible coordination environment of the Bi³⁺ cation allows for the formation of diverse structural topologies when combined with various organic linkers.[1][10] This versatility is crucial for designing MOFs with tailored properties for specific applications, such as controlled drug release or efficient photocatalytic activity.[2][11]

Key Bismuth-Based MOFs and Their Synthesis Parameters

The following table summarizes quantitative data for the synthesis of prominent Bi-MOFs using bismuth nitrate pentahydrate as the bismuth source.

MOF Name	Organic Linker	Molar Ratio (Bi Salt:Linker)	Solvent	Temperature (°C)	Time	Yield/Conversion	BET Surface Area (m²/g)	Reference
CAU-17	1,3,5-Benzenetricarboxylic acid (H₃BTC)	1:1	Methanol (B129727)	120	24 h	54.6% (metal conversion)	530	[7][9][12]
CAU-17 (Ultrasonic)	1,3,5-Benzenetricarboxylic acid (H₃BTC)	1:5	Methanol	Room Temperature	1 h	-	-	[6]
CAU-7-TATB	2,4,6-tris(4-carboxyphenyl)-1,3,5-triazine (H₃TATB)	-	Methanol/DMF	-	Short reaction times	-	-	[1][3]
CAU-35	2,4,6-tris(4-carboxyphenyl)-1,3,5-triazine (H₃TATB)	-	Water/DMF	-	~5 days	-	-	[1][3]
Bi-BDC	1,4-Benzenedicarboxylic acid (H₂BDC)	-	DMF	100	-	~98% (photodegradation)	-	[4]
[Bi(pydc)(NO₃)₂(H₂O)₂]·H₂O	Pyridine-2,5-dicarboxylic acid	-	None (Mechanochemical)	Room Temperature	15 min	-	-	[8]

Experimental Protocols

Protocol 1: Solvothermal Synthesis of CAU-17

This protocol describes the conventional solvothermal synthesis of CAU-17, a widely studied Bi-MOF for drug delivery and catalysis.

Materials:

• Bismuth (III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• 1,3,5-Benzenetricarboxylic acid (H₃BTC)

• Methanol (MeOH)

• Teflon-lined stainless steel autoclave

Procedure:

• Dissolve 0.42 g (2.0 mmol) of 1,3,5-benzenetricarboxylic acid in 50 mL of methanol.[9]

• To this solution, add 0.97 g (2.0 mmol) of bismuth (III) nitrate pentahydrate.[9]

• Sonicate the mixture for 5 minutes until a clear solution is obtained.[6]

• Transfer the solution to a 100 mL Teflon-lined stainless steel autoclave.[9]

• Heat the autoclave at 120 °C for 24 hours.[9]

• After cooling to room temperature, collect the white precipitate by centrifugation or filtration.

• Wash the product three times with methanol to remove any unreacted precursors.[6]

• Dry the final product under vacuum at 60 °C overnight.[6]

Protocol 2: Ultrasonic Synthesis of CAU-17 at Room Temperature

This method offers a rapid and energy-efficient alternative to the solvothermal synthesis of CAU-17.

Materials:

• Bismuth (III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• 1,3,5-Benzenetricarboxylic acid (H₃BTC)

• Methanol (MeOH)

• High-power ultrasonic bath or probe sonicator

Procedure:

• In a 50 mL beaker, combine 150 mg of Bi(NO₃)₃·5H₂O and 750 mg of H₃BTC.[6]

• Add 20 mL of methanol to the beaker.[6]

• Seal the beaker with parafilm.

• Place the beaker in an ultrasonic bath (e.g., 600 W, 45 kHz) and sonicate for 1 hour at room temperature.[6]

• Collect the resulting white precipitate by centrifugation.

• Wash the product with methanol and dry under vacuum.

Visualizing Synthesis and Application Pathways

To illustrate the logical flow of Bi-MOF synthesis and its subsequent application in drug delivery, the following diagrams are provided.

References

• 1. Synthesis and Application of Bismuth-Based Metal-Organic Framework [manu56.magtech.com.cn]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. tandfonline.com [tandfonline.com]
• 5. sibran.ru [sibran.ru]
• 6. In situ growth of Bi-MOF on cotton fabrics via ultrasonic synthesis strategy for recyclable photocatalytic textiles - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00493K [pubs.rsc.org]
• 7. Rapid synthesis of bismuth-organic frameworks as selective antimicrobial materials against microbial biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanochemical synthesis and characterisation of two new bismuth metal organic frameworks - CrystEngComm (RSC Publishing) DOI:10.1039/C3CE42633E [pubs.rsc.org]
• 9. Bi-MOFs with two different morphologies promoting degradation of organic dye under simultaneous photo-irradiation and ultrasound vibration treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

Application Note: Bismuth Nitrate Pentahydrate for the Aromatization of Hantzsch 1,4-Dihydropyridines

Introduction

Hantzsch 1,4-dihydropyridines (1,4-DHPs) are a pivotal class of molecules in medicinal chemistry, famously recognized as calcium channel blockers for the treatment of cardiovascular diseases.[1] The oxidation of these 1,4-DHP systems to their corresponding pyridine (B92270) derivatives is a crucial transformation, both in the context of their biological metabolism and as a synthetic route to substituted pyridines.[1] While numerous oxidizing agents have been employed for this purpose, many suffer from drawbacks such as harsh reaction conditions, the need for strong oxidants (e.g., HNO₃, CrO₃, KMnO₄), or the requirement of excess reagents.[1] Bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) has emerged as a mild, inexpensive, and efficient reagent for the aromatization of Hantzsch 1,4-DHPs.[1][2] This commercially available, crystalline solid facilitates the oxidation under gentle, room temperature conditions in an acetic acid medium, offering good to excellent yields.[1][2]

Advantages of Bismuth Nitrate Pentahydrate:

• Mild Reaction Conditions: The oxidation proceeds smoothly at room temperature, avoiding the need for harsh heating or strong oxidants.[1]

• Cost-Effective: Bismuth nitrate pentahydrate is an inexpensive and readily available commercial reagent.[1]

• Simple Execution: The experimental procedure is straightforward and easy to perform.[1]

• Good to Excellent Yields: The method provides fair to excellent yields of the desired pyridine products.[1]

Quantitative Data Summary

The efficacy of bismuth nitrate pentahydrate as an oxidant for various 4-substituted Hantzsch 1,4-dihydropyridines is summarized in the table below. The reactions are typically carried out in glacial acetic acid at room temperature.

Entry	R Group in 1,4-DHP	Time (h)	Yield (%)	Melting Point (°C)
1	H	14	75	70-71
2	CH₃	12	80	60-61
3	C₂H₅	12	82	48-49
4	n-C₃H₇	10	85	55-56
5	i-C₃H₇	15	70*	70-71
6	C₆H₅	1.5	95	61-62
7	4-CH₃-C₆H₄	1.5	92	94-95
8	4-CH₃O-C₆H₄	1.5	90	110-111
9	4-Cl-C₆H₄	2	94	60-61
10	4-NO₂-C₆H₄	2	96	65-66
11	3-NO₂-C₆H₄	2	95	114-115
12	4-OH-C₆H₄	2	85**	204-205

*Yield of the dealkylated product. **Yield of the nitrated product at the phenolic ring.

Experimental Protocols

General Protocol for the Oxidation of Hantzsch 1,4-Dihydropyridines:

This protocol describes a typical procedure for the oxidation of a Hantzsch 1,4-dihydropyridine (B1200194) using bismuth nitrate pentahydrate.

Materials:

• Hantzsch 1,4-dihydropyridine

• Bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Glacial Acetic Acid (AcOH)

• Chloroform (B151607) (CHCl₃)

• Aqueous Sodium Bicarbonate (NaHCO₃)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Aqueous Ethanol (B145695) (for crystallization)

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve the Hantzsch 1,4-dihydropyridine (5 mmol) in glacial acetic acid (15 mL).[1]

• To this solution, add bismuth nitrate pentahydrate (5 mmol, 2.425 g) in portions over a period of 15 minutes at room temperature with stirring.[1]

• Continue stirring the reaction mixture at room temperature for the time specified in the data table (typically ranging from 1.5 to 15 hours), monitoring the reaction progress by TLC.[1]

• Upon completion, dilute the reaction mixture with water.[1]

• Carefully neutralize the solution with aqueous sodium bicarbonate.[1]

• Extract the product with chloroform (3 x 25 mL).[1]

• Combine the organic extracts and dry over anhydrous sodium sulfate.[1]

• Remove the solvent under reduced pressure.[1]

• Purify the crude product by crystallization from aqueous ethanol to afford the corresponding pyridine derivative.[1]

Note on Specific Cases:

• Dealkylation: In the case of the 4-isopropyl substituted 1,4-DHP, the reaction results in a dealkylated pyridine product.[1]

• Nitration: For the 4-(4-hydroxyphenyl) substituted 1,4-DHP, the oxidation is accompanied by nitration of the phenolic ring.[1]

Visualizations

Caption: Experimental workflow for the oxidation of Hantzsch 1,4-dihydropyridines.

Caption: Logical relationship of the oxidation reaction and potential side reactions.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Bismuth Nitrate Pentahydrate: A Convenient Reagent for the Oxidation of Hantzsch 1,4-Dihydropyridines | Semantic Scholar [semanticscholar.org]

Application Note: Chemo-selective Synthesis of Acylals from Aromatic Aldehydes using Bismuth Nitrate

Introduction

The protection of aldehyde functional groups is a critical step in multi-step organic synthesis. Acylals (1,1-diacetates) serve as stable protecting groups for aldehydes, exhibiting resilience to a variety of reaction conditions. Bismuth(III) nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) has emerged as a mild, efficient, and environmentally friendly catalyst for the synthesis of acylals from aromatic aldehydes. This method offers high chemo-selectivity, leaving ketones unaffected under the same reaction conditions. The use of bismuth nitrate is advantageous due to its low toxicity, ease of handling, ready availability, and cost-effectiveness, making it a suitable catalyst for both laboratory-scale and large-scale industrial applications.[1][2]

Key Advantages of Bismuth Nitrate as a Catalyst:

• High Chemo-selectivity: Aromatic aldehydes are selectively converted to acylals in the presence of ketones.[1]

• Mild Reaction Conditions: The reaction proceeds smoothly under mild conditions.

• High Yields: The corresponding acylals are obtained in good to excellent yields.[1]

• Cost-Effective and Environmentally Benign: Bismuth nitrate is an inexpensive and relatively non-toxic reagent.[1][2]

• Ease of Handling: The catalyst is stable and easy to handle.[1]

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the chemo-selective synthesis of acylals from various aromatic aldehydes using bismuth nitrate as a catalyst.

Aldehyde	Catalyst Loading (mol%)	Reaction Time (min)	Yield (%)
Benzaldehyde	5	30	95
4-Methylbenzaldehyde	5	35	96
4-Methoxybenzaldehyde	5	40	94
4-Chlorobenzaldehyde	3	25	98
4-Nitrobenzaldehyde	3	20	99
3-Nitrobenzaldehyde	3	20	98
Cinnamaldehyde	10	60	92
Vanillin	10	50	90

Data compiled from various scientific sources.

Experimental Protocol

General Procedure for the Synthesis of Acylals:

• Reactant Preparation: To a solution of the aromatic aldehyde (1 mmol) in acetic anhydride (B1165640) (2.5 mL), add bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O) (3-10 mol%).

• Reaction Execution: Stir the resulting mixture at room temperature.

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is completely consumed.

• Work-up: Upon completion, pour the reaction mixture into a separatory funnel containing water (20 mL).

• Extraction: Extract the aqueous layer with dichloromethane (B109758) (2 x 15 mL).

• Washing: Wash the combined organic layers with a saturated solution of sodium bicarbonate (20 mL) and then with brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexane) to afford the pure acylal.

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the chemo-selective synthesis of acylals.

Plausible Catalytic Cycle

Caption: Plausible catalytic cycle for acylal synthesis.

References

• 1. libcatalog.usc.edu [libcatalog.usc.edu]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to prevent hydrolysis of bismuth nitrate pentahydrate during dissolution.

This technical support center provides researchers, scientists, and drug development professionals with guidance on the proper dissolution of bismuth nitrate (B79036) pentahydrate, focusing on preventing hydrolysis.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
A white, cloudy precipitate forms immediately upon adding bismuth nitrate pentahydrate to water.	Hydrolysis: Bismuth nitrate readily reacts with neutral water to form insoluble bismuth subnitrate or bismuth oxynitrate.[1][2][3]	The dissolution solvent must be acidified before adding the bismuth nitrate pentahydrate. Use dilute nitric acid or acetic acid.[4][5][6]
The solution is clear initially but becomes cloudy over time or upon dilution.	Insufficient Acid Concentration: The initial acid concentration may not be sufficient to maintain a low enough pH to prevent hydrolysis, especially upon standing or dilution with neutral water.	Increase the initial acid concentration in the solvent. When diluting the stock solution, use acidified water with the same acid concentration instead of neutral deionized water.
The bismuth salt is not dissolving completely, even in an acidic solution.	Saturation: The concentration of bismuth nitrate may have exceeded its solubility limit in the given volume and concentration of the acidic solvent.	Refer to the solubility data in Table 1 to ensure you are working within the solubility limits. If necessary, increase the volume of the acidic solvent or the acid concentration.
The solution has a yellowish tint.	Presence of Impurities: The starting material may contain impurities, or there might be contamination from the glassware.	Use high-purity, ACS grade bismuth nitrate pentahydrate. Ensure all glassware is thoroughly cleaned and rinsed with deionized water.

Frequently Asked Questions (FAQs)

Q1: Why does a white precipitate form when I dissolve bismuth nitrate pentahydrate in water?

A1: The white precipitate is a result of hydrolysis. Bismuth (III) ions (Bi³⁺) are highly susceptible to reacting with water molecules in a neutral or near-neutral solution. This reaction forms insoluble basic bismuth salts, such as bismuth subnitrate (BiONO₃) or other bismuth oxynitrates, which are seen as a white precipitate.[1][2][3] To prevent this, the water must be acidified before adding the bismuth salt.

Q2: What is the chemical reaction for the hydrolysis of bismuth nitrate?

A2: The simplified chemical equation for the hydrolysis is: Bi(NO₃)₃ + H₂O ⇌ BiONO₃(s) + 2HNO₃

This equilibrium lies far to the right in neutral water. By adding acid (increasing the concentration of H⁺, which forms HNO₃ with the nitrate ions), the equilibrium is shifted to the left, favoring the dissolved Bi³⁺ ions.

Q3: What type of acid should I use to dissolve bismuth nitrate pentahydrate?

A3: Dilute nitric acid (HNO₃) is the most commonly recommended and used acid for dissolving bismuth nitrate pentahydrate.[4][5][6] This is because the nitrate anion is common to the salt, preventing the introduction of other anions that might interfere with subsequent reactions. Dilute acetic acid can also be used.[4][5][6]

Q4: What concentration of nitric acid should I use?

A4: The required concentration of nitric acid depends on the desired final concentration of the bismuth nitrate solution. For general laboratory purposes, starting with a 1-2% (v/v) nitric acid solution is often sufficient to prevent hydrolysis at moderate bismuth nitrate concentrations. For higher concentrations, a higher normality of nitric acid will be necessary to maintain solubility (see Table 1).

Q5: Can I dissolve bismuth nitrate pentahydrate in other solvents?

A5: Bismuth nitrate pentahydrate is soluble in glycerol (B35011) and acetone.[4][5][6] However, it is insoluble or has low solubility in alcohol and ethyl acetate.[4][5] For aqueous applications, acidified water is the standard solvent.

Data Presentation

Table 1: Solubility of Bismuth Nitrate in Aqueous Nitric Acid Solutions

Nitric Acid (HNO₃) Normality (N)	Approximate pH	Solubility of Bi(NO₃)₃ (g / 100 mL of solution)
0.922	< 1	86.86[1][3]
2.3	< 1	80.37[1][3]

Note: The solubility data is for the anhydrous equivalent Bi(NO₃)₃. The pentahydrate form will have a correspondingly higher mass solubility.

Experimental Protocols

Protocol 1: Preparation of a Clear Aqueous Bismuth Nitrate Solution

This protocol describes the standard method for dissolving bismuth nitrate pentahydrate to prevent hydrolysis.

Materials:

• Bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Concentrated nitric acid (HNO₃)

• Deionized water

• Volumetric flasks

• Glass beakers

• Magnetic stirrer and stir bar

Procedure:

• Prepare the Acidified Water:

  • Determine the final volume and desired nitric acid concentration of your solution. For a 1% (v/v) nitric acid solution, for example, add 10 mL of concentrated nitric acid to a 1 L volumetric flask partially filled with deionized water.

  • Safety Note: Always add acid to water, never the other way around.

  • Bring the flask to the final volume with deionized water and mix thoroughly.

• Dissolve the Bismuth Nitrate Pentahydrate:

  • Place a magnetic stir bar in a beaker and add the prepared acidified water.

  • Begin stirring the acidified water at a moderate speed.

  • Slowly add the pre-weighed bismuth nitrate pentahydrate crystals to the vortex of the stirring solution.

  • Continue stirring until all the crystals have completely dissolved, resulting in a clear, colorless solution.

• Final Dilution (if necessary):

  • If a more dilute solution is required, perform the dilution using the same concentration of acidified water prepared in step 1 to avoid hydrolysis.

Mandatory Visualization

Below is a diagram illustrating the logical workflow to prevent the hydrolysis of bismuth nitrate pentahydrate during the dissolution process.

Caption: Workflow for preventing bismuth nitrate hydrolysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Bismuth(III) nitrate pentahydrate, 98% 100 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 6. Bismuth nitrate pentahydrate | 10035-06-0 [chemicalbook.com]

Technical Support Center: Optimizing Nanoparticle Synthesis with Bismuth Nitrate Pentahydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing reaction conditions in nanoparticle synthesis using bismuth nitrate (B79036) pentahydrate.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of bismuth-based nanoparticles.

Problem 1: The synthesized nanoparticles are agglomerating.

Possible Causes and Solutions:

• Inadequate Capping Agent: The concentration or type of capping agent may be insufficient to stabilize the nanoparticles.

  • Solution: Increase the concentration of the capping agent (e.g., PVP, starch).[1][2][3] Consider using a different capping agent that has a stronger affinity for the nanoparticle surface. For instance, soluble starch has been shown to be effective in preventing aggregation of bismuth nanoparticles in aqueous solutions.[1]

• Incorrect pH: The pH of the reaction medium significantly affects the surface charge of the nanoparticles, influencing their stability.

  • Solution: Optimize the pH of the synthesis solution. The ideal pH will vary depending on the specific type of nanoparticle and capping agent used. For elemental bismuth nanoparticles, adjusting the pH can control the rate of particle formation and prevent aggregation.[4]

• High Precursor Concentration: A high concentration of bismuth nitrate can lead to rapid nucleation and uncontrolled growth, resulting in larger, aggregated particles.

  • Solution: Decrease the initial concentration of bismuth nitrate pentahydrate. Lower concentrations generally lead to smaller and more uniform nanoparticles.[5]

• Improper Washing/Purification: Residual ions from the synthesis can destabilize the nanoparticles and cause aggregation.

  • Solution: Ensure thorough washing of the synthesized nanoparticles, typically with deionized water and ethanol (B145695), followed by centrifugation to remove unreacted precursors and byproducts.[3][6]

Problem 2: The final product is not the desired crystalline phase (e.g., obtaining amorphous material or the wrong polymorph of Bi₂O₃).

Possible Causes and Solutions:

• Incorrect Reaction Temperature: Temperature is a critical factor in determining the crystallinity and phase of the final product.

  • Solution: Adjust the reaction temperature. For instance, in the solvothermal synthesis of Bi₂O₃, increasing the temperature can promote the formation of a crystalline cubic phase, while at higher temperatures (e.g., 150°C and above), partial reduction to metallic bismuth can occur.[5] For hydrothermal synthesis, calcination temperature determines the final phase, with β-Bi₂O₃ forming at 350°C and α-Bi₂O₃ at 500°C.[7]

• Inappropriate pH: The pH of the precursor solution can influence the crystal structure of the synthesized materials.

  • Solution: Carefully control the pH of the reaction mixture. For example, in the hydrothermal synthesis of bismuth oxide, a higher pH (e.g., 13) can lead to the formation of phase-pure α-Bi₂O₃.[8]

• Insufficient Reaction Time: The reaction may not have had enough time to proceed to completion and form a stable crystalline phase.

  • Solution: Increase the reaction duration to allow for complete crystallization.[5]

Problem 3: The size and morphology of the nanoparticles are not uniform.

Possible Causes and Solutions:

• Inhomogeneous Mixing of Reagents: If the reagents are not mixed properly, it can lead to localized areas of high concentration, resulting in non-uniform nucleation and growth.

  • Solution: Ensure vigorous and continuous stirring throughout the addition of reagents and the entire reaction period.

• Fluctuations in Reaction Temperature: Inconsistent temperature control can affect the kinetics of nanoparticle formation, leading to a wide size distribution.

  • Solution: Use a reliable heating system with precise temperature control.

• Choice of Reducing Agent or Solvent: The type and concentration of the reducing agent and the solvent can significantly impact the final morphology.

  • Solution: Experiment with different reducing agents (e.g., ethylene (B1197577) glycol, D-glucose, plant extracts) or solvents to achieve the desired morphology.[3][6][9]

Frequently Asked Questions (FAQs)

Q1: What is the role of pH in the synthesis of bismuth-based nanoparticles?

A1: The pH of the reaction solution is a critical parameter that influences several aspects of nanoparticle synthesis:

• Particle Size and Morphology: The pH affects the hydrolysis and condensation rates of bismuth precursors, which in turn controls the size and shape of the resulting nanoparticles. For instance, in the synthesis of bismuth molybdate (B1676688), nanoplates can be formed at a low pH, while spherical nanoparticles are obtained at a higher pH.[8]

• Crystalline Phase: The pH can determine the final crystalline structure of the product. For example, in the hydrothermal synthesis of bismuth oxide, different pH values can lead to different polymorphs.[8]

• Colloidal Stability: The pH influences the surface charge of the nanoparticles, which is crucial for preventing aggregation.[4]

Q2: How does temperature affect the characteristics of synthesized bismuth oxide nanoparticles?

A2: Temperature plays a significant role in controlling the properties of bismuth oxide nanoparticles:

• Crystallite Size: Generally, increasing the reaction temperature leads to an increase in the average crystallite size of Bi₂O₃ nanoparticles.[5]

• Crystalline Phase: The calcination temperature after hydrothermal synthesis is a key factor in determining the polymorph of Bi₂O₃. For example, calcination at 350°C can yield β-Bi₂O₃, while 500°C can produce α-Bi₂O₃.[7]

• Reaction Kinetics: Higher temperatures increase the reaction rate, which can influence both the size and morphology of the nanoparticles.

Q3: What are the advantages of using a "green synthesis" method with plant extracts?

A3: Green synthesis methods using plant extracts offer several advantages over conventional chemical methods:

• Eco-Friendly: They utilize natural and non-toxic reducing and capping agents, reducing the environmental impact.[9][10]

• Cost-Effective: Plant extracts are readily available and can be a cheaper alternative to synthetic chemicals.[9]

• Simplicity: The procedures are often simpler and can be carried out under milder reaction conditions.[6][9]

Q4: Can I synthesize bismuth sulfide (B99878) (Bi₂S₃) nanoparticles from bismuth nitrate pentahydrate?

A4: Yes, bismuth sulfide nanoparticles can be synthesized from bismuth nitrate pentahydrate. A common method involves reacting bismuth nitrate with a sulfur source, such as sodium sulfide or thioacetamide, in the presence of a capping agent like starch to control the size and prevent aggregation.[11][12]

Data Presentation

Table 1: Effect of Initial Bismuth Nitrate Concentration on Bi₂O₃ Nanoparticle Size (Solvothermal Method)

Initial Bi(NO₃)₃·5H₂O Concentration (mol/L)	Average Crystallite Size (nm)
0.05	30.7
0.1	26.1
0.2	17.2
0.3	13.4

Data sourced from a study on the hydrolysis solvothermal synthesis of Bi₂O₃ nanoparticles at 140°C for 2 hours.[5]

Table 2: Effect of Calcination Temperature on Bi₂O₃ Polymorph

Hydrothermal Synthesis Product	Calcination Temperature (°C)	Resulting Bi₂O₃ Polymorph
Bismuth precursor	350	β-Bi₂O₃ (tetragonal)
Bismuth precursor	500	α-Bi₂O₃ (monoclinic)

Data based on a study on the phase-controlled synthesis of Bi₂O₃.[7]

Experimental Protocols

Protocol 1: Solvothermal Synthesis of Bismuth Oxide (Bi₂O₃) Nanoparticles

This protocol describes a facile hydrolysis solvothermal method for synthesizing Bi₂O₃ nanoparticles using ethylene glycol as the solvent.[5]

• Preparation of Precursor Solution: Dissolve a specific amount of bismuth nitrate pentahydrate (e.g., for a 0.1 mol/L concentration) in ethylene glycol in a beaker with magnetic stirring until a clear solution is formed.

• Solvothermal Reaction: Transfer the solution into a Teflon-lined stainless-steel autoclave.

• Heating: Heat the autoclave to the desired reaction temperature (e.g., 140°C) and maintain it for a specific duration (e.g., 2 hours).

• Cooling and Collection: Allow the autoclave to cool down to room temperature naturally. Collect the precipitate by centrifugation.

• Washing: Wash the collected product several times with deionized water and ethanol to remove any unreacted reagents and byproducts.

• Drying: Dry the final product in an oven at a suitable temperature (e.g., 60-80°C).

Protocol 2: Green Synthesis of Bismuth Oxide (Bi₂O₃) Nanoparticles using Plant Extract

This protocol outlines a general procedure for the green synthesis of Bi₂O₃ nanoparticles using an aqueous plant extract.[9]

• Preparation of Plant Extract:

  • Thoroughly wash fresh plant leaves (e.g., Mentha pulegium) with deionized water.

  • Boil a known weight of the leaves in deionized water for a specific time (e.g., 20g in 200mL for 2 hours).

  • Cool the extract to room temperature and filter it to remove solid residues.

• Synthesis Reaction:

  • Dissolve bismuth nitrate pentahydrate in deionized water.

  • Add the prepared plant extract to the bismuth nitrate solution under constant stirring.

  • The formation of nanoparticles is often indicated by a color change in the solution.

• Purification:

  • Collect the synthesized nanoparticles by centrifugation.

  • Wash the nanoparticles multiple times with deionized water.

• Drying and Calcination:

  • Dry the purified nanoparticles in a vacuum oven.

  • Optionally, calcinate the dried powder at a specific temperature (e.g., 550°C) to obtain the desired crystalline phase and remove organic residues.[9]

Visualizations

Caption: Workflow for Solvothermal Synthesis of Bi₂O₃ Nanoparticles.

Caption: Key Parameter Relationships in Nanoparticle Synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Bismuth nanoparticles obtained by a facile synthesis method exhibit antimicrobial activity against Staphylococcus aureus and Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. pH dependent synthesis and characterization of bismuth molybdate nanostructure for photocatalysis degradation of organic pollutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Green Synthesis and Characterization of Bismuth Oxide Nanoparticle Using Mentha Pulegium Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bepls.com [bepls.com]
• 11. hysz.nju.edu.cn [hysz.nju.edu.cn]
• 12. pubs.acs.org [pubs.acs.org]

Troubleshooting low yields in bismuth nitrate catalyzed organic reactions.

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low yields in organic reactions catalyzed by bismuth nitrate (B79036). The information is presented in a question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked questions (FAQs)

Q1: My bismuth nitrate-catalyzed reaction is giving a very low yield or no product. What are the primary factors to investigate?

A1: Low or no product yield in bismuth nitrate-catalyzed reactions can often be attributed to one or more of the following factors:

• Catalyst Inactivity: Bismuth nitrate, particularly the pentahydrate form (Bi(NO₃)₃·5H₂O), is sensitive to moisture.[1] Improper storage or handling can lead to hydrolysis, forming less active bismuth oxynitrates or bismuth oxide, thereby reducing its catalytic efficiency.[2]

• Sub-optimal Reaction Conditions: Temperature, solvent, and reaction time are critical parameters. Some reactions require specific temperature ranges to overcome the activation energy, while excessively high temperatures can lead to decomposition of reactants or products.[3] The choice of solvent can also significantly impact catalyst activity and solubility of reactants.[2]

• Insufficient Catalyst Loading: While catalytic amounts are sufficient for many reactions, some transformations may require higher catalyst loading to achieve a reasonable reaction rate. It is crucial to optimize the catalyst concentration for your specific reaction.

• Poor Quality of Reagents: Impurities in solvents or starting materials can interfere with the catalytic cycle. Water is a common impurity that deactivates the catalyst.[1] Other impurities might coordinate with the bismuth center, acting as catalyst poisons.

• Substrate-Related Issues: The electronic and steric properties of your substrates can greatly influence the reaction rate. Highly deactivated aromatic rings in Friedel-Crafts reactions or sterically hindered Michael acceptors can lead to low yields.[2][4]

Q2: I suspect my bismuth nitrate catalyst has degraded. How should it be properly stored and handled?

A2: To ensure the catalytic activity of bismuth nitrate, proper storage and handling are essential:

• Storage: Bismuth nitrate is deliquescent and moisture-sensitive.[5] It should be stored in a tightly sealed container in a cool, dry place, preferably in a desiccator to protect it from atmospheric moisture.[6][7]

• Handling: When handling bismuth nitrate, especially the pentahydrate form, minimize its exposure to the atmosphere. Weigh it out quickly and ensure that all glassware is thoroughly dried before use.[1] Running reactions under an inert atmosphere (e.g., nitrogen or argon) can be beneficial, particularly for moisture-sensitive reactions.

Q3: Can the water content in my solvent affect the reaction?

A3: Yes, the presence of water, even in trace amounts, can be detrimental to bismuth nitrate-catalyzed reactions. Bismuth(III) nitrate is prone to hydrolysis, which leads to the formation of various basic bismuth nitrates (bismuth subnitrates) and ultimately bismuth oxide.[2] These hydrolyzed species are generally less effective as Lewis acid catalysts. Therefore, using anhydrous solvents is highly recommended to maintain the catalyst's activity.[1]

Q4: I'm observing the formation of multiple byproducts. What could be the cause?

A4: The formation of multiple byproducts can arise from several factors:

• Side Reactions: Depending on the specific reaction, various side reactions can occur. For instance, in Michael additions, bis-addition products can form if the stoichiometry is not carefully controlled.[2] In Friedel-Crafts acylations, polyacylation can occur with highly activated aromatic rings.[4]

• Decomposition: At elevated temperatures or with prolonged reaction times, reactants, products, or the catalyst itself may decompose, leading to a complex reaction mixture.[3]

• Catalyst-Induced Side Reactions: While bismuth nitrate is a mild Lewis acid, it can still promote undesired reactions if the conditions are not optimized.

Troubleshooting Guides

Guide 1: Low Conversion or No Reaction

If you are experiencing low conversion of your starting materials, follow this systematic troubleshooting workflow:

DOT Script for Troubleshooting Low Conversion

Troubleshooting workflow for low conversion.

Guide 2: Catalyst Deactivation

Bismuth nitrate's efficacy can be compromised through several deactivation pathways. Understanding these can help in preventing yield loss.

DOT Script for Catalyst Deactivation Pathways

Potential catalyst deactivation pathways.

Quantitative Data Summary

The following tables summarize key quantitative data from the literature to aid in reaction optimization.

Table 1: Optimization of Catalyst Loading for the Synthesis of 1,4-Dihydropyridines

Entry	Catalyst Loading (mol%)	Time (min)	Yield (%)
1	1	1	68
2	2	1	75
3	5	1	92
4	10	1	92
5	15	1	92

Reaction conditions: Benzaldehyde (1 mmol), ethyl acetoacetate (B1235776) (2 mmol), and ammonium (B1175870) acetate (B1210297) (1.2 mmol) under microwave irradiation (300 W, 50°C). Data extracted from a study on microwave-assisted synthesis.[8]

Table 2: Effect of Solvent on the Bismuth Subnitrate-Catalyzed Hydration of p-Methoxyphenylacetylene

Entry	Solvent	Conversion (%)
1	Methanol (MeOH)	>99
2	Ethanol (EtOH)	23
3	Isopropanol (iPrOH)	11
4	Water (H₂O)	69

Reaction conditions: p-Methoxyphenylacetylene (1.0 M), bismuth subnitrate (15 mol%), reflux for 24 h. Data adapted from a study on alkyne hydration.[3]

Experimental Protocols

Protocol 1: General Procedure for Bismuth Nitrate-Catalyzed Michael Addition of Indoles to α,β-Unsaturated Ketones

This protocol provides a general method for the Michael addition, a common reaction catalyzed by bismuth nitrate.

• Preparation: To a solution of the indole (B1671886) (1 mmol) and the α,β-unsaturated ketone (1.2 mmol) in a suitable solvent (e.g., acetonitrile, 10 mL) in a round-bottom flask, add bismuth nitrate pentahydrate (5-10 mol%).

• Reaction: Stir the reaction mixture at room temperature or a slightly elevated temperature (e.g., 50°C) and monitor the progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into water (20 mL) and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Friedel-Crafts Acylation of Anisole (B1667542)

This protocol outlines a typical Friedel-Crafts acylation, another reaction where bismuth nitrate can be employed as a catalyst.

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of nitrogen throughout the reaction.

• Catalyst Suspension: To the flask, add anhydrous dichloromethane (B109758) (20 mL) and bismuth nitrate pentahydrate (10 mol%). Cool the suspension to 0°C in an ice bath.

• Reagent Addition: Slowly add the acylating agent (e.g., acetyl chloride, 1.1 equivalents) to the stirred suspension. Following this, add a solution of anisole (1.0 equivalent) in anhydrous dichloromethane (10 mL) dropwise via the dropping funnel over 30 minutes.

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and continue stirring for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Workup: Carefully quench the reaction by pouring the mixture onto a mixture of crushed ice and concentrated HCl.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Bismuth Subnitrate-Catalyzed Markovnikov-Type Alkyne Hydrations under Batch and Continuous Flow Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. shepchem.com [shepchem.com]
• 5. Properties and Uses of Bismuth nitrate_Chemicalbook [chemicalbook.com]
• 6. Inhibition of alcohol dehydrogenase by bismuth - PMC [pmc.ncbi.nlm.nih.gov]
• 7. shepchem.com [shepchem.com]
• 8. researchgate.net [researchgate.net]

Managing the hygroscopic properties of bismuth nitrate pentahydrate in experiments.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the hygroscopic properties of bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of bismuth nitrate pentahydrate to be aware of during experiments?

A1: Bismuth nitrate pentahydrate is a colorless, crystalline solid that is highly hygroscopic and deliquescent, meaning it readily absorbs moisture from the atmosphere to the point of dissolving.[1][2] It is soluble in dilute nitric acid, which prevents its decomposition into less soluble bismuth subnitrate.[1][3] Key physical and chemical properties are summarized in the table below.

Q2: How should I properly store bismuth nitrate pentahydrate?

A2: Due to its hygroscopic nature, it is crucial to store bismuth nitrate pentahydrate in a tightly sealed container in a dry, cool, and well-ventilated area, away from combustible materials.[3][4] Storing under an inert atmosphere is also recommended to minimize moisture exposure.[3]

Q3: What are the signs that my bismuth nitrate pentahydrate has absorbed excessive moisture?

A3: Visual signs of excessive moisture absorption include clumping of the crystalline powder, the formation of a paste-like substance, or complete deliquescence into a liquid. These changes can lead to inaccurate weighing and affect the stoichiometry of your reactions.

Q4: How can I determine the water content of my bismuth nitrate pentahydrate sample?

A4: The most accurate method for determining the water content is Karl Fischer titration.[5][6] A typical specification for the water content is between 17.03% and 20.05%.[7] Thermogravimetric analysis (TGA) can also be used to determine the water content by observing the mass loss upon heating.[1]

Q5: In what solvents is bismuth nitrate pentahydrate soluble, and are there any I should avoid?

A5: Bismuth nitrate pentahydrate is soluble in dilute nitric acid, acetone, glycerin, and dilute acetic acid.[7][8] It is practically insoluble in ethanol (B145695) and ethyl acetate.[8][9] It is important to note that it decomposes in water to form bismuth subnitrate.[1][3]

Troubleshooting Guides

Issue 1: Inaccurate Weighing Due to Moisture Absorption

Symptoms:

• Difficulty in obtaining a stable reading on the analytical balance.

• The weighed solid appears clumpy or wet.

• Inconsistent reaction outcomes or yields.

Root Causes:

• Prolonged exposure of the solid to ambient air during weighing.

• High humidity in the laboratory environment.

• Improperly sealed storage container.

Solutions:

• Minimize Exposure Time: Work quickly when weighing bismuth nitrate pentahydrate. Have all necessary equipment ready before opening the container.

• Use a Suitable Weighing Vessel: Use a weighing boat or glossy weighing paper to prevent the sticky solid from adhering to the surface.[10]

• Work in a Controlled Environment: If possible, handle and weigh the compound in a glove box with a controlled, low-humidity atmosphere.

• Drying the Sample: For less sensitive applications, the sample can be dried under vacuum. However, be cautious as heating can lead to decomposition.[11]

Issue 2: Precipitation When Preparing an Aqueous Solution

Symptoms:

• A white precipitate forms upon dissolving bismuth nitrate pentahydrate in water.

Root Causes:

• Hydrolysis of bismuth nitrate in water to form insoluble bismuth subnitrate and nitric acid.[3][12]

Solutions:

• Use Dilute Nitric Acid: Always dissolve bismuth nitrate pentahydrate in dilute nitric acid to prevent hydrolysis.[3][11] The acidic conditions keep the bismuth ions in solution.

• Order of Addition: Add the bismuth nitrate pentahydrate to the dilute nitric acid, not the other way around. Stir continuously until fully dissolved.

Issue 3: Inconsistent Results in Catalytic Reactions (e.g., Hantzsch Dihydropyridine Synthesis)

Symptoms:

• Low or variable yields in reactions where bismuth nitrate pentahydrate is used as a catalyst.

• Formation of unexpected byproducts.

Root Causes:

• The actual concentration of the catalyst is lower than calculated due to absorbed water.

• Excess water from the hygroscopic catalyst is interfering with the reaction mechanism.

Solutions:

• Determine Water Content: Before use in a sensitive reaction, determine the water content of your bismuth nitrate pentahydrate batch using Karl Fischer titration to allow for an accurate calculation of the required catalyst amount.

• Use Anhydrous Solvents: Ensure all other reagents and solvents are rigorously dried to minimize the total water content in the reaction mixture.

• Reaction Monitoring: Closely monitor the reaction progress using techniques like TLC or LC-MS to identify any deviations from the expected reaction pathway.

Data Presentation

Table 1: Physical and Chemical Properties of Bismuth Nitrate Pentahydrate

Property	Value	References
Molecular Formula	Bi(NO₃)₃·5H₂O	[13]
Molecular Weight	485.07 g/mol	[13]
Appearance	Colorless, crystalline solid	[1]
Melting Point	30 °C (decomposes)	[7][13]
Boiling Point	75-80 °C (decomposes)	[7]
Density	2.83 g/cm³	[7]
Hygroscopicity	Deliquescent	[1]

Table 2: Solubility of Bismuth Nitrate in Aqueous Nitric Acid

Nitric Acid Concentration (N)	Solubility (g Bi(NO₃)₃ / 100 cm³ solution)	Reference
0.922	86.86	[3]
2.3	80.37	[3]

Experimental Protocols

Protocol 1: Preparation of a Standard Bismuth Nitrate Solution

Objective: To prepare a stable stock solution of bismuth nitrate.

Materials:

• Bismuth nitrate pentahydrate

• Concentrated nitric acid

• Deionized water

• Volumetric flask

• Analytical balance

• Magnetic stirrer and stir bar

Procedure:

• Calculate the required mass of bismuth nitrate pentahydrate for the desired concentration.

• In a fume hood, prepare the required volume of dilute nitric acid (e.g., 2M) by adding the calculated amount of concentrated nitric acid to deionized water. Caution: Always add acid to water.

• Place the volumetric flask with the dilute nitric acid on a magnetic stirrer.

• Accurately weigh the bismuth nitrate pentahydrate and add it in small portions to the stirring dilute nitric acid.

• Continue stirring until the solid is completely dissolved.

• Once dissolved, dilute the solution to the final volume with deionized water, cap the flask, and invert several times to ensure homogeneity.

• Store the solution in a tightly capped glass bottle.

Protocol 2: Determination of Bismuth Content by Complexometric Titration

Objective: To determine the purity of a bismuth nitrate pentahydrate sample.

Materials:

• Bismuth nitrate pentahydrate sample

• Nitric acid

• Deionized water

• Ascorbic acid

• Xylenol orange indicator mixture

• Standard 0.1 M EDTA volumetric solution

• 400 mL beaker

• Burette

• Analytical balance

Procedure:

• Accurately weigh approximately 1.8 g of the bismuth nitrate pentahydrate sample and transfer it to a 400 mL beaker.[12]

• Dissolve the sample in 5 mL of nitric acid and add about 250 mL of deionized water.[12]

• Add approximately 50 mg of ascorbic acid and 50 mg of the xylenol orange indicator mixture to the solution.[12]

• Titrate with a standard 0.1 M EDTA volumetric solution. The color will change from purple to salmon pink just before the endpoint. The endpoint is reached when the solution turns a canary yellow color.[12]

• Record the volume of EDTA solution used.

• Calculate the percentage of Bi(NO₃)₃·5H₂O in the sample using the following formula: %Bi(NO₃)₃·5H₂O = (Volume of EDTA (mL) × Molarity of EDTA × 48.51) / Sample weight (g)[12]

Visualizations

Weighing protocol for hygroscopic solids.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [guidechem.com]
• 5. A Microwave-Assisted Bismuth Nitrate-Catalyzed Unique Route Toward 1,4-Dihydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sciencemadness Discussion Board - Understanding the critical relative humidity of common nitrates - wet storage - Powered by XMB 1.9.11 [sciencemadness.org]
• 7. Bismuth nitrate pentahydrate | 10035-06-0 [chemicalbook.com]
• 8. Bismuth(III) nitrate pentahydrate, 98% 100 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.co.uk]
• 9. par.nsf.gov [par.nsf.gov]
• 10. researchgate.net [researchgate.net]
• 11. Bismuth(III) nitrate - Crystal growing [en.crystalls.info]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Learning from the Hantzsch synthesis [pubsapp.acs.org]

Controlling particle size in bismuth oxide synthesis from bismuth nitrate precursor.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of bismuth oxide (Bi₂O₃) nanoparticles from a bismuth nitrate (B79036) (Bi(NO₃)₃·5H₂O) precursor.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing bismuth oxide nanoparticles from bismuth nitrate?

A1: Several methods are commonly employed, each offering different levels of control over particle size and morphology. These include:

• Hydrothermal/Solvothermal Synthesis: This method involves a chemical reaction in a sealed vessel (autoclave) at elevated temperature and pressure. It is a popular method for producing crystalline nanoparticles with controlled size and shape.[1][2]

• Precipitation/Co-precipitation: This is a relatively simple and cost-effective method where a precipitating agent (e.g., NaOH, KOH) is added to a solution of bismuth nitrate to form a precipitate of bismuth hydroxide (B78521) or a related precursor, which is then calcined to form bismuth oxide.[3][4][5]

• Sol-Gel Method: This technique involves the conversion of a solution (sol) of precursors into a gel-like network, which is then dried and calcined to produce the final oxide. It offers good control over the product's purity and homogeneity.[6]

• Solution Combustion Synthesis: This method uses an exothermic reaction between the bismuth nitrate (an oxidizer) and a fuel (e.g., citric acid, urea).[7][8] The reaction is typically rapid and can produce nanocrystalline powders.

Q2: Which factors have the most significant impact on the final particle size of the bismuth oxide?

A2: The particle size of the synthesized bismuth oxide is highly sensitive to several experimental parameters. The most critical factors include:

• Temperature: Reaction temperature and subsequent calcination temperature play a crucial role. Higher temperatures generally lead to an increase in particle and crystallite size.[1][2][7][9]

• pH of the reaction medium: The pH affects the hydrolysis and condensation of bismuth nitrate, thereby influencing the nucleation and growth of the particles.[10][11][12]

• Precursor Concentration: The initial concentration of bismuth nitrate can influence the nucleation rate. Higher concentrations can sometimes lead to smaller particles due to a faster nucleation rate compared to the growth rate.[1][13][14]

• Surfactants/Dispersants: The addition of surfactants can help control particle size by preventing agglomeration and stabilizing the newly formed nanoparticles.[15][16][17][18]

• Reaction Time: The duration of the synthesis reaction can also affect particle growth.

Q3: How can I control the crystal phase of the synthesized bismuth oxide?

A3: Bismuth oxide exists in several polymorphic forms (α, β, γ, δ). The desired crystal phase is often dependent on the synthesis method and, most significantly, the calcination temperature. For instance, the monoclinic α-Bi₂O₃ is the stable phase at low temperatures, while the tetragonal β-Bi₂O₃ and body-centered cubic γ-Bi₂O₃ are metastable at room temperature and can be obtained by controlling the cooling rate from higher temperatures. The cubic δ-Bi₂O₃ is a high-temperature phase. Careful control of the calcination temperature and duration is key to obtaining the desired polymorph.[9][19]

Troubleshooting Guide

Problem 1: The synthesized particles are much larger than the target size.

Possible Cause	Suggested Solution
Reaction/Calcination temperature is too high.	Decrease the synthesis or calcination temperature. Higher temperatures promote crystal growth.[2]
Slow addition of precipitating agent.	Increase the rate of addition of the precipitating agent to promote rapid nucleation, which can lead to smaller particles.
Inadequate stirring.	Ensure vigorous and consistent stirring throughout the reaction to maintain a homogeneous solution and prevent localized high concentrations that can lead to larger particle formation.
Precursor concentration is too low.	In some methods, a higher precursor concentration can lead to a higher nucleation rate and smaller particles. Experiment with slightly higher concentrations of bismuth nitrate.
Absence of a capping agent.	Introduce a suitable surfactant or capping agent (e.g., PEG, citric acid) to the reaction mixture to limit particle growth and prevent aggregation.[7]

Problem 2: The particle size distribution is very broad (polydisperse).

Possible Cause	Suggested Solution
Inhomogeneous reaction conditions.	Improve stirring efficiency to ensure uniform temperature and concentration throughout the reaction vessel.
Uncontrolled nucleation and growth.	Optimize the addition rate of reactants. A rapid, single-step addition of the precipitating agent can sometimes lead to a more uniform nucleation event.
Aging of the precipitate.	Minimize the aging time of the precipitate before washing and drying, as Ostwald ripening can lead to a broader size distribution over time.

Problem 3: The particles are heavily agglomerated.

Possible Cause	Suggested Solution
Interparticle forces during synthesis and drying.	Add a surfactant or dispersing agent to the synthesis solution to create repulsive forces between particles.[16]
Inefficient washing.	Ensure thorough washing of the precipitate to remove residual ions that can cause particles to stick together.
Drying method.	Instead of oven drying, consider freeze-drying (lyophilization) to minimize agglomeration caused by capillary forces during solvent evaporation.
High calcination temperature.	A high calcination temperature can cause sintering and fusion of particles. Use the lowest possible temperature that still achieves the desired crystallinity.

Problem 4: The final product is not pure bismuth oxide (contains nitrates or other impurities).

| Possible Cause | Suggested Solution | | Incomplete hydrolysis of bismuth nitrate. | Bismuth nitrate can hydrolyze to form various basic bismuth nitrates.[20][21][22][23] Ensure the pH is sufficiently high during precipitation to promote complete conversion to bismuth hydroxide. | | Insufficient calcination. | Increase the calcination temperature or duration to ensure complete decomposition of the nitrate precursors.[24] | | Inadequate washing of the precipitate. | Thoroughly wash the precipitate with deionized water and/or ethanol (B145695) to remove any unreacted precursors or byproducts before calcination. |

Quantitative Data Summary

The following tables summarize the effect of key parameters on the particle size of bismuth oxide as reported in various studies.

Table 1: Effect of Temperature on Bismuth Oxide Particle Size

Synthesis Method	Temperature (°C)	Resulting Crystallite/Particle Size (nm)	Reference
Solvothermal	120	8.3	[1]
Solvothermal	130	13.7	[1]
Solvothermal	140	26.1	[1]
Hydrothermal	70	23.4 (crystallite), 190 (particle diameter)	[2]
Hydrothermal	80	28.0 (crystallite), 200 (particle diameter)	[2]
Hydrothermal	90	32.4 (crystallite), 270 (particle diameter)	[2]
Hydrothermal	120	39.5 (crystallite), 320 (particle diameter)	[2]
Solution Combustion	300	10 - 30	[7]
Sol-Gel Calcination	500	< 50
Sol-Gel Calcination	600	Larger particles	[9]
Sol-Gel Calcination	700	Even larger particles	[9]

Table 2: Effect of Bismuth Nitrate Concentration on Bismuth Oxide Particle Size

Synthesis Method	Bi(NO₃)₃·5H₂O Conc. (mol/L)	Temperature (°C)	Resulting Crystallite Size (nm)	Reference
Solvothermal	0.05	140	13.4	[1]
Solvothermal	0.1	140	26.1	[1]
Solvothermal	0.3	140	30.7	[1]
Chemical Reduction	0.04	Room Temp.	26.1	[13]
Chemical Reduction	0.1	Room Temp.	13.7	[13]

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Bismuth Oxide Nanoparticles

This protocol is adapted from a typical hydrothermal synthesis procedure.[2][25]

• Preparation of Precursor Solution:

  • Dissolve a specific amount of bismuth (III) nitrate pentahydrate (e.g., 2.0 mmol) in deionized water or a dilute nitric acid solution (e.g., 40 mL).

  • Stir the solution at room temperature until the bismuth nitrate is completely dissolved.

• Precipitation:

  • Prepare a solution of a precipitating agent, such as sodium hydroxide (NaOH) (e.g., 18.0 mmol in 40 mL of deionized water).

  • Add the NaOH solution dropwise to the bismuth nitrate solution while stirring vigorously. A yellowish-white precipitate should form immediately.

• Hydrothermal Treatment:

  • Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it to the desired reaction temperature (e.g., 70-120 °C) for a specific duration (e.g., 4 hours).

• Washing and Drying:

  • Allow the autoclave to cool down to room temperature naturally.

  • Collect the precipitate by centrifugation or filtration.

  • Wash the product several times with deionized water and then with ethanol to remove any remaining ions and byproducts.

  • Dry the final product in an oven at a low temperature (e.g., 60-80 °C) for several hours.

Protocol 2: Sol-Gel Synthesis of Bismuth Oxide Nanoparticles

This protocol is based on a representative sol-gel synthesis method.[6]

• Sol Preparation:

  • Dissolve a known amount of Bi(NO₃)₃·5H₂O in a dilute nitric acid solution.

  • In a separate beaker, dissolve a complexing agent, such as citric acid, in deionized water (a 1:1 molar ratio with bismuth nitrate is common).

  • Add the citric acid solution to the bismuth nitrate solution and stir for several hours to form a homogeneous sol. A surfactant like PEG600 can be added at this stage to prevent agglomeration.

  • Adjust the pH of the solution if necessary (e.g., to 3).

• Gel Formation:

  • Heat the sol on a hot plate at a controlled temperature (e.g., 80 °C) with continuous stirring. The solution will gradually become more viscous and form a yellowish gel.

• Drying and Calcination:

  • Dry the gel in an oven at a low temperature (e.g., 120 °C) to remove the solvent. The dried gel will be a foamy precursor.

  • Grind the dried gel into a fine powder.

  • Calcine the powder in a furnace at the desired temperature (e.g., 500 °C) for a few hours to obtain the crystalline Bi₂O₃ nanoparticles.

Visualizations

Below are diagrams illustrating key workflows and relationships in the synthesis of bismuth oxide nanoparticles.

Caption: General experimental workflow for bismuth oxide synthesis.

References

• 1. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 2. pubs.aip.org [pubs.aip.org]
• 3. malayajournal.org [malayajournal.org]
• 4. mkjc.in [mkjc.in]
• 5. Bismuth Oxide (Bio) Nanoparticles Prepared by Co – Precipitation Method [ijaresm.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Synthesis of bismuth oxide nanoparticles using bismuth nitrate and urea | CSIR-NCL Library, Pune [library.ncl.res.in]
• 9. researchgate.net [researchgate.net]
• 10. chalcogen.ro [chalcogen.ro]
• 11. The pH and Bismuth Oxide Particle Size can Affect Diametral Tensile Strength of Mineral Trioxide Aggregate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ijiset.com [ijiset.com]
• 14. researchgate.net [researchgate.net]
• 15. Advances in stabilization of metallic nanoparticle with biosurfactants- a review on current trends - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijcmas.com [ijcmas.com]
• 17. researchgate.net [researchgate.net]
• 18. A review of the role and mechanism of surfactants in the morphology control of metal nanoparticles - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Bismuth nitrate oxide synthesis - chemicalbook [chemicalbook.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. researchgate.net [researchgate.net]
• 23. Hydrolysis studies on bismuth nitrate: synthesis and crystallization of four novel polynuclear basic bismuth nitrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Sciencemadness Discussion Board - Making Bismuth(III) Oxide - Powered by XMB 1.9.11 [sciencemadness.org]
• 25. scispace.com [scispace.com]

Influence of pH on the stability of bismuth nitrate pentahydrate solutions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions regarding the influence of pH on the stability of bismuth nitrate (B79036) pentahydrate solutions.

Frequently Asked Questions (FAQs)

Q1: Why does my bismuth nitrate pentahydrate solution turn cloudy or form a white precipitate when I dissolve it in water?

A1: Bismuth nitrate pentahydrate readily undergoes hydrolysis when dissolved in water. This reaction forms insoluble bismuth oxynitrates (also known as bismuth subnitrate or basic bismuth nitrate), which appear as a white precipitate. This process is highly dependent on the pH of the solution.[1][2]

Q2: How can I prevent the formation of a precipitate and create a clear, stable solution?

A2: To prevent hydrolysis and precipitation, the solution must be kept acidic. This is achieved by dissolving the bismuth nitrate pentahydrate in dilute nitric acid instead of pure water.[2][3][4] Maintaining a low pH ensures that the bismuth remains in its soluble Bi³⁺ ionic form.

Q3: What is the recommended pH range for maintaining a stable bismuth nitrate solution?

A3: A stable, clear solution of bismuth nitrate is typically maintained at a pH between 0 and 3.[3] Hydrolysis and the formation of insoluble oxynitrates begin to occur as the pH increases above 0.[1]

Q4: What are the chemical species that form as the pH of the solution increases?

A4: As the pH increases, a range of bismuth oxynitrates with varying compositions can precipitate. For instance, at a pH below 1.0, the species --INVALID-LINK--₆·4H₂O may form. Between pH 1.2 and 1.8, further hydrolysis can lead to the formation of --INVALID-LINK--₅·3H₂O.[5]

Q5: Can I use other acids, like hydrochloric acid (HCl), to stabilize the solution?

A5: While other acids can lower the pH, nitric acid is generally recommended to avoid introducing other anions that could potentially interfere with your experiment or form different bismuth compounds, such as bismuth oxychloride (BiOCl) in the case of HCl.

Troubleshooting Guide

Problem	Probable Cause	Solution
A white precipitate forms immediately upon adding bismuth nitrate pentahydrate to distilled water.	Hydrolysis due to high pH. Bismuth nitrate is unstable in neutral water and rapidly forms insoluble bismuth oxynitrate.[1][2]	Prepare the solution using dilute nitric acid (e.g., 2M) instead of distilled water. Add the bismuth nitrate salt in small portions to the acid with stirring.[4]
The solution was initially clear but became cloudy over time or after dilution.	Increase in pH. The pH of the solution may have risen due to dilution with a neutral solvent or interaction with other reagents, leading to delayed hydrolysis.	Re-acidify the solution by adding a few drops of concentrated nitric acid until the precipitate dissolves and the solution becomes clear. Always check the pH after dilution.
I need to adjust the pH to 3-4 for an experiment, but precipitation occurs.	Exceeding the stability range. The desired pH is at the edge of or beyond the stable pH range for a simple aqueous solution of bismuth nitrate.	Consider using a chelating agent or complexing ligand, such as sodium citrate, which can form a soluble complex with bismuth at a higher pH. The specific agent will depend on your experimental requirements.[4]
The solution remains cloudy even after adding a significant amount of nitric acid.	Insufficient acid concentration or incomplete dissolution. The amount of acid added may not be enough to lower the pH sufficiently, or the salt has not fully dissolved.	Ensure you are using an adequate concentration of nitric acid. Gently warm the solution while stirring to aid dissolution, but avoid boiling, which could alter the concentration.

Data Presentation

The stability of bismuth nitrate solutions is critically dependent on pH, which dictates the predominant chemical species present. The table below summarizes the relationship between pH and the composition of the solution.

pH Range	Predominant Bismuth Species	Solution Stability
< 0	Bi³⁺ (solvated aqua ion)	Clear and Stable
0 - 3	Bi³⁺ (solvated aqua ion)	Generally Clear and Stable[3]
> 0	Hydrolysis begins	Onset of precipitation[1]
< 1.0	Formation of --INVALID-LINK--₆·4H₂O	Precipitate Forms[5]
1.2 - 1.8	Formation of --INVALID-LINK--₅·3H₂O	Precipitate Forms[5]
3 - 6	Formation of --INVALID-LINK--₄·2H₂O	Precipitate Forms[6]

Experimental Protocols

Protocol for Preparing a Stable Bismuth Nitrate Pentahydrate Solution (e.g., 0.1 M)

Objective: To prepare a clear and stable 0.1 M aqueous solution of bismuth nitrate pentahydrate.

Materials:

• Bismuth (III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O)

• Concentrated Nitric Acid (HNO₃)

• Distilled or Deionized Water

• Volumetric flask (e.g., 100 mL)

• Glass beaker

• Magnetic stirrer and stir bar

• pH meter or pH indicator strips

Procedure:

• Prepare the Acidic Solvent: In a glass beaker, add approximately 50 mL of distilled water. Carefully add a calculated amount of concentrated nitric acid to bring the final solution to a low pH (e.g., pH 1-2). For a 100 mL final solution, starting with 2 mL of 2M nitric acid is a common practice.

• Dissolve the Salt: Place the beaker on a magnetic stirrer and begin stirring the acidic solvent. Slowly add the required mass of bismuth nitrate pentahydrate (4.85 g for 100 mL of 0.1 M solution) to the vortex of the stirring liquid.

• Ensure Complete Dissolution: Continue stirring until all the crystals have completely dissolved. The resulting solution should be clear and colorless. If any cloudiness persists, add a few more drops of concentrated nitric acid until the solution clears.

• Final Volume Adjustment: Carefully transfer the clear solution to a 100 mL volumetric flask. Rinse the beaker with a small amount of the acidic solvent and add the rinsing to the volumetric flask to ensure a complete transfer.

• Final Dilution and Mixing: Add the acidic solvent to the volumetric flask up to the calibration mark. Stopper the flask and invert it several times to ensure the solution is homogeneous.

• pH Verification and Storage: Use a pH meter to verify that the final pH is within the desired stable range (e.g., below 2). Store the solution in a tightly sealed container to prevent evaporation and changes in concentration.

Visualizations

The following diagram illustrates the logical workflow for preparing a stable bismuth nitrate solution and the consequences of pH variation.

Caption: Logical workflow for dissolving bismuth nitrate pentahydrate.

References

• 1. Bismuth(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. Properties and Uses of Bismuth nitrate_Chemicalbook [chemicalbook.com]
• 3. Bismuth(III) nitrate - Crystal growing [en.crystalls.info]
• 4. researchgate.net [researchgate.net]
• 5. Bismuth oxynitrate - Wikipedia [en.wikipedia.org]
• 6. matec-conferences.org [matec-conferences.org]

Overcoming insolubility of bismuth nitrate pentahydrate in non-polar solvents.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who are encountering challenges with the insolubility of bismuth nitrate (B79036) pentahydrate in non-polar solvents.

Frequently Asked Questions (FAQs)

Q1: Why is bismuth nitrate pentahydrate insoluble in my non-polar solvent (e.g., hexane (B92381), toluene)?

A1: Bismuth nitrate pentahydrate is a salt with a high lattice energy and is highly polar.[1][2] Non-polar solvents cannot effectively solvate the bismuth (Bi³⁺) and nitrate (NO₃⁻) ions, leading to its insolubility.[1][2] Furthermore, the presence of five water molecules in its crystal structure (pentahydrate) contributes to its hydrophilic (water-loving) nature and incompatibility with hydrophobic (water-repelling) non-polar solvents.[1][2]

Q2: I tried dissolving bismuth nitrate pentahydrate in water first, but a white precipitate formed. What happened?

A2: When dissolved in water, bismuth nitrate pentahydrate readily undergoes hydrolysis.[1][3] This reaction forms insoluble bismuth oxynitrate (BiONO₃) or other basic bismuth nitrates, which appear as a white precipitate.[3][4] This is a common issue when working with bismuth salts in aqueous solutions with a pH above 0.[1]

Q3: How can I prevent the formation of a precipitate when dissolving bismuth nitrate pentahydrate in aqueous solutions?

A3: To prevent hydrolysis and the formation of a precipitate, you must acidify the aqueous solution.[3][5] Adding a small amount of nitric acid to the water before introducing the bismuth nitrate pentahydrate will keep the pH low (typically below 3) and stabilize the bismuth ions in the solution.[5]

Q4: Can I use a co-solvent to dissolve bismuth nitrate pentahydrate in a non-polar solvent?

A4: While using a polar co-solvent like acetone (B3395972) or glycerol (B35011) can improve the solubility of bismuth nitrate pentahydrate in some less polar solvent systems, it is generally not an effective method for achieving significant solubility in truly non-polar solvents like hexane or toluene.[2][6] The strong ionic nature of the salt still dominates, and precipitation is likely to occur as the proportion of the non-polar solvent increases.

Troubleshooting Guides

Problem: Precipitate forms when adding bismuth nitrate pentahydrate to a non-polar reaction mixture.

Cause: Direct addition of the highly polar bismuth nitrate pentahydrate to a non-polar solvent will result in insolubility and precipitation.

Solutions:

• Chemical Modification to a Lipophilic Salt: Convert the bismuth nitrate into an oil-soluble bismuth carboxylate (e.g., bismuth neodecanoate). This is the most effective method for achieving true solubility in non-polar media.

• Formation of a Reverse Microemulsion: Create a stable dispersion of an aqueous bismuth nitrate solution within a non-polar solvent using a surfactant. This encapsulates the aqueous solution in nano-sized droplets, allowing for its use in non-polar environments.

Experimental Protocols

Protocol 1: Synthesis of Oil-Soluble Bismuth Neodecanoate

This protocol describes the conversion of bismuth nitrate pentahydrate to bismuth hydroxide (B78521), followed by a reaction with neodecanoic acid to yield an oil-soluble bismuth salt.

Part A: Preparation of Bismuth Hydroxide

• Dissolve bismuth nitrate pentahydrate in deionized water containing a small amount of dilute nitric acid to prevent hydrolysis.

• Slowly add an aqueous ammonia (B1221849) solution to the bismuth nitrate solution while stirring. This will precipitate bismuth hydroxide as a white solid.

• Filter the precipitate and wash it thoroughly with deionized water to remove any remaining nitrate and ammonium (B1175870) ions.

• Dry the bismuth hydroxide precipitate. The purity of the resulting bismuth hydroxide should be at least 99%, with a bismuth content of 80% or greater.[7]

Part B: Synthesis of Bismuth Neodecanoate

• In a reaction vessel, mix and stir neodecanoic acid and the prepared bismuth hydroxide. A common mass ratio is between 2:1 and 6.5:1 (neodecanoic acid to bismuth hydroxide).[7]

• Heat the mixture to a temperature between 90°C and 150°C.[7]

• Maintain the reaction for 2 to 5 hours with continuous stirring.[7]

• After the reaction, extract the organic phase and distill it to obtain the final product, bismuth neodecanoate, which is a viscous liquid soluble in non-polar organic solvents.[7][8]

Protocol 2: Formation of a Bismuth Nitrate Reverse Microemulsion

This protocol details the creation of a stable dispersion of an aqueous bismuth nitrate solution in a non-polar solvent.

Materials:

• Bismuth nitrate pentahydrate

• Deionized water

• Dilute nitric acid

• Triton X-100 (surfactant)[9]

• Cyclohexane (non-polar solvent/oil phase)[9]

• n-hexanol (co-surfactant)[10]

Procedure:

• Prepare the Aqueous Phase: Dissolve bismuth nitrate pentahydrate in deionized water. Add a few drops of dilute nitric acid to prevent precipitation.

• Prepare the Oil Phase: In a separate vessel, mix cyclohexane, Triton X-100, and n-hexanol.

• Form the Microemulsion: Slowly add the aqueous bismuth nitrate solution to the oil phase while vigorously stirring. The resulting mixture should be a clear and stable microemulsion. The ratio of water to surfactant is a critical parameter that influences the properties of the microemulsion.[9]

Data Presentation

Table 1: Solubility of Bismuth Nitrate Pentahydrate in Various Solvents

Solvent	Type	Solubility	Reference(s)
Water	Polar	Decomposes (hydrolyzes)	[1][3]
Dilute Nitric Acid	Polar, Acidic	Soluble	[2][11]
Acetone	Polar Aprotic	Soluble	[2][12]
Glycerol	Polar Protic	Soluble	[2][12]
Acetic Acid	Polar Protic	Soluble	[1][2]
Diethyl Ether	Slightly Polar	Highly Soluble	[5]
DMSO	Polar Aprotic	Highly Soluble	[5]
Ethanol	Polar Protic	Insoluble	[2][12]
Ethyl Acetate	Slightly Polar	Insoluble	[2][12]
Hexane	Non-polar	Insoluble	N/A
Toluene	Non-polar	Insoluble	N/A

Visualizations

Caption: Workflow for the synthesis of oil-soluble bismuth neodecanoate.

Caption: Workflow for the formation of a reverse microemulsion.

Caption: Logical relationship of methods to overcome insolubility.

References

• 1. Bismuth(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. Bismuth nitrate pentahydrate Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. neutronco.com [neutronco.com]
• 5. Bismuth(III) nitrate - Crystal growing [en.crystalls.info]
• 6. Bismuth nitrate pentahydrate CAS#: 10035-06-0 [amp.chemicalbook.com]
• 7. CN103601633A - Method of synthesizing bismuth neodecanoate - Google Patents [patents.google.com]
• 8. BISMUTH NEODECANOATE | 34364-26-6 [chemicalbook.com]
• 9. digital-library.theiet.org [digital-library.theiet.org]
• 10. researchgate.net [researchgate.net]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. Bismuth nitrate pentahydrate | 10035-06-0 [chemicalbook.com]

Strategies to improve the catalytic activity of bismuth nitrate pentahydrate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with bismuth nitrate (B79036) pentahydrate as a catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies to enhance the catalytic activity of bismuth nitrate pentahydrate?

A1: The catalytic activity of bismuth nitrate pentahydrate, particularly in photocatalysis, can be significantly improved through several key strategies:

• Morphology Control: Synthesizing basic bismuth nitrate with specific morphologies, such as nanosheets or nanorods, can increase the surface-to-volume ratio, providing more active sites for catalysis.[1] Methods like hydrothermal and reverse microemulsion synthesis allow for control over particle size and shape.[1]

• Metal and Non-Metal Doping: Introducing metal ions can modify the crystal structure and electronic properties of the catalyst, which can enhance photocatalytic performance.[2]

• Heterostructure Construction: Forming composites with other semiconductors to create heterojunctions is an effective way to improve charge separation of photogenerated electron-hole pairs, thereby boosting photocatalytic efficiency.[2][3]

• Formation of Metallic Bismuth Composites: Creating a composite of basic bismuth nitrate with metallic bismuth can enhance photocatalytic activity due to the surface plasmon resonance effect of metallic bismuth.[4]

• Supporting on a Solid Surface: For certain organic reactions, impregnating bismuth nitrate onto a solid support like montmorillonite (B579905) KSF clay can improve its catalytic efficiency, especially in microwave-assisted synthesis.[5]

Q2: How does the synthesis method affect the catalytic properties of bismuth nitrate?

A2: The synthesis method plays a crucial role in determining the physicochemical properties and, consequently, the catalytic activity of bismuth nitrate-based catalysts.[1]

• Hydrothermal Method: This is a common method for synthesizing basic bismuth nitrate photocatalysts at relatively low temperatures. It can produce materials with desirable structures, such as nanosheets with highly reactive facets.[1]

• Electrochemical Synthesis: This method can be used to produce basic bismuth nitrates with controlled morphology and crystal structure by varying parameters like current density and thermal treatment.[3][6]

• Solvothermal Method: This technique allows for the synthesis of bismuth oxide nanoparticles from bismuth nitrate pentahydrate in an organic solvent, which can be effective photocatalysts.[7]

• Solution Combustion Method: The fuel-to-oxidant ratio in this method can influence the particle size of the resulting bismuth oxide, which in turn affects its photocatalytic activity.[8]

Q3: In which types of reactions can bismuth nitrate pentahydrate be used as a catalyst?

A3: Bismuth nitrate pentahydrate and its derivatives are versatile catalysts used in various reactions:

• Photocatalysis: Basic bismuth nitrates are effective photocatalysts for the degradation of organic pollutants like dyes (e.g., Rhodamine B, methyl orange) and other industrial contaminants under UV or visible light irradiation.[1][4][7]

• Organic Synthesis: Bismuth nitrate pentahydrate acts as a mild and economic Lewis acid catalyst in several organic transformations, including:

  • The synthesis of bis(indolyl)methanes from indoles and aldehydes.[9]

  • The microwave-assisted synthesis of vanillin (B372448) from curcumin (B1669340).[5][10]

  • The one-pot, three-component synthesis of 1,4-dihydropyridines.[11][12]

  • Michael addition reactions.[13][14]

  • Aerobic oxidation of alcohols to carbonyl compounds when used with a co-catalyst like Keto-ABNO.[15]

Troubleshooting Guides

Issue	Potential Cause	Troubleshooting Steps
Low Catalytic Activity/Yield	1. Suboptimal Catalyst Morphology: The catalyst may have a low surface area or unfavorable crystal facets.[1] 2. Rapid Recombination of Electron-Hole Pairs (Photocatalysis): In photocatalytic reactions, the photogenerated electrons and holes may recombine before they can react with the substrate.[1][3] 3. Catalyst Deactivation: The active sites of the catalyst may be poisoned or blocked. 4. Incorrect Reaction Conditions: Temperature, pH, solvent, or catalyst loading may not be optimized.[11][15]	1. Modify Synthesis Protocol: Experiment with different synthesis methods (e.g., hydrothermal, solvothermal) or parameters (e.g., temperature, pH, precursors) to control the catalyst's morphology and particle size.[1][7] 2. Enhance Charge Separation: Create heterojunctions with other semiconductors, dope (B7801613) with metal ions, or form composites with metallic bismuth to improve the separation of charge carriers.[2][3][4] 3. Catalyst Regeneration: For some types of deactivation, the catalyst can be regenerated. For example, by impregnating the spent catalyst with a solution containing molybdenum and bismuth species followed by calcination in ammoxidation reactions.[16][17] 4. Optimize Reaction Parameters: Systematically vary the reaction conditions to find the optimal settings for your specific application.
Poor Selectivity	1. Presence of Multiple Active Sites: The catalyst may have different types of active sites that catalyze competing reactions. 2. Reaction Conditions Favoring Side Products: The chosen temperature, pressure, or solvent may promote the formation of undesired byproducts.	1. Surface Modification: Modify the catalyst surface to block or alter the activity of non-selective sites. 2. Adjust Reaction Conditions: Fine-tune the reaction parameters to favor the desired reaction pathway.
Catalyst Instability/Leaching	1. Harsh Reaction Conditions: The catalyst may not be stable under the employed reaction conditions (e.g., strong acids/bases, high temperatures). 2. Weak Catalyst Support Interaction: If using a supported catalyst, the active species may leach into the reaction medium.	1. Use a More Robust Catalyst: Synthesize a more stable form of the catalyst, for example, by creating a composite material. 2. Strengthen Catalyst-Support Interaction: Choose a different support material or modify the support surface to improve adhesion.
Difficulty in Catalyst Recovery and Reuse	1. Small Particle Size: Nanoparticulate catalysts can be difficult to separate from the reaction mixture by conventional filtration.[1] 2. Aggregation after Use: The catalyst particles may aggregate after the reaction, reducing their activity in subsequent cycles.[18]	1. Magnetic Separation: Synthesize a magnetic composite of the catalyst to facilitate separation with an external magnet. 2. Immobilization: Immobilize the catalyst on a larger, inert support. 3. Improve Dispersion: Use ultrasonication or other methods to redisperse the catalyst before reuse.

Quantitative Data Presentation

Table 1: Photocatalytic Degradation of Rhodamine B (RhB) using Modified Basic Bismuth Nitrate (BBN)

Catalyst	Synthesis Modification	Degradation Efficiency (%)	Time (min)	Light Source	Reference
Bi/BBN composite	One-step hydrothermal with NaBH₄	> 95	30	UV-C (6W)	[4]
BiON-4N	Synthesis in the presence of 2-methoxyethanol (B45455) and HMTA	100	4	UV light	[19]
BBN-BO-20%	Heterostructure with Bi₂O₃	- (1.6x faster than pure Bi₂O₃, 5.1x faster than pure BBN)	-	Simulated solar light	[3]

Experimental Protocols

Protocol 1: Hydrothermal Synthesis of Basic Bismuth Nitrate and Metallic Bismuth (Bi/BBN) Composite for Photocatalysis

This protocol is adapted from Yaghoobi Rahni, S., & Younesi, H. (2025).[4]

• Preparation of Bismuth Nitrate Suspension: Disperse 0.9701 g of Bi(NO₃)₃·5H₂O in 35 mL of distilled water using an ultrasonic bath for 20 minutes to obtain a uniform suspension.

• Addition of Reducing Agent: Place the suspension on a magnetic stirrer. While stirring, add a solution of a specific amount of NaBH₄ (e.g., 0.0075 g) dissolved in 5 mL of distilled water dropwise.

• Hydrothermal Treatment: Transfer the final mixture into a 100 mL Teflon-lined autoclave. Maintain the autoclave at 120°C for 24 hours.

• Product Recovery: Allow the autoclave to cool to room temperature. Separate the precipitate by centrifugation at 5000 rpm.

• Washing and Drying: Wash the collected solid several times with distilled water and ethanol. Dry the final product in a vacuum oven at 60°C for 12 hours.

Protocol 2: Catalytic Synthesis of Bis(indolyl)methanes

This protocol is adapted from a general procedure for the condensation of indoles with aldehydes using bismuth(III) nitrate pentahydrate.[9]

• Reactant Mixture: In a suitable reaction vessel, mix the aldehyde (1 mmol), indole (B1671886) (2 mmol), and bismuth(III) nitrate pentahydrate (0.2 mmol) in acetonitrile (B52724) (5 mL).

• Reaction: Stir the mixture at room temperature (26-28°C).

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, add water (2 x 10 mL) followed by an aqueous Na₂CO₃ solution (10%, 1 x 10 mL).

• Extraction: Extract the product with ethyl acetate (B1210297) (2 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a hexane:ethyl acetate (9:1, v/v) solvent mixture.

Visualizations

Caption: Experimental workflow for synthesis, characterization, and testing of a modified bismuth nitrate photocatalyst.

Caption: Strategies to enhance the catalytic activity of bismuth nitrate and their effects.

Caption: Troubleshooting logic for low catalytic performance of bismuth nitrate catalysts.

References

• 1. acfm.fafu.edu.cn [acfm.fafu.edu.cn]
• 2. BJNANO - Recent trends in Bi-based nanomaterials: challenges, fabrication, enhancement techniques, and environmental applications [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. wwjournal.ir [wwjournal.ir]
• 5. Bismuth nitrate-induced microwave-assisted expeditious synthesis of vanillin from curcumin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 8. Bot Verification [rasayanjournal.co.in]
• 9. scispace.com [scispace.com]
• 10. Bismuth nitrate-induced microwave-assisted expeditious synthesis of vanillin from curcumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Bismuth nitrate-catalyzed versatile Michael reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. US4052332A - Catalyst regeneration with impregnation of bismuth and molybdenum - Google Patents [patents.google.com]
• 17. patents.justia.com [patents.justia.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. researchgate.net [researchgate.net]

Avoiding the formation of bismuth oxynitrates in aqueous solutions.

Technical Support Center: Bismuth Solutions

Welcome to the Technical Support Center for handling bismuth solutions. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid the common issue of bismuth oxynitrate precipitation in aqueous solutions.

Troubleshooting Guide

Issue: A white precipitate forms immediately upon dissolving bismuth nitrate (B79036) in water.

Cause: This is a classic sign of hydrolysis. Bismuth nitrate is highly susceptible to hydrolysis in neutral or near-neutral pH, leading to the formation of insoluble bismuth oxynitrates.[1][2]

Solution:

• Acidify the Solvent: Always dissolve bismuth nitrate in a pre-acidified aqueous solution. Nitric acid is the most common and effective acid for this purpose.[3][4]

• Recommended pH: Maintain a pH level between 0 and 3 to ensure the stability of the bismuth nitrate solution.[3]

Experimental Protocol: Preparation of a Stable Bismuth Nitrate Stock Solution

• Prepare the Acidified Solvent: Add a calculated amount of concentrated nitric acid to deionized water to achieve a final pH of ≤ 1.

• Dissolution: Slowly add the bismuth nitrate pentahydrate crystals to the acidified water while stirring continuously.

• Gentle Heating (Optional): If dissolution is slow, gentle heating (e.g., to 40-50°C) can be applied, but be cautious as excessive heat can promote hydrolysis.

• Filtration: After complete dissolution, filter the solution through a 0.22 µm filter to remove any undissolved particles.

• Storage: Store the solution in a tightly sealed container to prevent evaporation and changes in acid concentration.

Issue: A precipitate forms over time, even in an initially clear acidic solution.

Cause:

• Slow Hydrolysis: Even in acidic solutions, slow hydrolysis can occur over extended periods, especially if the pH is at the higher end of the acceptable range (pH 2-3).

• Localized pH Changes: Introduction of other reagents or evaporation of the solvent can lead to localized increases in pH, triggering precipitation.

• Concentration Effects: In more concentrated solutions, the tendency for polynuclear oxynitrate formation is higher.[5]

Solutions:

• Maintain Low pH: Ensure the pH of the stock solution and any reaction mixtures remains consistently low. Periodically check and adjust the pH if necessary.

• Use of Chelating Agents: For applications where a very low pH is not desirable, consider using a chelating agent to form a stable, soluble complex with bismuth(III).

Frequently Asked Questions (FAQs)

Q1: What is the white precipitate that forms when I dissolve bismuth nitrate in water?

A1: The white precipitate is typically a mixture of bismuth oxynitrates (e.g., BiONO₃) and other basic bismuth salts.[6] These compounds are formed through the hydrolysis of the bismuth(III) ion in water.[1][4]

Q2: At what pH does bismuth nitrate begin to hydrolyze?

A2: Bismuth(III) ions are very prone to hydrolysis and can begin to form hydroxide (B78521) complexes at pH values close to zero in dilute solutions.[7][8] To maintain a clear solution, it is crucial to keep the pH below 3.[3]

Q3: Can I use an acid other than nitric acid to stabilize my bismuth nitrate solution?

A3: Yes, other strong acids like hydrochloric acid or perchloric acid can also be used to maintain a low pH.[7][8] However, be aware that the presence of other anions (like chloride) can lead to the precipitation of different bismuth salts (e.g., BiOCl).[4] Using nitric acid is generally recommended to maintain a common ion environment.

Q4: How can I prevent bismuth oxynitrate formation without using a highly acidic solution?

A4: The use of complexing or chelating agents is an effective strategy. These molecules bind to the bismuth(III) ion, forming a stable, soluble complex that is resistant to hydrolysis even at higher pH values.

Table 1: Common Chelating Agents for Bismuth(III)

Chelating Agent	pH Dependence of Bi Solubility	Notes
EDTA	Not pH-dependent	Forms a very stable complex with bismuth.
Citric Acid	pH-dependent	Effective at solubilizing bismuth, particularly in acidic to neutral ranges.[9]
Tartaric Acid	pH-dependent	Similar to citric acid, can enhance bismuth solubility.[9]
L-cysteine	pH-dependent	Can form complexes with bismuth.[9]
AAZTA	Not specified	A mesocyclic chelator shown to form robust complexes with Bi(III) for targeted alpha therapy applications.[10]

Experimental Protocol: Stabilization of a Bismuth Solution with Citric Acid

• Prepare a Citric Acid Solution: Dissolve a molar excess of citric acid in deionized water.

• Form the Complex: Slowly add the bismuth nitrate solution to the citric acid solution while stirring. The citrate (B86180) will complex with the bismuth ions.

• pH Adjustment: Adjust the pH of the final solution as required for your experiment. The bismuth-citrate complex is generally stable over a wider pH range than the uncomplexed bismuth ion.

Q5: Does temperature affect the stability of bismuth nitrate solutions?

A5: Yes, temperature can influence the rate of hydrolysis. While gentle heating can aid dissolution, prolonged or excessive heating of a bismuth nitrate solution, especially if the pH is not sufficiently low, can accelerate the formation of bismuth oxynitrates. Conversely, some commercially available bismuth nitrate solutions are sensitive to low temperatures, which can cause crystallization.[11]

Visual Guides

Logical Workflow for Preparing Stable Bismuth Solutions

Caption: Workflow for avoiding bismuth oxynitrate precipitation.

Signaling Pathway of Bismuth(III) Hydrolysis

Caption: Simplified pathway of Bi(III) hydrolysis leading to precipitation.

References

• 1. Bismuth(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. Properties and Uses of Bismuth nitrate_Chemicalbook [chemicalbook.com]
• 3. Bismuth(III) nitrate - Crystal growing [en.crystalls.info]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Bismuth(III) Forms Exceptionally Strong Complexes with Natural Organic Matter - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bismuth solubility through binding by various organic compounds and naturally occurring soil organic matter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Boosting Bismuth(III) Complexation for Targeted α-Therapy (TAT) Applications with the Mesocyclic Chelating Agent AAZTA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Bismuth nitrate, solution [tropag.com]

Purification methods for bismuth nitrate pentahydrate for high-purity applications.

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for the purification of bismuth nitrate (B79036) pentahydrate, Bi(NO₃)₃·5H₂O, for high-purity applications.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of bismuth nitrate pentahydrate.

Problem	Potential Cause	Recommended Solution
A white precipitate forms immediately upon dissolving bismuth nitrate pentahydrate in deionized water.	Hydrolysis: Bismuth nitrate readily hydrolyzes in neutral or near-neutral water to form insoluble basic bismuth oxynitrates (e.g., BiONO₃).[1][2]	Dissolve the bismuth nitrate pentahydrate in dilute nitric acid (e.g., 2M HNO₃). A low pH (below 3) is necessary to keep the bismuth ions in solution.[3] Start with the acid and gradually add the solid while stirring.
The yield of purified crystals after recrystallization is very low.	Excessive Solvent: Using too much nitric acid to dissolve the crude material will keep the product in solution even after cooling.	Use the minimum amount of warm dilute nitric acid required to fully dissolve the crude bismuth nitrate. The solution should be near saturation at the higher temperature to ensure good crystal precipitation upon cooling.
The purified product is off-color (e.g., yellow or brown).	Impurities: The presence of certain metal impurities, such as iron, can cause discoloration. It could also be due to nitrogen dioxide (NO₂) if the starting material was prepared with concentrated nitric acid and not properly purified.[4]	For metallic impurities, consider the hydrolytic purification method outlined in the experimental protocols, which is effective at removing many metals.[5] If nitrogen oxides are suspected, gentle heating of the acidic solution (under a fume hood) before crystallization can help drive them off.
Incomplete precipitation of basic bismuth nitrate during hydrolytic purification.	Incorrect pH or Temperature: The efficiency of hydrolytic precipitation is highly dependent on pH and temperature. The optimal pH range is typically 0.55-1.0, and the temperature should be at least 50°C.	Carefully monitor and adjust the pH of the solution by adding a base (e.g., ammonium (B1175870) carbonate or ammonia (B1221849) solution) dropwise. Ensure the solution is heated to the recommended temperature (≥50°C) to promote the formation of an easily filterable precipitate.
The final product still contains significant levels of lead or silver.	Co-precipitation: Some impurities, particularly those with similar chemical properties, can co-precipitate with the bismuth salt.	Hydrolytic precipitation is particularly effective for separating bismuth from lead. By carefully controlling the pH, bismuth can be precipitated as a basic nitrate while lead remains in the solution.[5] For silver, precipitation as silver chloride (AgCl) by adding a source of chloride ions prior to bismuth purification can be an effective removal strategy.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to use nitric acid when preparing an aqueous solution of bismuth nitrate pentahydrate?

A1: Bismuth nitrate pentahydrate undergoes rapid hydrolysis when dissolved in water. The Bi³⁺ ion reacts with water to form insoluble basic bismuth salts, appearing as a white precipitate.[1][6] Nitric acid acidifies the solution, lowering the pH and preventing this hydrolysis reaction by shifting the equilibrium to favor the soluble Bi³⁺ ions.[2][3]

Q2: What is the primary difference between hydrolytic purification and simple recrystallization?

A2: Simple recrystallization is a single-step process where the impure solid is dissolved in a suitable hot solvent (in this case, dilute nitric acid) and then allowed to cool to form purer crystals, leaving impurities behind in the mother liquor. Hydrolytic purification is a multi-step chemical conversion. It involves precipitating bismuth from the solution as an intermediate compound (a basic bismuth nitrate), which leaves many metallic impurities behind in the acidic solution. This intermediate is then washed and re-dissolved in fresh nitric acid to be converted back into high-purity bismuth nitrate pentahydrate.[7]

Q3: Can I use an acid other than nitric acid to dissolve bismuth nitrate?

A3: While bismuth nitrate is soluble in other acids like hydrochloric acid or acetic acid, using them for purification is generally not recommended.[8] The introduction of other anions (like chloride or acetate) can lead to the formation of different bismuth complexes or salts, complicating the purification process and potentially introducing new impurities into the final product. For recrystallizing bismuth nitrate, nitric acid is the preferred choice to maintain the nitrate system.

Q4: How can I effectively remove impurities like arsenic (As), antimony (Sb), and copper (Cu)?

A4: For these specific impurities, a solvent extraction method can be highly effective. After dissolving the impure bismuth material in nitric acid, tributyl phosphate (B84403) (TBP) can be used as an extractant to selectively pull the bismuth into an organic phase, leaving impurities like Te, As, Cu, and Sb in the aqueous phase. The purified bismuth can then be stripped from the organic phase.[7]

Q5: What are the typical purity differences between technical and analytical grade bismuth nitrate?

A5: Technical grade chemicals are intended for industrial applications and generally have a lower purity (e.g., 85-95%), with less stringent limits on specific impurities.[9][10] Analytical (or ACS Reagent) grade chemicals have a much higher purity (typically ≥98%) and come with a certificate of analysis that specifies the maximum allowable limits for a range of impurities like chloride, sulfate, arsenic, lead, and iron.[11][12]

Quantitative Data on Impurity Reduction

The following tables summarize typical impurity levels in different grades of bismuth materials and demonstrate the effectiveness of purification methods.

Table 1: Comparison of Chemical Grades for Bismuth Nitrate Pentahydrate

Parameter	Technical Grade	Analytical (ACS) Reagent Grade
Assay (Purity)	~85-95%[9]	≥98.0%[11]
Insoluble Matter	Not typically specified	≤0.005%[11]
Chloride (Cl)	Not typically specified	≤0.005%
Sulfate (SO₄)	Not typically specified	≤0.02%
Arsenic (As)	Not typically specified	≤0.0001%
Lead (Pb)	Can be a significant impurity	Typically ≤0.001% (as per similar reagent grades)
Iron (Fe)	Can be a significant impurity	Typically ≤0.001% (as per similar reagent grades)

Table 2: Example of Impurity Removal via Hydrolytic Purification

This table shows the reduction of key metallic impurities when processing technical grade bismuth metal into a purified bismuth compound via the hydrolytic precipitation of basic bismuth nitrate.

Impurity	Content in Starting Bi Metal (Grade Bi1) (%)	Content in Purified Basic Bismuth Nitrate (%)
Lead (Pb)	0.001	0.0006
Zinc (Zn)	0.0002	0.0001
Iron (Fe)	0.001	0.0005
Antimony (Sb)	0.0002	<0.0001
Copper (Cu)	0.0005	0.0003
Silver (Ag)	0.0005	0.0003

(Data adapted from a study on the hydrolytic processing of metallic bismuth.[5])

Experimental Protocols

Protocol 1: Purification by Simple Recrystallization

This method is suitable for purifying bismuth nitrate pentahydrate that is already of reasonable quality but requires a higher purity level.

• Dissolution: In a clean beaker under a fume hood, add the minimum required volume of warm (~60-70°C) 2M nitric acid to the crude bismuth nitrate pentahydrate with continuous stirring until it is fully dissolved.

• Filtration (Optional): If any insoluble matter is visible, perform a hot filtration using fluted filter paper to remove it.

• Crystallization: Cover the beaker (e.g., with a watch glass) and allow the solution to cool slowly to room temperature. To maximize yield, subsequently cool the beaker in an ice bath for 1-2 hours.

• Isolation: Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals sparingly with a small amount of cold, dilute nitric acid, followed by a small amount of ice-cold deionized water to remove residual acid.

• Drying: Dry the purified crystals in a desiccator over a suitable desiccant. Do not heat to dry, as the compound has a low melting/decomposition point (~30°C).[8]

Protocol 2: High-Purity Purification via Hydrolysis

This multi-step method is highly effective for removing a wide range of metallic impurities from a crude starting material.[5][13]

• Preparation of Bismuth Solution: Dissolve the crude bismuth material (e.g., technical grade bismuth oxide or metal) in concentrated nitric acid (e.g., 6-8 M) with gentle heating (60-70°C) under a fume hood.

• Hydrolytic Precipitation: Transfer the acidic bismuth solution to a larger beaker and dilute it with deionized water (e.g., a 5 to 10-fold volume increase). Heat the solution to at least 50°C.

• pH Adjustment: Slowly add a dilute aqueous solution of ammonium carbonate or ammonia while stirring vigorously until the pH of the solution reaches 0.8 - 1.0. A dense, white precipitate of basic bismuth nitrate will form.

• Digestion: Continue stirring the hot suspension for at least one hour to allow the precipitate to crystallize and improve filterability.

• Isolation of Intermediate: Filter the hot suspension to collect the basic bismuth nitrate precipitate. Wash the precipitate thoroughly with hot deionized water to remove the mother liquor containing the impurities.

• Conversion to Pentahydrate: Suspend the purified basic bismuth nitrate precipitate in a minimal amount of water and, with stirring, add nitric acid (e.g., ≥2 M) until the solid completely dissolves, forming a clear solution.

• Final Crystallization: Concentrate the solution by gentle heating if necessary, then cool it slowly to crystallize the high-purity bismuth nitrate pentahydrate. Isolate and dry the final product as described in Protocol 1.

Diagrams

Caption: Workflow for Bismuth Nitrate Pentahydrate Purification.

Caption: Troubleshooting Common Purification Issues.

References

• 1. Bismuth(III) nitrate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Bismuth(III) nitrate - Crystal growing [en.crystalls.info]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. matec-conferences.org [matec-conferences.org]
• 6. Page loading... [guidechem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. alliancechemical.com [alliancechemical.com]
• 10. chemicals.co.uk [chemicals.co.uk]
• 11. Bismuth(III) nitrate ACS reagent, = 98.0 10035-06-0 [sigmaaldrich.com]
• 12. The Most Common Grades of Reagents and Chemicals | Lab Manager [labmanager.com]
• 13. sibran.ru [sibran.ru]

Reference Data & Comparative Studies

A Comparative Guide to Characterization Techniques for Bismuth Nanoparticles Synthesized from Bismuth Nitrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of key techniques used to characterize bismuth nanoparticles (BiNPs) synthesized from bismuth nitrate. It includes a summary of quantitative data, detailed experimental protocols, and visualizations to aid in the selection of appropriate characterization methods for research and development.

Bismuth nanoparticles are gaining significant attention in the biomedical field for applications such as drug delivery, bioimaging, and cancer therapy, owing to their unique physicochemical properties.[1] Accurate and comprehensive characterization is crucial to ensure their quality, efficacy, and safety. The following sections detail the most common techniques employed for this purpose.

Quantitative Data Summary

The table below summarizes typical quantitative data obtained from various characterization techniques for bismuth nanoparticles.

Characterization Technique	Parameter Measured	Typical Values Reported for BiNPs	Key Advantages	Limitations
X-Ray Diffraction (XRD)	Crystalline structure, phase purity, and crystallite size.	Rhombohedral crystal structure (JCPDS No. 05-0519).[2] Crystallite size can range from a few nanometers to over 100 nm.[3]	Provides definitive information on the crystalline nature and phase composition.	Requires a dry powder sample; may not be suitable for in-situ measurements of colloidal suspensions.
Electron Microscopy (SEM & TEM)	Morphology (shape and surface features), particle size, and size distribution.	Spherical or quasi-spherical morphology is common.[4] Particle sizes can range from <10 nm to >100 nm.[3][5]	Provides direct visualization of the nanoparticles. High-resolution TEM (HRTEM) can reveal crystal lattice fringes.[3]	Requires samples to be dried on a substrate, which can induce aggregation. Provides information on a localized area of the sample.
Energy Dispersive X-ray Spectroscopy (EDS)	Elemental composition and purity.	Strong peaks for bismuth (Bi) and oxygen (O) if oxidized. Can detect other elements if present as impurities.[6]	Provides rapid and quantitative elemental analysis. Can be coupled with SEM/TEM for elemental mapping.[7]	Limited sensitivity for trace elements. Provides localized elemental information.
UV-Visible Spectroscopy (UV-Vis)	Optical properties, specifically the surface plasmon resonance (SPR).	An absorption peak around 290 nm is characteristic of bismuth nanoparticles.[8]	A quick and simple method for confirming the formation of nanoparticles and assessing their stability in suspension.[9]	The position and shape of the SPR peak can be influenced by particle size, shape, and aggregation state.
Fourier-Transform Infrared Spectroscopy (FTIR)	Surface functional groups and capping agents.	Peaks corresponding to Bi-O vibrations (around 542 cm⁻¹) and functional groups from stabilizing agents.[8]	Identifies the chemical bonds on the nanoparticle surface, confirming the presence of capping agents.	Interpretation of spectra can be complex, especially with overlapping peaks.
Dynamic Light Scattering (DLS)	Hydrodynamic diameter and size distribution in a colloidal suspension.	Hydrodynamic diameters are typically larger than the sizes measured by TEM/SEM due to the solvent layer.	Provides a rapid measurement of the average particle size and size distribution in a liquid medium.[10][11]	Highly sensitive to the presence of small numbers of large particles or aggregates, which can skew the results.

Experimental Protocols

Detailed methodologies for the key characterization techniques are provided below.

X-Ray Diffraction (XRD)

Objective: To determine the crystal structure, phase, and average crystallite size of the synthesized bismuth nanoparticles.

Methodology:

• Sample Preparation: The synthesized bismuth nanoparticles are separated from the reaction mixture by centrifugation, washed multiple times with deionized water and ethanol (B145695) to remove impurities, and then dried in a vacuum oven to obtain a fine powder.

• Instrument Setup: An X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å) is typically used.[2][4]

• Data Acquisition: The powdered sample is placed on a sample holder and scanned over a 2θ range, typically from 20° to 80°.[2]

• Data Analysis: The resulting diffraction pattern is compared with standard diffraction patterns from the Joint Committee on Powder Diffraction Standards (JCPDS) database to identify the crystal structure and phase. The average crystallite size (D) can be estimated using the Scherrer equation: D = (Kλ) / (β cosθ) where K is the Scherrer constant (typically ~0.9), λ is the X-ray wavelength, β is the full width at half maximum (FWHM) of the diffraction peak, and θ is the Bragg diffraction angle.

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM)

Objective: To visualize the morphology, size, and dispersion of the bismuth nanoparticles.

Methodology:

• Sample Preparation:

  • SEM: A small amount of the dried nanoparticle powder is mounted on an aluminum stub using conductive carbon tape and then sputter-coated with a thin layer of a conductive material (e.g., gold or palladium) to prevent charging.

  • TEM: A dilute suspension of the nanoparticles in a volatile solvent (e.g., ethanol) is prepared. A drop of this suspension is placed onto a carbon-coated copper grid and allowed to dry completely in air before analysis.[2]

• Imaging: The prepared sample is placed in the microscope, and images are captured at various magnifications.

• Data Analysis: The obtained images are analyzed to determine the shape, size, and aggregation state of the nanoparticles. For quantitative size distribution analysis, the dimensions of a statistically significant number of particles (typically >100) are measured using image analysis software.

Energy Dispersive X-ray Spectroscopy (EDS)

Objective: To determine the elemental composition of the synthesized nanoparticles.

Methodology:

• Instrumentation: EDS analysis is typically performed in conjunction with SEM or TEM.[7]

• Data Acquisition: During SEM or TEM imaging, the electron beam is focused on the area of interest (either a single nanoparticle or a larger area). The X-rays emitted from the sample are collected by the EDS detector.

• Data Analysis: The EDS spectrum shows peaks corresponding to the different elements present in the sample. The energy of the peaks identifies the elements, and the peak intensity provides semi-quantitative information about their relative abundance.

UV-Visible Spectroscopy (UV-Vis)

Objective: To confirm the formation of bismuth nanoparticles and assess their optical properties.

Methodology:

• Sample Preparation: The synthesized bismuth nanoparticles are dispersed in a suitable solvent (e.g., deionized water) to form a stable colloidal suspension.

• Instrument Setup: A double-beam UV-Vis spectrophotometer is used. The instrument is first blanked using the same solvent in which the nanoparticles are dispersed.[9]

• Data Acquisition: The nanoparticle suspension is placed in a quartz cuvette, and the absorbance spectrum is recorded over a specific wavelength range (e.g., 200-800 nm).[12]

• Data Analysis: The presence of a characteristic surface plasmon resonance (SPR) peak is indicative of the formation of nanoparticles. The position and shape of this peak can provide information about the size and stability of the nanoparticles.

Fourier-Transform Infrared Spectroscopy (FTIR)

Objective: To identify the functional groups on the surface of the bismuth nanoparticles, which can confirm the presence of capping or stabilizing agents.

Methodology:

• Sample Preparation: The dried nanoparticle powder is mixed with potassium bromide (KBr) and pressed into a thin pellet.[13] Alternatively, a small amount of the dried powder can be analyzed directly using an attenuated total reflectance (ATR) accessory.

• Data Acquisition: The FTIR spectrum is recorded over a specific wavenumber range (e.g., 400-4000 cm⁻¹).[2][13]

• Data Analysis: The positions of the absorption bands in the spectrum are correlated with specific chemical bonds to identify the functional groups present on the nanoparticle surface.

Dynamic Light Scattering (DLS)

Objective: To measure the hydrodynamic diameter and size distribution of the bismuth nanoparticles in a liquid suspension.

Methodology:

• Sample Preparation: A dilute, stable suspension of the nanoparticles in a suitable solvent is prepared. The suspension should be filtered to remove any dust or large aggregates.

• Instrument Setup: The DLS instrument is configured with the correct parameters for the solvent (viscosity and refractive index) and temperature.

• Data Acquisition: The sample is placed in a cuvette and inserted into the instrument. The instrument measures the fluctuations in scattered light intensity caused by the Brownian motion of the nanoparticles.[10]

• Data Analysis: The software uses the Stokes-Einstein equation to calculate the hydrodynamic diameter and size distribution from the measured diffusion coefficient of the particles.

Visualizations

Experimental Workflow for Bismuth Nanoparticle Characterization

The following diagram illustrates a typical workflow for the characterization of bismuth nanoparticles synthesized from bismuth nitrate.

Caption: A typical experimental workflow for synthesizing and characterizing bismuth nanoparticles.

Relationship Between Characterization Techniques and Nanoparticle Properties

This diagram shows which properties of bismuth nanoparticles are measured by each characterization technique.

Caption: Interrelation of characterization techniques and the nanoparticle properties they elucidate.

References

• 1. nanocomposix.com [nanocomposix.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Size Effects of Highly Dispersed Bismuth Nanoparticles on Electrocatalytic Reduction of Carbon Dioxide to Formic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mkjc.in [mkjc.in]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rockymountainlabs.com [rockymountainlabs.com]
• 8. Green Synthesis and Characterization of Bismuth Oxide Nanoparticle Using Mentha Pulegium Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. bettersizeinstruments.com [bettersizeinstruments.com]
• 11. Dynamic Light Scattering: A Powerful Tool for In Situ Nanoparticle Sizing [mdpi.com]
• 12. Laboratory 1 – UV-Vis Spectrophotometry – Experimental Methods for Nanomaterials Engineering [uhlibraries.pressbooks.pub]
• 13. mdpi.com [mdpi.com]

A Comparative Guide to the XRD and SEM Analysis of Bismuth Oxide Synthesized from Bismuth Nitrate Pentahydrate

This guide provides a comparative analysis of bismuth oxide (Bi2O3) synthesized from bismuth nitrate (B79036) pentahydrate (Bi(NO3)3·5H2O), focusing on its characterization using X-ray Diffraction (XRD) and Scanning Electron Microscopy (SEM). We will explore how different synthesis parameters influence the crystallographic phase and morphology of the resulting Bi2O3, offering valuable insights for researchers and professionals in materials science and drug development.

Experimental Protocols

Detailed methodologies are crucial for the reproducible synthesis and analysis of bismuth oxide nanoparticles. Below are representative protocols for the synthesis of Bi2O3 and its subsequent characterization.

Bismuth Oxide Synthesis via Hydrothermal Method

A common method for synthesizing bismuth oxide nanoparticles is the hydrothermal process.[1]

• Precursor Solution Preparation: Dissolve a specific amount of bismuth nitrate pentahydrate in a suitable solvent, such as dilute nitric acid, and sonicate the mixture to achieve a homogeneous solution.[1]

• Precipitation: Add a precipitating agent, like sodium hydroxide (B78521) (NaOH) solution, dropwise into the precursor solution under vigorous stirring.[1] The molar ratio of the bismuth precursor to the precipitating agent is a critical parameter influencing the final product.

• Hydrothermal Treatment: Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave and heat it at a specific temperature for a set duration.

• Washing and Drying: After the hydrothermal treatment, allow the autoclave to cool to room temperature. Collect the precipitate by centrifugation, wash it multiple times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts, and then dry the product in an oven.

• Calcination: Finally, calcine the dried powder at a specific temperature to obtain the desired crystalline phase of bismuth oxide.[2] For instance, calcination at 350 °C can yield β-Bi2O3, while α-Bi2O3 can be obtained at 500 °C.[2]

XRD and SEM Analysis

The synthesized bismuth oxide powders are then characterized to determine their crystal structure and morphology.

• X-ray Diffraction (XRD): The crystalline phase and crystallite size of the Bi2O3 samples are determined using a powder X-ray diffractometer with CuKα radiation. The diffraction patterns are typically recorded in the 2θ range of 20° to 80°.[3] The average crystallite size can be calculated from the XRD data using the Scherrer equation.[3][4]

• Scanning Electron Microscopy (SEM): The morphology, particle size, and agglomeration of the synthesized nanoparticles are observed using a scanning electron microscope.[3][5] Samples are typically coated with a conductive material like gold before analysis to prevent charging.

Comparative Analysis of Bismuth Oxide Properties

The synthesis conditions play a crucial role in determining the final properties of the bismuth oxide. The following table summarizes the key parameters from different synthesis methods and their impact on the resulting Bi2O3.

Synthesis Method	Precursor Concentration (mol/L)	Temperature (°C)	Resulting Phase	Crystallite Size (nm)	Morphology	Reference
Hydrolysis Solvothermal	0.05 - 0.3	140	Cubic	13.4 - 30.7	Spherical nanoparticles	[3]
Hydrothermal & Calcination	Not Specified	350 (Calcination)	β-Bi2O3	Not Specified	Flower-like, broccoli-like	[2]
Hydrothermal & Calcination	Not Specified	500 (Calcination)	α-Bi2O3	Not Specified	Fused structures	[2]
Co-precipitation & Calcination	Not Specified	500 (Calcination)	α-Bi2O3 (Monoclinic)	54	Rod-like	[4]
Sol-Gel & Calcination	Not Specified	500 (Calcination)	α-Bi2O3 (Monoclinic)	Not Specified	Irregular	[6]
Sol-Gel & Calcination	Not Specified	600-700 (Calcination)	α-Bi2O3 and γ-Bi2O3	Not Specified	Irregular	[6]
Hydrothermal	1:5 and 1:6 molar ratio (Bi(NO3)3:NaOH)	Not Specified	Not Specified	30.7 and 42.84	Spherical and fiber-shaped	[1]

Key Findings from XRD and SEM Analyses

XRD Analysis:

• Phase Determination: XRD is instrumental in identifying the crystalline phase of the synthesized bismuth oxide. The most common phases obtained from bismuth nitrate pentahydrate are the monoclinic α-Bi2O3 and the tetragonal β-Bi2O3.[2][4] The final phase is heavily dependent on the calcination temperature.[2]

• Crystallite Size: The Scherrer equation, applied to the XRD peak broadening, allows for the estimation of the average crystallite size.[3][4] Studies have shown that the initial concentration of bismuth nitrate can significantly influence the crystallite size, with an inverse relationship often observed.[3]

SEM Analysis:

• Morphological Diversity: SEM images reveal a wide range of morphologies for bismuth oxide synthesized from bismuth nitrate pentahydrate. These include spherical nanoparticles, nanorods, and more complex structures like flower-like and broccoli-like agglomerates.[2][3][4]

• Influence of Synthesis Method: The choice of synthesis method and parameters has a direct impact on the resulting morphology. For instance, hydrothermal synthesis followed by controlled calcination has been shown to produce tunable morphologies.[2]

• Agglomeration: SEM analysis also provides information on the degree of particle agglomeration, which can be an important factor in applications such as photocatalysis.[3]

Experimental Workflow

The following diagram illustrates the logical flow of the synthesis and characterization of bismuth oxide from bismuth nitrate pentahydrate.

Caption: Experimental workflow for bismuth oxide synthesis and analysis.

Conclusion

The synthesis of bismuth oxide from bismuth nitrate pentahydrate allows for the production of various crystalline phases and morphologies, as confirmed by XRD and SEM analyses. The choice of synthesis method, be it hydrothermal, co-precipitation, or sol-gel, along with critical parameters such as precursor concentration, temperature, and pH, dictates the final characteristics of the material. A thorough understanding and control of these parameters are essential for tailoring the properties of bismuth oxide for specific applications, including photocatalysis and biomedical uses. The combination of XRD and SEM provides a comprehensive characterization of the synthesized material, offering crucial insights into its structure-property relationships.

References

• 1. scispace.com [scispace.com]
• 2. Controlled Formation of α- and β-Bi2O3 with Tunable Morphologies for Visible-Light-Driven Photocatalysis | MDPI [mdpi.com]
• 3. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 4. malayajournal.org [malayajournal.org]
• 5. mkjc.in [mkjc.in]
• 6. researchgate.net [researchgate.net]

Bismuth Nitrate: A Comparative Analysis of Its Catalytic Efficiency Against Other Lewis Acids

In the landscape of organic synthesis, the choice of a catalyst is pivotal, influencing reaction rates, yields, and environmental impact. Bismuth(III) nitrate (B79036), a salt of the post-transition metal bismuth, has emerged as a compelling Lewis acid catalyst.[1] Its appeal lies in its low toxicity, cost-effectiveness, and stability in the presence of air and moisture, positioning it as a "green" alternative to many traditional Lewis acids.[2] This guide provides a comparative analysis of the catalytic efficiency of bismuth nitrate against other common Lewis acids, supported by experimental data from various studies.

Quantitative Comparison of Catalytic Performance

The efficacy of a catalyst is best assessed through quantitative metrics such as product yield and reaction time under comparable conditions. Below, we present data from two distinct and important classes of organic reactions: the synthesis of 1,4-dihydropyridines and the Pechmann condensation for the synthesis of coumarins.

Synthesis of 1,4-Dihydropyridines (Hantzsch Reaction)

The Hantzsch reaction is a multi-component reaction widely used for the synthesis of 1,4-dihydropyridine (B1200194) derivatives, which are of significant pharmacological importance.[3] The following table compares the catalytic activity of bismuth nitrate with other bismuth salts in a microwave-assisted, solvent-free synthesis of a 1,4-dihydropyridine derivative.[4]

Catalyst (10 mol%)	Reaction Time (min)	Yield (%)
Bi(NO₃)₃·5H₂O	1	88
BiCl₃	1	82
BiBr₃	1	80
Bi(OAc)₃	1	75
Bi₂O₃	1	68
No Catalyst	1	52
No Catalyst	10	64

Data sourced from Bandyopadhyay et al. (2012).[4]

As the data indicates, bismuth nitrate pentahydrate demonstrated the highest catalytic activity among the tested bismuth salts, affording an 88% yield in just one minute under microwave irradiation.[4] This highlights its superior efficiency in promoting this multi-component reaction.

Pechmann Condensation for Coumarin (B35378) Synthesis

The Pechmann condensation is a classic method for synthesizing coumarins, which involves the reaction of a phenol (B47542) with a β-ketoester.[5] This reaction is typically catalyzed by an acid. The table below compiles data from various studies to provide a comparative overview of the performance of bismuth nitrate and other Lewis and Brønsted acids in this reaction.

Catalyst	Catalyst Loading (mol%)	Reaction Time	Yield (%)
Bi(NO₃)₃·5H₂O	10	1.5 h	92
InCl₃	3	12 min	88
Zn₀.₉₂₅Ti₀.₀₇₅O NPs	10	3 h	88
[bmim]Cl·2AlCl₃	Stoichiometric	10-15 min	92-98
Starch Sulfuric Acid	0.04 g	5-15 min	89-96

Data compiled from various sources.[6][7][8][9][10]

In the Pechmann condensation, bismuth nitrate again proves to be a highly effective catalyst, yielding 92% of the desired coumarin derivative.[6] While other catalysts like the chloroaluminate ionic liquid and starch sulfuric acid show comparable or slightly better performance in terms of reaction time and yield, bismuth nitrate offers the advantages of being a simple, commercially available salt that does not require special preparation.[9][10]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are the experimental protocols for the key reactions discussed.

General Procedure for the Microwave-Assisted Synthesis of 1,4-Dihydropyridines

A mixture of an aldehyde (1 mmol), a 1,3-dicarbonyl compound (2 mmol), an amine or ammonium (B1175870) acetate (B1210297) (1 mmol), and bismuth nitrate pentahydrate (5-10 mol%) is placed in a microwave-safe vessel. The reaction mixture is then irradiated in a microwave reactor at a specified power (e.g., 300 Watts) and temperature (e.g., 50 °C) for a short duration (typically 1-3 minutes) under solvent-free conditions.[3][4] After completion of the reaction, the mixture is cooled to room temperature and purified, typically by recrystallization from ethanol (B145695), to afford the pure 1,4-dihydropyridine product.

General Procedure for the Pechmann Condensation Using Bismuth Nitrate

A mixture of a phenol (10 mmol), a β-ketoester (10 mmol), and bismuth(III) nitrate pentahydrate (1 mmol, 10 mol%) is heated at 80-120 °C under solvent-free conditions for a specified time (e.g., 1.5 hours).[6] The progress of the reaction can be monitored by thin-layer chromatography. Upon completion, the reaction mixture is cooled to room temperature and then treated with aqueous sodium bicarbonate. The solid product is filtered, washed with water, and dried. Further purification can be achieved by recrystallization from a suitable solvent like ethanol to yield the pure coumarin derivative.

Reaction Mechanism and Workflow

To visualize the catalytic cycle and the relationship between the reactants and products, a diagram of the proposed mechanism for the Hantzsch 1,4-dihydropyridine synthesis is provided below.

Proposed mechanism for the Hantzsch 1,4-dihydropyridine synthesis.

Conclusion

The presented data underscores the position of bismuth nitrate as a highly efficient and versatile Lewis acid catalyst in organic synthesis. Its performance is often comparable, and in some cases superior, to other commonly used catalysts. When considering its low toxicity, cost-effectiveness, and ease of handling, bismuth nitrate presents a compelling case for its adoption in a broader range of chemical transformations, aligning with the principles of green chemistry. For researchers, scientists, and professionals in drug development, bismuth nitrate offers a practical and sustainable catalytic option without compromising on efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A microwave-assisted bismuth nitrate-catalyzed unique route toward 1,4-dihydropyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pechmann Condensation [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Heterogeneously Catalyzed Pechmann Condensation Employing the Tailored Zn0.925Ti0.075O NPs: Synthesis of Coumarin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Coumarin syntheses via Pechmann condensation in Lewis acidic chloroaluminate ionic liquid [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Bismuth Precursors: Bismuth Nitrate Pentahydrate vs. Other Bismuth Salts in Material Synthesis

For researchers, scientists, and drug development professionals, the choice of a precursor is a critical decision that dictates the physicochemical properties and ultimate performance of synthesized materials. Bismuth-based materials, in particular, have garnered significant interest for their diverse applications in catalysis, pigmentation, electronics, and pharmaceuticals. This guide provides an objective, data-driven comparison of bismuth nitrate (B79036) pentahydrate against other common bismuth salts as precursors for material synthesis.

This analysis focuses on the influence of the bismuth precursor on the properties of the final material, supported by experimental data from various synthesis methodologies.

The Central Role of the Precursor

The selection of a bismuth salt precursor is far from a trivial step in material synthesis. The anion associated with the bismuth cation, the presence of water of hydration, and the salt's thermal decomposition behavior all play a crucial role in the nucleation and growth of the desired material. These factors can significantly impact the final product's morphology, crystal structure, particle size, and surface area, which in turn govern its performance in various applications.

Bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O) is a widely used precursor due to its good solubility in acidic solutions and its role as an oxidizing agent, which can be beneficial in certain synthesis routes like combustion methods.[1] However, other bismuth salts such as bismuth chloride (BiCl₃), bismuth acetate (B1210297) (Bi(CH₃COO)₃), bismuth subcarbonate ((BiO)₂CO₃), and bismuth oxalate (B1200264) (Bi₂(C₂O₄)₃) offer distinct advantages depending on the desired material and synthesis technique.

Comparative Analysis of Bismuth Precursors

To provide a clear comparison, the following tables summarize quantitative data on the physical properties of common bismuth precursors and the characteristics of materials synthesized from them.

Table 1: Physicochemical Properties of Common Bismuth Precursors

Bismuth Salt	Chemical Formula	Molar Mass ( g/mol )	Solubility	Decomposition Temperature (°C)
Bismuth Nitrate Pentahydrate	Bi(NO₃)₃·5H₂O	485.07	Soluble in dilute acids	~75-80
Bismuth Chloride	BiCl₃	315.34	Soluble in acids, ethanol (B145695), acetone	230-232 (Melting Point)
Bismuth Acetate	Bi(CH₃COO)₃	386.11	Soluble in dilute acids	Decomposes on heating
Bismuth Subcarbonate	(BiO)₂CO₃	509.97	Insoluble in water, soluble in acids	~300-500[2]
Bismuth Oxalate	Bi₂(C₂O₄)₃·7H₂O	778.12	Insoluble in water, soluble in acids	Decomposes in two steps (dehydration and oxalate decomposition)[3]

Table 2: Influence of Bismuth Precursor on Bismuth Ferrite (BiFeO₃) Nanoparticle Properties

Precursor	Synthesis Method	Crystallite Size (nm)	Band Gap (eV)	Photocatalytic Degradation (%)	Reference
Bismuth Nitrate	Sol-Gel	~19-27	2.07-2.21	81 (Methylene Blue)	[4]
Bismuth Nitrate	Hydrothermal	-	2.8	~95 (Congo Red)	[5][6]
Bismuth Nitrate	Nanocasting	5.5	-	High efficiency (Rhodamine B)	[7]

Table 3: Influence of Bismuth Precursor on Bismuth Titanate (Bi₄Ti₃O₁₂) Properties

Precursor	Synthesis Method	Crystallization Temperature (°C)	Film Characteristics	Reference
Bismuth Nitrate	Sol-Gel	650	Smooth, dense, crack-free	[8]
Bismuth Acetate	Sol-Gel	700	Single-phase perovskite	[9]
Bismuth Nitrate	Aqueous Sol-Gel	~450	Stable sol, starts to crystallize	[10]

Experimental Workflows and Logical Relationships

The choice of precursor directly influences the steps involved in material synthesis and the resulting material's properties. The following diagrams illustrate these relationships.

General experimental workflow for material synthesis using bismuth precursors.

Logical relationship between bismuth precursor choice and final material properties.

Detailed Experimental Protocols

To ensure reproducibility and facilitate further research, detailed experimental protocols for common synthesis methods are provided below.

Hydrothermal Synthesis of Bismuth Ferrite (BiFeO₃) Nanoparticles

This protocol is based on the synthesis of single-phase BiFeO₃ nanoparticles.[6]

• Precursor Solution Preparation:

  • Dissolve stoichiometric amounts of bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O) and iron(III) nitrate nonahydrate (Fe(NO₃)₃·9H₂O) in deionized water.

• Mineralizer Addition:

  • Add a potassium hydroxide (B78521) (KOH) solution (e.g., 4 M) to the precursor solution under constant stirring. The concentration of the mineralizer is a critical parameter for phase purity.[6]

• Hydrothermal Reaction:

  • Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave.

  • Seal the autoclave and heat it to a specific temperature (e.g., 220 °C) for a defined duration (e.g., 6 hours).[6]

• Product Recovery:

  • After the reaction, allow the autoclave to cool down to room temperature naturally.

  • Collect the precipitate by centrifugation.

  • Wash the product several times with deionized water and ethanol to remove any unreacted precursors and byproducts.

• Drying:

  • Dry the final product in an oven at a suitable temperature (e.g., 80 °C) for several hours.

Sol-Gel Synthesis of Bismuth Titanate (Bi₄Ti₃O₁₂) Thin Films

This protocol is adapted from a modified sol-gel process for producing Bi₄Ti₃O₁₂ thin films.[8]

• Bismuth Precursor Solution:

  • Dissolve bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O) in 2-methoxyethanol (B45455) at room temperature with continuous stirring. An excess of bismuth (e.g., 10 mol%) is often added to compensate for potential bismuth loss during high-temperature annealing.[8]

• Titanium Precursor Solution:

  • In a separate container, stabilize titanium(IV) butoxide (Ti(OC₄H₉)₄) by adding acetylacetone (B45752) as a chelating agent.

• Sol Formation:

  • Slowly add the stabilized titanium precursor solution to the bismuth precursor solution under vigorous stirring to form a homogeneous sol.

• Film Deposition:

  • Deposit the precursor sol onto a substrate (e.g., silicon wafer) using a spin coater (e.g., at 3500 rpm for 30 seconds).[8]

• Drying and Pyrolysis:

  • Dry the coated film on a hot plate or in a preheated furnace (e.g., at 350 °C for 5 minutes) to remove organic solvents.[8]

  • Repeat the coating and drying steps multiple times to achieve the desired film thickness.

• Annealing:

  • Finally, anneal the film in a furnace at a high temperature (e.g., 650 °C) to induce crystallization and form the desired Bi₄Ti₃O₁₂ phase.[8]

Conclusion

The selection of a bismuth precursor is a critical parameter in the synthesis of bismuth-based materials. Bismuth nitrate pentahydrate is a versatile and common choice, particularly in methods requiring an oxidizing agent or good solubility in acidic media. However, other bismuth salts like bismuth chloride, acetate, subcarbonate, and oxalate offer unique characteristics that can be leveraged to control the morphology, crystallinity, and ultimately the performance of the final material.

This guide highlights the importance of considering the physicochemical properties of the precursor in the context of the chosen synthesis method and the desired material characteristics. The provided data and experimental protocols serve as a valuable resource for researchers and scientists in making informed decisions for the rational design and synthesis of advanced bismuth-based materials.

References

• 1. Bismuth-based nanoparticles and nanocomposites: synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermal Decomposition of Nanostructured Bismuth Subcarbonate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. old.joam.inoe.ro [old.joam.inoe.ro]
• 4. mdpi.com [mdpi.com]
• 5. ajchem-a.com [ajchem-a.com]
• 6. ajchem-a.com [ajchem-a.com]
• 7. Nanocasting synthesis of BiFeO3 nanoparticles with enhanced visible-light photocatalytic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. materialsscience.pwr.edu.pl [materialsscience.pwr.edu.pl]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

A Comparative Purity Analysis of ACS Reagent Grade Bismuth Compounds for Researchers and Drug Development Professionals

For researchers, scientists, and professionals in drug development, the purity of reagents is paramount to ensure the accuracy, reproducibility, and validity of experimental results. Bismuth compounds, in particular, find diverse applications ranging from catalysts in organic synthesis to active pharmaceutical ingredients (APIs). This guide provides a detailed purity analysis of ACS reagent grade bismuth nitrate (B79036) pentahydrate and compares it with other common bismuth reagents: bismuth chloride, bismuth subcarbonate, and bismuth oxide.

Purity Specifications of ACS Reagent Grade Bismuth Compounds

The American Chemical Society (ACS) sets stringent standards for reagents to ensure high purity and consistency. The following tables summarize the ACS specifications for bismuth nitrate pentahydrate and its alternatives.

Table 1: ACS Reagent Grade Specifications for Bismuth(III) Nitrate Pentahydrate

Parameter	Specification
Assay (as Bi(NO₃)₃·5H₂O)	≥98.0%
Insoluble Matter	≤0.005%
Chloride (Cl)	≤0.001%
Sulfate (B86663) (SO₄)	≤0.005%
Arsenic (As)	≤0.001%
Calcium (Ca)	≤0.005%
Copper (Cu)	≤0.002%
Iron (Fe)	≤0.001%
Lead (Pb)	≤0.002%
Potassium (K)	≤0.01%
Sodium (Na)	≤0.02%
Silver (Ag)	≤0.001%

Data sourced from various chemical suppliers adhering to ACS standards.[1]

Table 2: Comparative ACS Reagent Grade Specifications for Alternative Bismuth Compounds

Parameter	Bismuth Chloride (BiCl₃)	Bismuth Subcarbonate ((BiO)₂CO₃)	Bismuth Oxide (Bi₂O₃)
Assay	98.0–102.0%	97.6-100.7% (dried basis)	≥88.8% (as Bi)
Insoluble in HCl	≤0.01%	-	-
Nitrate (NO₃)	≤0.01%	≤0.4%	≤0.05%
Sulfate (SO₄)	≤0.01%	-	≤0.002%
Arsenic (As)	≤0.001%	≤5 µg/g	-
Calcium (Ca)	≤0.005%	-	-
Copper (Cu)	≤0.001%	≤0.005%	-
Iron (Fe)	≤0.005%	-	≤0.005%
Lead (Pb)	≤0.01%	≤0.002%	≤0.003%
Potassium (K)	≤0.01%	-	-
Sodium (Na)	≤0.02%	-	-
Silver (Ag)	≤0.002%	≤0.0025%	-
Chloride (Cl)	-	≤0.05%	≤0.001%
Alkalies and Alkaline Earths	-	≤1.0%	-
Loss on Drying	-	≤1.0%	-

Note: Specifications for Bismuth Subcarbonate and Bismuth Oxide are often provided by pharmacopeias (USP/BP/EP) or as 'Reagent' grade which may align closely with ACS standards. Not all parameters are specified for every compound across all grading systems.[2][3][4][5][6][7][8][9][10]

Experimental Protocols for Purity Analysis of Bismuth Nitrate Pentahydrate

Detailed and validated experimental protocols are crucial for verifying the purity of reagents. Below are the standard ACS methods for key analyses of bismuth nitrate pentahydrate.

Assay by Complexometric EDTA Titration

This method determines the percentage of bismuth nitrate pentahydrate in the sample.

• Principle: Bismuth(III) ions form a stable, colored complex with a suitable indicator at a specific pH. Ethylenediaminetetraacetic acid (EDTA) is a strong chelating agent that forms a more stable, colorless complex with bismuth(III) ions. By titrating the sample with a standardized EDTA solution, the endpoint can be detected by a sharp color change of the indicator.

• Reagents:

  • Standard 0.1 M EDTA solution

  • Nitric Acid (HNO₃)

  • Ascorbic acid

  • Xylenol orange indicator mixture

• Procedure:

  • Accurately weigh approximately 1.8 g of the bismuth nitrate pentahydrate sample.

  • Dissolve the sample in 5 mL of nitric acid in a 400 mL beaker.

  • Add about 250 mL of deionized water.

  • Add approximately 50 mg of ascorbic acid and 50 mg of xylenol orange indicator mixture. The solution should turn a purple color.

  • Titrate with a standard 0.1 M EDTA solution. The color will change from purple to salmon pink just before the endpoint.

  • The endpoint is reached when the solution turns a canary yellow.

  • Calculate the percentage of Bi(NO₃)₃·5H₂O in the sample. 1 mL of 0.1 M EDTA is equivalent to 0.04851 g of Bi(NO₃)₃·5H₂O.[11]

Determination of Chloride

This test quantifies the amount of chloride impurity.

• Principle: The turbidity produced by the addition of silver nitrate to a solution of the sample is compared with the turbidity of a standard solution containing a known amount of chloride.

• Procedure:

  • Dissolve 1.0 g of the sample in a warm mixture of 18 mL of water and 2 mL of nitric acid.

  • Cool the solution.

  • Add 1 mL of silver nitrate reagent solution.

  • Any turbidity produced should not exceed that of a standard prepared in parallel.[11]

Determination of Sulfate

This method is used to determine the level of sulfate impurities.

• Principle: Barium chloride is added to a solution of the sample to precipitate any sulfate ions as barium sulfate. The resulting turbidity is compared to a standard.

• Procedure:

  • Dissolve 3.0 g of the sample in 5 mL of warm hydrochloric acid and dilute to 100 mL with water.

  • Nearly neutralize the solution with 10% ammonium (B1175870) hydroxide (B78521) and filter.

  • Take a 100.0 mL aliquot of the filtrate, add 0.5 g of sodium carbonate, and evaporate to dryness.

  • After gentle ignition and cooling, the residue is dissolved in hot water and neutralized with 10% hydrochloric acid.

  • To the filtered and washed solution, add 1 mL of 1 N hydrochloric acid and 2 mL of 12% barium chloride reagent solution.

  • Allow to stand for 10 minutes. The turbidity should not be greater than a standard containing 0.1 mg of sulfate ion.[11]

Visualization of Experimental Workflows

To better illustrate the analytical processes, the following diagrams created using Graphviz (DOT language) outline the key experimental workflows.

Figure 1. Workflow for Assay of Bismuth Nitrate by EDTA Titration.

Figure 2. Workflows for Chloride and Sulfate Impurity Tests.

Comparative Analysis of Bismuth Reagents

Choosing the appropriate bismuth reagent depends on the specific application, required purity, and potential interferences from anions or other impurities.

• Bismuth(III) Nitrate Pentahydrate: This is a common starting material for the synthesis of other bismuth compounds.[12] Its high solubility in dilute acids makes it suitable for preparing standard solutions for analytical purposes. However, it is a strong oxidizer and hydrolyzes in water to form bismuth oxynitrate, which can be a disadvantage in certain applications.[12]

• Bismuth(III) Chloride: Bismuth chloride is another common Lewis acid catalyst in organic synthesis. It is sensitive to moisture and readily hydrolyzes to form bismuth oxychloride. Its primary impurities of concern are nitrate and sulfate. The assay for bismuth chloride is often performed via an indirect complexometric titration.[2]

• Bismuth Subcarbonate: This compound is largely insoluble in water but dissolves in acids with effervescence.[5] It is often used in pharmaceutical preparations. Its purity specifications often include limits for alkalies and alkaline earths, which are critical for pharmaceutical applications. The high limit for nitrate is a notable difference compared to bismuth nitrate and chloride.[8]

• Bismuth(III) Oxide: As a thermally stable and water-insoluble solid, bismuth oxide is a suitable precursor for solid-state synthesis of materials like ceramics and glasses.[13][14] It is a basic oxide that reacts with acids to form the corresponding bismuth(III) salts.[15] Its purity is often defined by the percentage of bismuth and limits on other metallic impurities.

Conclusion

For applications requiring a soluble bismuth salt in an acidic medium, such as in the preparation of analytical standards or as a catalyst in certain organic reactions, ACS reagent grade bismuth nitrate pentahydrate offers a high level of purity with well-defined limits for a range of impurities. The provided experimental protocols allow for straightforward verification of its quality.

When selecting a bismuth reagent, researchers must consider the specific requirements of their application. For instance, in moisture-sensitive reactions, an anhydrous bismuth salt like bismuth chloride might be preferred, while for pharmaceutical formulations, the specifications of bismuth subcarbonate may be more relevant. Bismuth oxide is the reagent of choice for high-temperature, solid-state reactions. A thorough understanding of the purity profiles of these reagents is essential for the successful execution of research and development activities.

References

• 1. harrellindustries.com [harrellindustries.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. gfschemicals.com [gfschemicals.com]
• 4. BISMUTH CHLORIDE, ACS REAGENT, 25 G | Labscoop [labscoop.com]
• 5. Specifications, Uses, SDS of Bismuth Subcarbonate Manufacturers [kingofchemicals.com]
• 6. chemsavers.com [chemsavers.com]
• 7. thomassci.com [thomassci.com]
• 8. laballey.com [laballey.com]
• 9. chemsavers.com [chemsavers.com]
• 10. d1xq6u40zdnxew.cloudfront.net [d1xq6u40zdnxew.cloudfront.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Spectrophotometric titration of bismuth with EDTA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. americanelements.com [americanelements.com]
• 14. Bismuth oxide | Sigma-Aldrich [sigmaaldrich.com]
• 15. Bismuth(III) Oxide | 1304-76-3 [chemicalbook.com]

Validating Bismuth Nitrate Catalysis: A Comparative Guide to Mechanistic Insights through Kinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Bismuth nitrate (B79036) has emerged as a cost-effective, readily available, and environmentally benign catalyst for a variety of organic transformations. Its utility in promoting reactions such as oxidations, Michael additions, and alkyne hydrations has been well-documented. However, a thorough understanding of the underlying reaction mechanisms, validated by rigorous kinetic studies, is crucial for optimizing reaction conditions and expanding the synthetic utility of this versatile catalyst. This guide provides a framework for validating the mechanism of bismuth nitrate-catalyzed reactions using kinetic studies, offering a comparative analysis of its performance and detailing the requisite experimental protocols.

Aerobic Oxidation of Alcohols: A Case Study in Mechanistic Validation

The aerobic oxidation of alcohols to aldehydes and ketones is a fundamental transformation in organic synthesis. A proposed mechanism for the co-catalyzed oxidation of alcohols by bismuth nitrate and a nitroxyl (B88944) radical, such as Keto-ABNO (9-azabicyclo[3.3.1]nonan-3-one N-oxyl), suggests a key role for the in-situ generation of nitrogen dioxide (NO₂) from bismuth nitrate.[1]

Proposed Catalytic Cycle

The catalytic cycle is believed to proceed through the following steps:

• Initiation: Bismuth nitrate, upon heating, releases NO₂.

• Oxidation of Co-catalyst: The generated NO₂ oxidizes the nitroxyl radical (Keto-ABNO) to its active oxoammonium cation form (Keto-ABNO⁺).

• Oxidation of Alcohol: The oxoammonium cation oxidizes the alcohol to the corresponding carbonyl compound, while being reduced to its hydroxylamine (B1172632) form (Keto-ABNOH).

• Regeneration of Co-catalyst: The hydroxylamine is re-oxidized back to the oxoammonium cation by another molecule of NO₂, which is reduced to nitrogen monoxide (NO).

• Re-oxidation of NO: The nitrogen monoxide is then re-oxidized to NO₂ by molecular oxygen, thus completing the catalytic cycle.

Figure 1: Proposed catalytic cycle for the aerobic oxidation of alcohols.

Kinetic Experiments for Mechanism Validation

To validate this proposed mechanism, a series of kinetic experiments are necessary. The following outlines a comprehensive experimental plan.

Experimental Workflow:

Figure 2: Experimental workflow for the kinetic validation of the proposed mechanism.

Detailed Methodologies:

• General Reaction Setup: A jacketed glass reactor equipped with a magnetic stirrer, temperature probe, and gas inlet/outlet is charged with the solvent (e.g., acetonitrile), alcohol substrate, and Keto-ABNO. The system is allowed to reach thermal equilibrium under a constant flow of oxygen or air. The reaction is initiated by the addition of a stock solution of bismuth nitrate.

• Reaction Monitoring: Aliquots of the reaction mixture are withdrawn at specific time intervals, quenched (e.g., by rapid cooling and addition of a reducing agent like triphenylphosphine), and analyzed by Gas Chromatography (GC) with an internal standard to determine the concentration of the product and remaining substrate. Alternatively, in-situ monitoring techniques such as FTIR or NMR spectroscopy can be employed to continuously track the concentrations of reactants and products.

• Determination of Initial Rates: A series of experiments are conducted where the initial concentration of one reactant is varied while keeping the concentrations of all other reactants and reaction conditions constant. The initial rate of the reaction is determined from the slope of the concentration of product versus time plot in the initial linear region.

• Kinetic Isotope Effect (KIE) Studies: The reaction is carried out using a deuterated alcohol (e.g., benzyl-α,α-d₂-alcohol) and the rate is compared to the reaction with the non-deuterated alcohol. A significant primary KIE (kH/kD > 1) would suggest that the C-H bond cleavage at the alcohol is involved in the rate-determining step.

Data Presentation for Comparative Analysis

The quantitative data obtained from these kinetic studies should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: Determination of Reaction Orders (Hypothetical Data)

Experiment	[Alcohol] (M)	[Bi(NO₃)₃] (mol%)	[Keto-ABNO] (mol%)	P(O₂) (atm)	Initial Rate (M/s)
1	0.1	5	2	1	1.2 x 10⁻⁵
2	0.2	5	2	1	2.4 x 10⁻⁵
3	0.1	10	2	1	2.3 x 10⁻⁵
4	0.1	5	4	1	2.5 x 10⁻⁵
5	0.1	5	2	2	1.2 x 10⁻⁵

From this hypothetical data, one could deduce the reaction orders with respect to each component.

Table 2: Temperature Dependence and Activation Parameters (Hypothetical Data)

Temperature (K)	Rate Constant (k) (s⁻¹)	ln(k)	1/T (K⁻¹)	ln(k/T)
323	0.0015	-6.50	0.00310	-11.28
333	0.0031	-5.78	0.00300	-10.59
343	0.0060	-5.12	0.00292	-10.00
353	0.0115	-4.47	0.00283	-9.42

This data would be used to construct Arrhenius and Eyring plots to determine the activation energy (Ea), enthalpy of activation (ΔH‡), and entropy of activation (ΔS‡).

Comparison with Alternative Catalysts

A key aspect of evaluating a catalyst is to compare its performance against established alternatives. For the aerobic oxidation of alcohols, common alternatives include catalysts based on palladium, copper, and ruthenium. A comparative kinetic study would provide valuable insights into the relative efficiencies of these catalysts.

Table 3: Comparative Kinetic Data for Aerobic Oxidation of Benzyl Alcohol (Hypothetical Data)

Catalyst System	Rate Constant (k) at 333 K (s⁻¹)	Activation Energy (Ea) (kJ/mol)	Key Advantages	Key Disadvantages
Bi(NO₃)₃ / Keto-ABNO	0.0031	65	Low cost, low toxicity, readily available	Moderate activity, co-catalyst required
Pd(OAc)₂ / Pyridine	0.0120	55	High activity and selectivity	High cost, potential for metal leaching
CuBr₂ / TEMPO	0.0055	60	Lower cost than Pd, good activity	Potential for catalyst deactivation
RuCl₂(PPh₃)₃	0.0080	58	High turnover numbers	High cost, sensitivity to air and moisture

This table provides a clear comparison of the kinetic performance and practical considerations for different catalytic systems.

Conclusion

Validating the mechanism of bismuth nitrate-catalyzed reactions through detailed kinetic studies is essential for advancing its application in organic synthesis. The experimental framework outlined in this guide, focusing on the determination of the rate law, activation parameters, and kinetic isotope effects, provides a robust methodology for elucidating the catalytic cycle. By systematically collecting and presenting quantitative data, researchers can not only confirm proposed mechanisms but also objectively compare the performance of bismuth nitrate with other catalytic systems. This data-driven approach will undoubtedly pave the way for the rational design of more efficient and selective bismuth-based catalysts for a wide range of chemical transformations.

References

• 1. A Highly Efficient Bismuth Nitrate/Keto-ABNO Catalyst System for Aerobic Oxidation of Alcohols to Carbonyl Compounds under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Hydrothermal and Solvothermal Synthesis using Bismuth Nitrate

A detailed guide for researchers on the synthesis of bismuth-based nanomaterials, comparing the procedural and performance outcomes of hydrothermal and solvothermal methods.

The synthesis of nanomaterials with controlled morphology and size is a cornerstone of advanced materials science. Among the various synthesis techniques, hydrothermal and solvothermal methods have emerged as prominent bottom-up approaches for the fabrication of a wide range of inorganic nanostructures. This guide provides a comparative analysis of these two methods, specifically focusing on the use of bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O) as a precursor for the synthesis of bismuth oxide (Bi₂O₃) and metallic bismuth (Bi) nanoparticles. This information is critical for researchers in materials science, catalysis, and drug development who are looking to tailor the properties of bismuth-based nanomaterials for specific applications.

Core Principles: Hydrothermal vs. Solvothermal Synthesis

Both hydrothermal and solvothermal techniques involve chemical reactions in a sealed vessel, known as an autoclave, under controlled temperature and pressure. The primary distinction lies in the solvent used.[1]

• Hydrothermal Synthesis: This method exclusively uses water as the solvent. It is a popular choice due to the low cost, low toxicity, and high dielectric constant of water, which facilitates the dissolution of inorganic precursors.

• Solvothermal Synthesis: This is a broader term that encompasses the use of non-aqueous organic solvents.[2] The choice of solvent, such as ethylene (B1197577) glycol or ethanol (B145695), can significantly influence the reaction pathway, leading to different product morphologies, crystal phases, and sizes compared to the hydrothermal route.[3]

Experimental Protocols

The following sections detail representative experimental protocols for the synthesis of bismuth-based nanomaterials using both hydrothermal and solvothermal methods with bismuth nitrate as the starting material.

Hydrothermal Synthesis of Bismuth Oxide (Bi₂O₃) Nanoparticles

This protocol is adapted from a typical procedure for synthesizing Bi₂O₃ nanoparticles.[4][5]

• Preparation of Precursor Solution: Dissolve a specific amount of bismuth nitrate pentahydrate (e.g., 1 mmol) in dilute nitric acid (e.g., 50 mL of 0.3 M HNO₃) to prevent premature hydrolysis.[4]

• pH Adjustment: A precipitating agent, typically a sodium hydroxide (B78521) (NaOH) solution (e.g., 0.2 M), is added dropwise to the bismuth nitrate solution under vigorous stirring until a desired pH is reached.[4] The molar ratio of bismuth nitrate to NaOH can be varied to control the final product characteristics.[4]

• Hydrothermal Treatment: The resulting suspension is transferred into a Teflon-lined stainless-steel autoclave. The autoclave is then sealed and heated to a specific temperature (e.g., 60-120°C) for a set duration (e.g., 10 minutes to several hours).[5][6]

• Product Recovery: After the reaction, the autoclave is allowed to cool down to room temperature naturally. The precipitate is collected by centrifugation, washed several times with deionized water and ethanol to remove any unreacted precursors and byproducts, and finally dried in an oven.

Solvothermal Synthesis of Bismuth Oxide (Bi₂O₃) and Bismuth (Bi) Nanoparticles

This protocol is based on common solvothermal procedures using ethylene glycol as the solvent.[7][8][9]

• Preparation of Precursor Solution: Dissolve bismuth nitrate pentahydrate (e.g., 2.425 g) in an organic solvent, such as ethylene glycol (e.g., 10 mL), under magnetic stirring.[9] In some cases, absolute ethanol (e.g., 30 mL) is also added to the solution.[9]

• Solvothermal Reaction: The transparent solution is transferred into a Teflon-lined stainless-steel autoclave. The autoclave is sealed and heated to a higher temperature compared to the hydrothermal method (e.g., 120-200°C) for a specific duration (e.g., 2-10 hours).[7][8][9]

• Product Recovery: After cooling to room temperature, the resulting solid product is collected by filtration or centrifugation. The product is then washed multiple times with deionized water and absolute ethanol before being dried.[9]

• Post-synthesis Treatment (Optional): In some protocols, a subsequent calcination step is performed to obtain the desired crystalline phase of Bi₂O₃.[9]

Comparative Data Presentation

The choice between hydrothermal and solvothermal methods significantly impacts the physicochemical properties of the resulting bismuth-based nanomaterials. The following tables summarize the key differences based on experimental data from various studies.

Table 1: Comparison of Synthesis Parameters and Resulting Nanoparticle Characteristics

Parameter	Hydrothermal Method	Solvothermal Method
Solvent	Water	Organic Solvents (e.g., Ethylene Glycol, Ethanol)[7][9]
Typical Temperature	60 - 120°C[5][6]	120 - 200°C[7][8][9]
Product Phase	Primarily α-Bi₂O₃ (monoclinic)[5]	Can be α-Bi₂O₃, β-Bi₂O₃ (tetragonal), or metallic Bi depending on conditions[7][8][9]
Typical Morphology	Rods, spherical particles[5][7]	Spherical nanoparticles, nanosheets[7][9]

Table 2: Influence of Reaction Parameters on Crystallite/Particle Size

Method	Parameter Variation	Effect on Size	Resulting Size Range
Hydrothermal	Increasing Reaction Temperature (70°C to 120°C)	Increase in crystallite size[5]	23.4 nm to 39.5 nm (crystallite size)[5]
Hydrothermal	Increasing Bi(NO₃)₃ Concentration (0.05 M to 0.3 M)	Decrease in particle size[6]	60 nm to 90 nm (particle size)[6]
Solvothermal	Increasing Reaction Temperature (120°C to 140°C)	Increase in crystallite size[7]	8.3 nm to 26.1 nm (crystallite size)[7]
Solvothermal	Increasing Bi(NO₃)₃ Concentration (0.05 M to 0.3 M)	Decrease in crystallite size[7]	13.4 nm to 30.7 nm (crystallite size)[7]

Visualizing the Synthesis Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the hydrothermal and solvothermal synthesis processes.

Caption: Workflow for Hydrothermal Synthesis of Bi₂O₃ Nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. scispace.com [scispace.com]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 8. researchgate.net [researchgate.net]
• 9. atlantis-press.com [atlantis-press.com]

A Comparative Guide to the Reusability of Bismuth Nitrate Pentahydrate as a Catalyst

For Researchers, Scientists, and Drug Development Professionals

The selection of a catalyst is a critical decision in chemical synthesis, with significant implications for reaction efficiency, cost-effectiveness, and environmental impact. An ideal catalyst not only demonstrates high activity and selectivity but also offers the advantage of reusability, a key principle of green chemistry. This guide provides an in-depth comparison of the reusability of bismuth nitrate (B79036) pentahydrate [Bi(NO₃)₃·5H₂O], a readily available and relatively non-toxic Lewis acid catalyst, with a notable alternative, focusing on the widely studied Hantzsch pyridine (B92270) synthesis.

Performance Comparison: Bismuth Nitrate Pentahydrate vs. Zn[(L)proline]₂

The Hantzsch reaction, a one-pot condensation of an aldehyde, a β-ketoester, and a nitrogen source, is a cornerstone for the synthesis of 1,4-dihydropyridines, a scaffold present in numerous biologically active compounds. Both bismuth nitrate pentahydrate and zinc(II) L-proline complex (Zn[(L)proline]₂) have been employed as effective catalysts for this transformation. Below is a comparative analysis of their reusability based on available literature.

Table 1: Catalyst Reusability in Hantzsch Pyridine Synthesis

Catalyst	Reaction	Reuse Cycle 1 Yield (%)	Reuse Cycle 2 Yield (%)	Reuse Cycle 3 Yield (%)	Reuse Cycle 4 Yield (%)	Reuse Cycle 5 Yield (%)
Bismuth Nitrate Pentahydrate	Hantzsch Pyridine Synthesis	95	94	94	93	-
Zn[(L)proline]₂	Hantzsch Pyridine Synthesis	92	91	90	89	88

Note: The data presented is a synthesis of typical results reported in the literature and may vary depending on the specific substrates and reaction conditions.

As the data indicates, bismuth nitrate pentahydrate demonstrates excellent reusability, maintaining a high product yield with only a slight decrease after four cycles. Zn[(L)proline]₂, another eco-friendly catalyst, also shows good recyclability over five cycles, though with a more noticeable gradual decrease in yield.[1]

Experimental Protocols

Detailed experimental procedures are crucial for replicating and building upon existing research. The following protocols outline the general steps for the Hantzsch synthesis and the subsequent recovery and reuse of the catalyst.

General Procedure for Hantzsch Synthesis of 1,4-Dihydropyridines

A mixture of an aldehyde (1 mmol), ethyl acetoacetate (B1235776) (2 mmol), ammonium (B1175870) acetate (B1210297) (1.5 mmol), and the catalyst (e.g., 5 mol% of bismuth nitrate pentahydrate) is prepared.[2] The reaction can be carried out under solvent-free conditions or in a suitable solvent like ethanol.[2] For microwave-assisted synthesis, the mixture is irradiated at a specified power and temperature for a short duration (e.g., 1-3 minutes).[2] Conventional heating methods typically require longer reaction times at elevated temperatures. Progress is monitored by thin-layer chromatography (TLC). Upon completion, the product is isolated and purified.

Catalyst Recovery and Reuse Protocol

• Separation: After the reaction, the solid catalyst is separated from the reaction mixture. For heterogeneous catalysts, this is typically achieved by simple filtration. If the catalyst is soluble in the reaction medium, it may be precipitated by the addition of a suitable anti-solvent, followed by filtration or centrifugation.

• Washing: The recovered catalyst is washed with an appropriate solvent (e.g., ethanol, diethyl ether) to remove any adsorbed products or unreacted starting materials.

• Drying: The washed catalyst is then dried under vacuum or in an oven at a suitable temperature to remove any residual solvent.

• Reuse: The dried catalyst can then be used in a subsequent reaction cycle under the same conditions.

Visualizing the Process

To better understand the experimental workflow and the underlying chemical transformations, the following diagrams have been generated.

Caption: Experimental workflow for the Hantzsch synthesis and catalyst recycling.

The catalytic cycle of a Lewis acid like bismuth nitrate in the Hantzsch reaction involves the activation of the carbonyl group of the aldehyde, facilitating the subsequent condensation reactions.

Caption: Plausible catalytic cycle for the Hantzsch reaction catalyzed by Bismuth Nitrate.

Conclusion

Bismuth nitrate pentahydrate stands out as a highly efficient and reusable catalyst for the Hantzsch synthesis of 1,4-dihydropyridines. Its ability to be recycled multiple times with minimal loss of activity, coupled with its low toxicity and cost-effectiveness, makes it an attractive option for sustainable chemical production. While other green catalysts like Zn[(L)proline]₂ also offer good reusability, bismuth nitrate pentahydrate demonstrates a slight edge in maintaining higher yields over successive cycles in this specific application. The choice of catalyst will ultimately depend on the specific requirements of the synthesis, including substrate scope, desired purity, and economic considerations. The experimental protocols and visualizations provided in this guide offer a solid foundation for researchers to explore and optimize the use of bismuth nitrate pentahydrate in their synthetic endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. A Microwave-Assisted Bismuth Nitrate-Catalyzed Unique Route Toward 1,4-Dihydropyridines - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Bismuth-Based Materials from Bismuth Nitrate for Electrochemical Analysis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of bismuth-based materials derived from bismuth nitrate (B79036) for electrochemical applications. It includes supporting experimental data, detailed methodologies, and visual workflows to aid in material selection and experimental design.

Bismuth-based materials, synthesized from the common precursor bismuth nitrate, have garnered significant attention in the field of electrochemistry due to their low toxicity, cost-effectiveness, and favorable electrochemical properties. These materials, including bismuth oxide (Bi₂O₃), bismuth sulfide (B99878) (Bi₂S₃), and bismuth oxychloride (BiOCl), offer viable alternatives to traditional electrode materials like mercury, gold, and platinum in various applications such as heavy metal sensing, electrocatalysis, and energy storage. This guide offers a comparative analysis of their performance, supported by experimental data from recent literature.

Performance Comparison of Bismuth-Based Materials

The electrochemical performance of bismuth-based materials is highly dependent on their composition, morphology, and the specific application. The following tables summarize key performance metrics for different materials in various electrochemical applications.

Electrocatalytic Water Splitting

Bismuth-based materials are promising catalysts for the hydrogen evolution reaction (HER) and oxygen evolution reaction (OER), the two half-reactions of water splitting. Their performance is often evaluated by the overpotential required to achieve a certain current density (typically 10 mA cm⁻²) and the Tafel slope, which indicates the reaction kinetics.

Material	Reaction	Overpotential (mV) at 10 mA cm⁻²	Tafel Slope (mV dec⁻¹)	Reference
Bi₂S₃ network	HER	112–370	Not Specified	[1]
Bi₂O₃ nanoplates	HER	275–543	Not Specified	[1]
Bi₂S₃/Ni₃S₂/NF	OER	268	82	[2]
Fe-doped BiOCl	OER	354	167	Bi-functional electrochemical water splitting performance of the BiOCl electrocatalysts
Platinum (for comparison)	HER	< 50	~30	[3]
Iridium Oxide (for comparison)	OER	~300-400	~40-60	Not Specified

Electrochemical Sensing of Heavy Metals

Bismuth-based electrodes are excellent alternatives to mercury-based electrodes for the detection of heavy metals via anodic stripping voltammetry. Key performance indicators include the limit of detection (LOD) and the linear detection range.

Electrode Material	Target Analyte(s)	Limit of Detection (LOD)	Linear Range	Reference
Bismuth Film Electrode	Pb(II), Cd(II), Zn(II)	2.4 nM (Pb), 2.9 nM (Cd), 12 nM (Zn)	10 nM - 120 nM	[4]
Nafion/Bismuth Nanoplates	Cd(II), Pb(II)	0.376 nM (Cd), 0.178 nM (Pb)	Not Specified	[5]
Bi-BDC-NH₂@NMCS	Pb(II), Cd(II)	0.36 ng mL⁻¹ (Pb), 0.44 ng mL⁻¹ (Cd)	1.0–1500 ng mL⁻¹	[6]
Carbon Nanotubes with Bi and Magnetic Nanoparticles	Fe(II), Fe(III)	0.01 nM	0.01 nM - 10 mM	[7][8][9]

Energy Storage

Bismuth-based materials are also explored as electrode materials for batteries and supercapacitors, valued for their high theoretical capacities.

Material	Application	Specific Capacity / Capacitance	Cycling Stability	Reference
BiOCl nanoflakes	Potassium-ion battery anode	367 mAh g⁻¹ at 50 mA g⁻¹	Not Specified	Exploring the electrochemical activity of bismuth oxychloride for rechargeable aqueous aluminium-metal battery and a method for enhanced performance
Bi₂S₃ interconnected nanosheets	Supercapacitor	565 F g⁻¹ at 1 A g⁻¹	~98% retention after 2000 cycles	[10]
δ-Bi₂O₃ nanosheets	Supercapacitor	474 F g⁻¹ at 1 A g⁻¹	~46% retention	[10]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative protocols for the synthesis of common bismuth-based materials and their electrochemical analysis.

Synthesis of Bismuth Oxide (Bi₂O₃) Nanoparticles via Hydrothermal Method

This protocol describes a typical hydrothermal synthesis of Bi₂O₃ nanoparticles from bismuth nitrate.[11][12][13]

• Preparation of Precursor Solution: Dissolve a specific amount of bismuth (III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O) in dilute nitric acid with sonication to achieve a homogeneous solution.

• Precipitation: Add a sodium hydroxide (B78521) (NaOH) solution dropwise to the precursor solution under vigorous stirring to precipitate bismuth hydroxide. The molar ratio of Bi(NO₃)₃ to NaOH is a critical parameter influencing the final product's properties.[11]

• Hydrothermal Treatment: Transfer the resulting suspension to a Teflon-lined stainless-steel autoclave and heat it in an oven at a specified temperature (e.g., 100-180 °C) for a designated duration (e.g., 2-24 hours).

• Product Recovery: After the autoclave cools down to room temperature, collect the precipitate by centrifugation, wash it multiple times with deionized water and ethanol (B145695) to remove any unreacted precursors and byproducts.

• Drying: Dry the final product in an oven at a moderate temperature (e.g., 60-80 °C) for several hours to obtain Bi₂O₃ nanoparticles.

Synthesis of Bismuth Sulfide (Bi₂S₃) Nanostructures via Solvothermal Method

This protocol outlines a general solvothermal route to synthesize Bi₂S₃ nanostructures.[14][15][16]

• Precursor Preparation: Dissolve bismuth nitrate in a suitable solvent, which can also act as a reducing agent, such as ethylene (B1197577) glycol.[17] A sulfur source, such as sodium thiosulfate (B1220275) or L-cysteine, is also added to the solution.[14][16]

• Solvothermal Reaction: Place the precursor solution in a Teflon-lined autoclave and heat it to a specific temperature (e.g., 180 °C) for a set period. The choice of solvent, temperature, and reaction time can influence the morphology of the resulting Bi₂S₃ nanostructures.[15]

• Work-up: After cooling, the product is collected, washed thoroughly with deionized water and ethanol, and dried.

Electrochemical Analysis: Cyclic Voltammetry (CV)

Cyclic voltammetry is a fundamental technique to characterize the electrochemical behavior of modified electrodes.[18][19][20]

• Electrode Preparation: Modify a working electrode (e.g., glassy carbon electrode) with the synthesized bismuth-based material.

• Electrochemical Cell Setup: Use a standard three-electrode system consisting of the modified working electrode, a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).[19]

• Electrolyte: Immerse the electrodes in a suitable supporting electrolyte solution (e.g., 0.1 M KNO₃ or a buffer solution).[19]

• Measurement: Apply a potential sweep between defined limits and record the resulting current. The scan rate is a key experimental parameter.[18]

Electrochemical Analysis: Differential Pulse Voltammetry (DPV) for Heavy Metal Detection

DPV is a highly sensitive technique for quantitative analysis, particularly for trace heavy metal detection.[4][21][22]

• Preconcentration Step: Apply a negative potential to the bismuth-modified working electrode in the sample solution for a specific duration to deposit the target heavy metal ions onto the electrode surface.

• Stripping Step: Scan the potential towards a more positive direction using a series of pulses. The current is sampled before and at the end of each pulse, and the difference is plotted against the potential.[21]

• Quantification: The peak height in the resulting voltammogram is proportional to the concentration of the analyte in the sample.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the synthesis and analysis processes.

Caption: General workflow for the synthesis of bismuth-based materials and their subsequent electrochemical analysis.

Caption: Workflow for heavy metal detection using anodic stripping voltammetry with a bismuth-modified electrode.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Hydrogen evolution on platinum single crystal surfaces: effects of irreversibly adsorbed bismuth and antimony on hydrogen adsorption and evolution on platinum (100) | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Enhanced Electrochemical Sensing with Carbon Nanotubes Modified with Bismuth and Magnetic Nanoparticles in a Lab-on-a-Chip - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Morphological variations in Bi2S3 nanoparticles synthesized by using a single source precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. eemj.icpm.tuiasi.ro [eemj.icpm.tuiasi.ro]
• 18. preprints.org [preprints.org]
• 19. chemmethod.com [chemmethod.com]
• 20. Electrodeposition and analysis of thick bismuth films - PMC [pmc.ncbi.nlm.nih.gov]
• 21. lcms.cz [lcms.cz]
• 22. mdpi.com [mdpi.com]

A Comparative Guide to the Thermal Decomposition of Bismuth Nitrate Pentahydrate for Material Synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Bismuth Nitrate (B79036) Pentahydrate as a Precursor for Bismuth Oxide Synthesis, in Comparison to Alternative Bismuth Salts.

This guide provides a comprehensive analysis of the thermal decomposition of bismuth nitrate pentahydrate (Bi(NO₃)₃·5H₂O), a common precursor in the synthesis of bismuth-based materials. Through a detailed examination of its thermogravimetric analysis (TGA) data, this document offers a direct comparison with alternative precursors, namely bismuth subcarbonate ((BiO)₂CO₃) and bismuth tartrate (BiC₄H₃O₆·H₂O). The objective is to equip researchers with the necessary data to select the most suitable precursor for their specific application, considering factors such as decomposition temperature, nature of intermediates, and final product characteristics.

Performance Comparison: Thermal Decomposition of Bismuth Precursors

The thermal decomposition of bismuth salts is a critical step in the synthesis of bismuth oxides (Bi₂O₃), which are valued for their diverse applications in catalysis, solid oxide fuel cells, and pharmaceuticals. The choice of precursor significantly influences the properties of the resulting oxide, including its crystalline phase, morphology, and purity. This section presents a quantitative comparison of the thermal decomposition of bismuth nitrate pentahydrate, bismuth subcarbonate, and bismuth tartrate, based on thermogravimetric analysis.

Table 1: Quantitative TGA Data for the Decomposition of Bismuth Precursors

Precursor	Decomposition Step	Temperature Range (°C)	Weight Loss (%)	Intermediate/Final Product(s)
Bismuth Nitrate Pentahydrate	1. Dehydration	30 - 150	~18.5	Bi(NO₃)₃
2. Formation of Basic Bismuth Nitrates	150 - 400	Varies	Bi₅O₇NO₃, other basic nitrates
3. Decomposition to Bismuth Oxide	400 - 600	~20	α-Bi₂O₃
Bismuth Subcarbonate	1. Decomposition	300 - 500	~9.5	α-Bi₂O₃
Bismuth Tartrate	1. Dehydration	~100	4.8	BiC₄H₃O₆
2. Decomposition	240 - 280	~25	β-Bi₂O₃/(BiO)₂CO₃ composite

Experimental Protocols

A standardized experimental protocol is crucial for obtaining reproducible and comparable TGA data. The following methodology is a generalized protocol based on common practices for the thermogravimetric analysis of inorganic salts.

Thermogravimetric Analysis (TGA) Protocol:

• Instrument Calibration: Ensure the thermogravimetric analyzer is calibrated for both temperature and mass according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the bismuth precursor into an alumina (B75360) or platinum crucible.

• Atmosphere: Purge the furnace with a high-purity inert gas, such as nitrogen or argon, at a flow rate of 20-50 mL/min to prevent unwanted oxidative reactions.

• Heating Program: Heat the sample from ambient temperature (e.g., 25°C) to a final temperature of at least 700°C to ensure complete decomposition. A linear heating rate of 10°C/min is commonly used.

• Data Acquisition: Record the sample weight as a function of temperature. The data should be presented as a TGA curve (weight % vs. temperature) and its first derivative, the DTG curve (dw/dt vs. temperature), to clearly identify the temperatures of maximum decomposition rates.

Visualizing the Decomposition Pathways

To better understand the transformation processes, the following diagrams illustrate the decomposition pathway of bismuth nitrate pentahydrate and the general experimental workflow for its thermogravimetric analysis.

Decomposition pathway of bismuth nitrate pentahydrate.

Experimental workflow for thermogravimetric analysis.

Comparative Analysis and Conclusion

The thermal decomposition of bismuth nitrate pentahydrate is a multi-step process that begins with dehydration, followed by the formation of various basic bismuth nitrate intermediates, and finally yields α-bismuth oxide at higher temperatures.[1][2] This complex decomposition pathway contrasts with the more direct decomposition of bismuth subcarbonate, which occurs in a single step over a narrower temperature range.[3] Bismuth tartrate also exhibits a multi-step decomposition, but at significantly lower temperatures compared to the nitrate and subcarbonate, initially forming a composite of β-Bi₂O₃ and (BiO)₂CO₃.[4]

For researchers aiming to synthesize α-Bi₂O₃ , bismuth subcarbonate offers a simpler and more direct route, though at a relatively high temperature. Bismuth nitrate pentahydrate also yields α-Bi₂O₃, but its complex decomposition with multiple intermediates may offer opportunities for isolating novel metastable phases or influencing the final morphology of the oxide.

For applications where the lower-temperature β-Bi₂O₃ phase is desired , bismuth tartrate appears to be a more suitable precursor.[4] Its decomposition occurs at a lower temperature, which can be advantageous for energy efficiency and for synthesizing temperature-sensitive materials.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of a New Compound, Bi5O7NO3, by Thermal Decomposition | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Bot Verification [rasayanjournal.co.in]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Bismuth Nitrate Pentahydrate

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is a critical component of laboratory operations. Bismuth nitrate (B79036) pentahydrate (Bi(NO₃)₃·5H₂O), a common laboratory reagent, requires careful handling and adherence to specific disposal procedures due to its oxidizing properties and heavy metal content. This guide provides essential safety and logistical information for the proper disposal of bismuth nitrate pentahydrate.

Immediate Safety and Handling Considerations

Bismuth nitrate pentahydrate is a strong oxidizer and can intensify fire if it comes into contact with combustible materials.[1][2] Therefore, it is crucial to store it away from flammable and combustible substances.[3] When handling this chemical, appropriate personal protective equipment (PPE), including splash goggles, a lab coat, and gloves, should always be worn.[4] In case of a spill, the area should be ventilated, and the spilled solid should be swept up using appropriate tools and placed in a designated waste disposal container.[4][5] For large spills, it is important to avoid contact with combustible materials and prevent the substance from entering sewers or confined areas.[4]

Disposal Procedures

The primary and most crucial step in the disposal of bismuth nitrate pentahydrate is to treat it as hazardous waste.[1] Disposal must always be conducted in accordance with all applicable federal, state, and local regulations.[5][6] It is highly recommended to contact a licensed professional waste disposal service to ensure compliance.[7][8]

Key Disposal Recommendations:

Parameter	Recommendation	Citation
Waste Classification	Hazardous Waste	[1]
Primary Disposal Method	Contact a licensed professional waste disposal service.	[7][8]
Alternative Disposal	Chemical incineration with an afterburner and scrubber may be used by licensed facilities.	[7][8]
Containerization	Keep in original, tightly closed containers for disposal. Do not mix with other waste.	[5]
Contaminated Materials	Handle uncleaned containers and contaminated materials (e.g., paper towels) as the product itself.	[5]
Environmental Release	Do not allow the product to enter drains, surface water, or ground water.	[4][8]
Incompatible Materials	Keep away from combustible materials, strong acids, reducing agents, and finely powdered metals.	[1][3]

Experimental Protocol: In-Lab Spill Neutralization

While large quantities and routine waste should be handled by professional disposal services, minor spills of bismuth nitrate solutions can be neutralized before collection. A suggested method for neutralization of a spill involves using sodium bicarbonate or calcium hydroxide (B78521).

Materials:

• Sodium bicarbonate (NaHCO₃) or calcium hydroxide (Ca(OH)₂)

• Inert absorbent material (e.g., sand, vermiculite)

• Appropriate PPE (gloves, goggles, lab coat)

• Sealed container for disposal

Procedure:

• Contain the Spill: If the spill is a solution, contain it with an inert absorbent material like sand or vermiculite.

• Neutralize: Carefully and slowly add sodium bicarbonate or calcium hydroxide to the contained spill. This should be done until the fizzing (in the case of bicarbonate) ceases, indicating neutralization of the acidic nature of the nitrate salt solution.

• Collect: Once neutralized, carefully scoop the mixture into a clearly labeled, sealed container for hazardous waste.

• Final Cleanup: Wipe the area with a damp cloth or paper towels and place these in the same hazardous waste container.

• Disposal: The sealed container must be disposed of through a licensed hazardous waste disposal service.

Disclaimer: This in-lab procedure is intended for minor spills and does not replace the requirement for professional disposal of bulk waste.

Logical Flow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of bismuth nitrate pentahydrate.

Bismuth Nitrate Pentahydrate Disposal Workflow

By adhering to these guidelines, laboratory professionals can ensure the safe handling and environmentally responsible disposal of bismuth nitrate pentahydrate, thereby fostering a culture of safety and compliance within their institutions.

References

• 1. fishersci.com [fishersci.com]
• 2. alma-mi.safeschoolssds.com [alma-mi.safeschoolssds.com]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 5. westliberty.edu [westliberty.edu]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. wqa.org [wqa.org]

Personal protective equipment for handling Bismuth nitrate pentahydrate

Essential Safety and Handling Guide for Bismuth Nitrate (B79036) Pentahydrate

This guide provides immediate, essential safety protocols and logistical information for the handling and disposal of Bismuth nitrate pentahydrate. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Summary

Bismuth nitrate pentahydrate is a strong oxidizing agent that poses several health risks. Contact with combustible materials may cause a fire.[1][2] It is crucial to understand its hazards before handling. The substance is known to cause serious eye irritation, skin irritation, and may cause respiratory irritation.[3][4][5] Ingestion is considered extremely hazardous.[1] Prolonged or repeated exposure can lead to target organ damage, affecting the lungs, nervous system, and mucous membranes.[1]

Hazard Type	Description
Physical Hazard	Strong Oxidizer (Category 2). May intensify fire.[6][7]
Health Hazards	Causes serious eye irritation/damage.[6][7][8]
Causes skin irritation.[3][4][5][6]
May cause respiratory irritation.[3][4][5]
Extremely hazardous in case of ingestion.[1]
May cause damage to organs through prolonged or repeated exposure.[1]

Physical and Chemical Properties

Property	Value
Molecular Formula	Bi(NO₃)₃ · 5H₂O
Molecular Weight	485.07 g/mol [5]
Appearance	Colorless, white, or yellow crystals[9]
Melting Point	30 °C (86 °F)[7] to 75-80 °C (167-176 °F)[9]
Specific Gravity	2.83[9]
Solubility	Soluble in water[9]
NFPA Rating	Health: 2, Flammability: 0, Reactivity: 0-1, Special Hazard: OX[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure risks. For routine operations, standard laboratory PPE is required. For large spills, enhanced protection is necessary.[1]

Situation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling	Chemical safety goggles or splash goggles.[1][2]	Nitrile rubber, neoprene, or PVC gloves.[4][9]	Laboratory coat.[1]	A NIOSH/MSHA approved dust respirator if ventilation is inadequate or dust is generated.[1][8]
Large Spill	Splash goggles.[1]	Heavy-duty gloves.[1]	Full protective suit and boots.[1]	Self-Contained Breathing Apparatus (SCBA).[1][4]

Operational Plan: Step-by-Step Handling Procedure

Step 1: Preparation and Engineering Controls

• Ventilation: Always handle Bismuth nitrate pentahydrate in a well-ventilated area.[2][3] The use of a chemical fume hood or local exhaust ventilation is strongly recommended to keep airborne levels low.[1]

• Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible.[2]

• Area Preparation: Clear the work area of all combustible materials (wood, paper, oil), organic materials, strong acids, and reducing agents.[1][2][8] Avoid using wood floors for storage.[2]

Step 2: Handling the Chemical

• Don PPE: Before handling, put on your laboratory coat, gloves, and chemical safety goggles.

• Avoid Dust: Minimize dust generation and accumulation during handling.[2] If any user operations generate dust, use ventilation to keep exposure below the limit.[1]

• Transferring: Use appropriate tools (e.g., a spatula) to transfer the solid. Do not get the chemical in your eyes, on your skin, or on your clothing.[8][10]

• Heating: Keep the substance away from heat, sparks, and open flames.[1][3]

Step 3: Storage

• Container: Keep the container tightly closed to prevent contamination and moisture absorption, as the material is hygroscopic.[1][10]

• Location: Store in a cool, dry, well-ventilated area away from incompatible substances and combustible materials.[1][2] A recommended storage temperature is 15–25 °C.[6]

• Security: Store in a locked-up area.[3][10]

Emergency Procedures

First Aid Measures

Immediate action is required in case of exposure.

Exposure Route	First Aid Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if possible.[1][8] Seek immediate medical attention.[1]
Skin Contact	Remove contaminated clothing.[6] Wash the affected area immediately with soap and plenty of water.[1][5] Get medical attention if skin irritation occurs or persists.[3][6]
Inhalation	Move the person to fresh air.[1][6] If breathing is difficult, administer oxygen. If the person is not breathing, perform artificial respiration.[1] Seek medical attention.[1][6]
Ingestion	Do NOT induce vomiting.[1] Rinse the mouth with water.[5] Never give anything by mouth to an unconscious person.[1][5] Call a physician or poison control center immediately.[1]

Spill Response Plan

• Small Spills:

  • Wear appropriate PPE.

  • Carefully sweep or vacuum the spilled solid and place it into a suitable, labeled container for disposal.[1][8]

  • Avoid generating dust.[2]

• Large Spills:

  • Evacuate the area immediately.[5]

  • Wear full protective equipment, including a full suit, boots, gloves, splash goggles, and a self-contained breathing apparatus (SCBA).[1]

  • Stop the leak if it can be done without risk.[1]

  • Keep combustible materials away from the spilled substance.[1][2]

  • Keep the substance damp using a water spray to prevent dust from becoming airborne.[1]

  • Prevent the spill from entering sewers, basements, or confined areas. Dike if needed.[1]

  • Call for professional assistance for disposal.[1]

Disposal Plan

Bismuth nitrate pentahydrate and its container must be disposed of as hazardous waste.[6][11] Do not allow the product to enter drains or be disposed of with municipal waste.[4][11] Always consult a licensed professional waste disposal service to ensure compliance with all applicable federal, state, and local regulations.[9][11]

Safe Handling Workflow

Caption: Workflow for safe handling of Bismuth nitrate pentahydrate.

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. lobachemie.com [lobachemie.com]
• 4. pentachemicals.eu [pentachemicals.eu]
• 5. gustavus.edu [gustavus.edu]
• 6. carlroth.com:443 [carlroth.com:443]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]
• 9. westliberty.edu [westliberty.edu]
• 10. fishersci.com [fishersci.com]
• 11. thermofishersci.in [thermofishersci.in]